2-Diazo-1,1,1,3,3,3-hexafluoropropane

• CAS: 684-23-1

Core Science & Biosynthesis

Synthesis and Handling of 2-Diazo-1,1,1,3,3,3-hexafluoropropane: A Technical Guide for Advanced Applications

Executive Summary

The incorporation of the bis(trifluoromethyl)carbene moiety is a critical transformation in advanced drug development and materials science. 2-Diazo-1,1,1,3,3,3-hexafluoropropane (commonly known as bis(trifluoromethyl)diazomethane) serves as the premier precursor for this moiety. Unlike its non-fluorinated analog, diazomethane, which is notoriously explosive and unstable, the strong electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) groups significantly stabilizes the diazo dipole. This whitepaper details the optimal synthetic pathway—the oxidative dehydrogenation of hexafluoroacetone hydrazone using lead(IV) acetate—providing a self-validating protocol grounded in authoritative chemical literature.

Mechanistic Pathway and Strategic Design

The synthesis of 2-diazo-1,1,1,3,3,3-hexafluoropropane relies on the selective oxidation of hexafluoroacetone hydrazone. While early methods utilized the nitrosation of 1,1,1,3,3,3-hexafluoroisopropylamine, the lead tetraacetate ( Pb(OAc)4​ ) oxidation route provides superior yields and operational reliability [1].

The choice of Pb(OAc)4​ as the oxidant is driven by its high chemoselectivity for the dehydrogenation of hydrazones to diazo compounds without triggering over-oxidation or premature degradation of the product [2]. The reaction proceeds via the coordination of the electrophilic lead center to the terminal nitrogen of the hydrazone, followed by the sequential elimination of acetic acid and lead(II) acetate.

Synthesis workflow of 2-Diazo-1,1,1,3,3,3-hexafluoropropane via hydrazone oxidation.

Causality in Experimental Design

• Solvent Selection (Benzonitrile): Benzonitrile is chosen specifically for its high boiling point (191 °C). Because the target diazo compound is highly volatile (b.p. 12–13 °C), a high-boiling solvent ensures that the product can be isolated via vacuum distillation without solvent carryover, creating a self-purifying system.

• Thermal Control: The initial addition must be performed at 0 °C to control the exothermic coordination of the lead species. Subsequent warming to room temperature ensures complete conversion.

Quantitative Data and Physicochemical Properties

Understanding the physical properties of the target molecule is essential for designing the isolation apparatus. The data below summarizes the critical parameters for the synthesis and handling of the compound [3].

Parameter	Value	Significance in Protocol
Chemical Formula	C3​F6​N2​	Highly fluorinated, providing electronic stability.
Molecular Weight	178.04 g/mol	Used for stoichiometric calculations.
Boiling Point	12 – 13 °C	Necessitates a -78 °C cold trap for isolation.
Expected Yield	76 – 79%	High conversion efficiency via Pb(OAc)4​ route.
Stability	Stable at -78 °C	Must be stored in deep freeze; decomposes slowly at RT.
Sensitivity	Non-impact sensitive	Safer handling profile compared to diazomethane [1].

Experimental Protocol: Oxidative Dehydrogenation

Note: While 2-diazo-1,1,1,3,3,3-hexafluoropropane is not impact- or static-sensitive, it is highly volatile and its toxicity is assumed to be similar to other diazo compounds. This procedure must be executed in a high-performance fume hood by trained professionals using appropriate PPE.

Apparatus Setup

• Equip a 1-liter, three-necked, round-bottomed flask with a sealed mechanical stirrer and a 100-mL pressure-equalizing dropping funnel.

• Connect the third neck via pressure tubing to a 50-mL capacity cold trap.

• Immerse the cold trap in an acetone/dry-ice cooling bath (-78 °C) and protect the system from atmospheric moisture using a calcium chloride drying tube.

Reaction Execution

• Purge: Flush the entire system thoroughly with dry nitrogen gas to displace oxygen and moisture.

• Reagent Loading: Charge the reaction flask with 375 mL of anhydrous benzonitrile and 120 g (0.271 mol) of lead(IV) acetate. (Note: Commercial lead tetraacetate stabilized with acetic acid is acceptable, as acetic acid does not interfere with this specific transformation [1]).

• Thermal Equilibration: Initiate mechanical stirring and cool the reaction flask in an ice-water bath (0 °C).

• Addition: Dissolve 45 g (0.25 mol) of hexafluoroacetone hydrazone in 50 mL of benzonitrile. Place this solution in the dropping funnel and add it dropwise to the stirred suspension over a period of 1 hour.

• Maturation: Remove the ice bath. Allow the reaction mixture to stir for an additional 1 hour at room temperature (approx. 20–25 °C). During this phase, the highly volatile product will begin to evolve and collect in the cold trap.

Isolation and Purification (Self-Validating Step)

• Vacuum Transfer: To isolate the remaining product dissolved in the reaction mixture, remove the calcium chloride drying tube.

• Connect the cold trap directly to a vacuum pump or aspirator.

• Apply a mild vacuum (approx. 10 mmHg). The pressure differential, combined with the extreme difference in boiling points between the product (13 °C) and the solvent (191 °C), drives the pure 2-diazo-1,1,1,3,3,3-hexafluoropropane exclusively into the -78 °C trap.

• Yield: The process typically yields 34–35 g (76–79%) of the product as a distinct yellow liquid [1].

• Storage: Transfer the liquid to a pre-chilled, pressure-rated vessel and store strictly at -78 °C until required for downstream cycloadditions or carbene generation.

References

• Gale, D. M.; Middleton, W. J.; Krespan, C. G. "Bis(trifluoromethyl)diazomethane". Organic Syntheses, Vol. 50, p. 6 (1970); Coll. Vol. 6, p. 392 (1988). URL:[Link]

• Wikipedia Contributors. "Lead(IV) acetate". Wikipedia, The Free Encyclopedia. URL:[Link]

An In-depth Technical Guide to the Stability and Handling of 2-Diazo-1,1,1,3,3,3-hexafluoropropane (DHFMP)

Abstract

2-Diazo-1,1,1,3,3,3-hexafluoropropane (DHFMP), also known as bis(trifluoromethyl)diazomethane, is a valuable reagent in modern organic synthesis, primarily serving as a precursor to the highly reactive bis(trifluoromethyl)carbene. Its application in the synthesis of complex molecules, particularly in the pharmaceutical industry, is driven by the unique properties conferred by the gem-bis(trifluoromethyl) motif. However, the diazo functional group inherently imparts a degree of instability to the molecule.[1][2] This guide provides a comprehensive overview of the stability and safe handling of DHFMP, drawing on established principles of diazo chemistry and specific data related to fluorinated compounds. It is intended for researchers, scientists, and drug development professionals who utilize or plan to utilize this potent synthetic tool.

Introduction: The Synthetic Utility of a Fluorinated Diazo Compound

Diazo compounds are a versatile class of organic molecules characterized by the C=N₂ functional group.[3][4] Their synthetic utility stems from their ability to serve as carbene precursors, engage in 1,3-dipolar cycloadditions, and participate in a variety of insertion reactions.[3][5] DHFMP is of particular interest due to the strong electron-withdrawing nature of its two trifluoromethyl groups. These groups significantly influence the reactivity of the resulting carbene and the stability of the parent diazo compound. The incorporation of hexafluorinated moieties is a common strategy in drug development to enhance metabolic stability, lipophilicity, and binding affinity.

While powerful, diazo compounds are energetically unstable due to the thermodynamically highly favorable pathway of releasing dinitrogen gas (N₂), a very stable molecule.[2] This inherent instability necessitates a thorough understanding of their properties to ensure safe handling and successful application.[6][7]

Physicochemical and Stability Profile of DHFMP

The stability of any diazo compound is a balance of electronic and steric factors. They are generally sensitive to heat, light, acid, and mechanical shock.[1]

Thermal Stability

Photochemical Sensitivity

Photolysis is a common method for generating carbenes from diazo compounds.[4][8] DHFMP is sensitive to light and can decompose upon irradiation to form bis(trifluoromethyl)carbene and nitrogen gas. This property is harnessed in synthetic applications but also means the compound must be protected from light during storage and handling to prevent unwanted degradation.[1]

Sensitivity to Acids and Mechanical Shock

Diazo compounds can react violently with strong acids, which catalyze the rapid release of nitrogen gas.[1][9] This can lead to a dangerous pressure buildup. Therefore, DHFMP should be handled in a manner that avoids all contact with acidic substances, unless it is part of a controlled quenching procedure.

Furthermore, many diazo compounds are sensitive to impact and friction.[1][6] While some are stable enough to be isolated, they should always be treated as potentially shock-sensitive, and any agitation or manipulation of the neat compound should be avoided.[6]

The Influence of Hexafluorination

The presence of two trifluoromethyl groups has a profound electronic effect on the diazo moiety. The strong inductive effect of the fluorine atoms stabilizes the diazo compound to some extent by delocalizing electron density. This is a common feature in fluorinated organic compounds.[10] However, this does not negate the inherent energetic nature of the diazo group.

Table 1: Summary of Stability and Hazard Profile for DHFMP

Parameter	Observation / Recommendation	Citation(s)
General Hazards	Toxic, potentially explosive. Handle in a fume hood with a safety shield.	[11][12]
Thermal Stability	Decomposes upon heating. Avoid high temperatures.	[6][7]
Photochemical Stability	Decomposes upon exposure to light. Store in the dark.	[1][4]
Acid Sensitivity	Decomposes rapidly in the presence of acids.	[1][9]
Shock Sensitivity	Assumed to be shock-sensitive. Avoid impact and friction.	[1][6]
Incompatibilities	Strong acids, strong oxidizing agents.	[13][14]

Core Directive: Safe Handling and Storage

Given its hazardous nature, a strict protocol for handling and storing DHFMP is mandatory.

Engineering Controls

• Chemical Fume Hood: All work with DHFMP must be conducted in a certified chemical fume hood to avoid inhalation of the potentially toxic compound.[11][15]

• Safety Shield: A blast shield should be used at all times when handling the compound, especially during reactions and distillations.[11]

• Ventilation: Ensure the work area is well-ventilated.[16]

Personal Protective Equipment (PPE)

• Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.[9][15]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of properly after handling.[9][15]

• Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are required.[15]

Storage Protocols

• Store DHFMP in a cool, dry, and dark place.

• Keep the container tightly sealed and upright to prevent leakage.[13]

• It has been noted that DHFMP can be stored in stainless-steel cylinders under autogenous pressure.[11]

• Store away from incompatible materials, especially acids and oxidizing agents.[13]

Experimental Workflow: A Self-Validating System

The following sections outline a logical workflow for the safe use of DHFMP in a laboratory setting.

Decomposition Pathways of DHFMP

The primary reactivity and hazard associated with DHFMP is its decomposition to form bis(trifluoromethyl)carbene and nitrogen gas. This can be initiated by several stimuli.

Caption: Decomposition pathways of DHFMP.

Recommended Step-by-Step Experimental Protocol

This protocol outlines a general procedure for using DHFMP in a chemical reaction, emphasizing safety at each step.

• Preparation and Inerting:

  • Assemble all glassware and ensure it is clean, dry, and free of any acidic residue.

  • Set up the reaction in a chemical fume hood behind a safety shield.

  • Purge the entire system with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

• Reagent Handling:

  • If using DHFMP from a cylinder, follow established procedures for handling compressed gases.

  • It is often safer to handle DHFMP as a dilute solution in an appropriate anhydrous solvent (e.g., benzonitrile as used in its synthesis).[11]

  • Cool the reaction vessel to the desired temperature (often 0 °C or below) before adding DHFMP.

• Reaction Execution:

  • Add the DHFMP solution to the reaction mixture slowly and in a controlled manner (e.g., via a syringe pump or dropping funnel).

  • Maintain the reaction temperature with an efficient cooling bath.

  • Monitor the reaction for any signs of an uncontrolled exotherm or excessive gas evolution. Be prepared to implement emergency cooling.

• Quenching of Unreacted DHFMP:

  • This is a critical safety step. Any unreacted diazo compound must be safely destroyed before workup.

  • While maintaining cooling (e.g., 0 °C ice bath), slowly and dropwise add a quenching agent. A dilute solution of acetic acid in an appropriate solvent is a common choice.[9]

  • CAUTION: The addition of acid will cause the evolution of nitrogen gas. The rate of addition must be controlled to maintain a gentle, steady effervescence.[9]

  • Continue adding the quenching agent until gas evolution ceases and the characteristic color of the diazo compound (if any) disappears.[9]

  • Allow the mixture to stir for an additional 30 minutes at 0 °C, then warm slowly to room temperature to ensure complete quenching.[9]

• Workup and Waste Disposal:

  • Once quenching is complete, the reaction can be worked up using standard procedures.

  • All waste containing residual DHFMP or its byproducts should be treated as hazardous and disposed of according to institutional guidelines.

Safe Workflow Visualization

The following diagram illustrates the critical steps and decision points for a safe experimental workflow involving DHFMP.

Caption: Safe experimental workflow for using DHFMP.

Conclusion

2-Diazo-1,1,1,3,3,3-hexafluoropropane is a powerful synthetic intermediate, but its utility is matched by its potential hazards. A comprehensive understanding of its stability profile—particularly its sensitivity to heat, light, acid, and shock—is paramount for its safe application. By adhering to stringent safety protocols, utilizing appropriate engineering controls and personal protective equipment, and following a validated experimental workflow that includes a controlled quenching step, researchers can mitigate the risks and harness the synthetic potential of this valuable fluorinated reagent.

References

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• Green, S. P., et al. (2020). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. ACS Publications. [Link]

• Middleton, W. J., & Gale, D. M. (1970). BIS(TRIFLUOROMETHYL)DIAZOMETHANE. Organic Syntheses, 50, 6. [Link]

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2-Diazo-1,1,1,3,3,3-hexafluoropropane chemical properties

An In-depth Technical Guide to the Chemical Properties and Reactivity of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

Authored by a Senior Application Scientist

Abstract

2-Diazo-1,1,1,3,3,3-hexafluoropropane (DHFMP), also known as bis(trifluoromethyl)diazomethane, is a highly versatile and reactive fluorinated diazo compound. Its primary utility stems from its role as a clean and efficient precursor to bis(trifluoromethyl)carbene, a powerful electrophilic intermediate for the synthesis of complex fluorinated molecules. The incorporation of the gem-bis(trifluoromethyl) motif is of significant interest in medicinal and agricultural chemistry, as the trifluoromethyl groups can profoundly enhance metabolic stability, lipophilicity, and binding affinity.[1][2] This guide provides an in-depth exploration of the synthesis, physicochemical properties, reactivity, and synthetic applications of DHFMP, with a focus on the underlying principles that govern its behavior. It is intended for researchers, scientists, and drug development professionals seeking to leverage this potent reagent in their work.

Synthesis and Handling of DHFMP

The synthesis of DHFMP requires careful handling due to the potential toxicity and instability of diazo compounds.[3][4] The most reliable and high-yielding reported method involves the oxidation of hexafluoroacetone hydrazone using lead tetraacetate.[3] This choice of oxidant is critical; lead tetraacetate is a potent and selective reagent for the dehydrogenation of hydrazones to their corresponding diazoalkanes. The reaction proceeds smoothly and allows for the isolation of DHFMP as a volatile, yellow liquid.

Experimental Protocol: Synthesis of DHFMP

The following protocol is adapted from the robust procedure detailed in Organic Syntheses.[3]

Causality: This procedure is designed for efficiency and safety. The use of an ice bath mitigates the exothermicity of the reaction, while the subsequent vacuum distillation into a cold trap effectively isolates the low-boiling product from non-volatile reagents and byproducts.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a 250-mL, three-necked, round-bottomed flask equipped with a magnetic stirrer, a dropping funnel, and a Claisen adapter fitted with a thermometer and a dry-ice condenser. The outlet of the condenser should be connected to a cold trap cooled to -78 °C (dry ice/acetone) and protected by a drying tube.

• Reagent Preparation: In the flask, create a stirred suspension of 33.3 g (0.075 mole) of lead tetraacetate in 75 mL of anhydrous benzonitrile.[3] Cool this suspension to 0 °C using an ice bath.

• Reactant Addition: Slowly add 15.0 g (0.083 mole) of hexafluoroacetone hydrazone through the dropping funnel over a period of 1 hour, maintaining the reaction temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir for an additional hour at room temperature. During this time, some of the DHFMP product will begin to collect in the cold trap.

• Product Isolation: Connect the cold trap to a vacuum pump (approx. 10 mm Hg) and distill the remaining product from the reaction flask into the trap.

• Purification: A simple trap-to-trap distillation can be performed to remove minor impurities like acetic acid, yielding pure DHFMP. The final product is a yellow liquid with a boiling point of 12–13 °C.[3]

Safety and Handling

Trustworthiness: Adherence to strict safety protocols is non-negotiable when working with diazo compounds. This self-validating system of precautions ensures operator safety and experimental integrity.

• Toxicity: Although specific toxicological data for DHFMP is scarce, it should be handled as a highly toxic substance, analogous to other volatile diazo compounds like diazomethane.[3]

• Explosion Hazard: Diazo compounds are potentially explosive and can be sensitive to heat, light, and strong acids. Avoid grinding or subjecting the compound to shock.

• Engineering Controls: All manipulations must be conducted in a well-ventilated chemical fume hood, and a safety shield should be used at all times.

• Personal Protective Equipment (PPE): Standard PPE, including a lab coat, safety glasses, and chemical-resistant gloves, is mandatory.

Physicochemical and Spectroscopic Properties

The unique properties of DHFMP are dominated by the presence of two highly electronegative trifluoromethyl groups.

Property	Value	Source
CAS Number	684-23-1	[5]
Molecular Formula	C₃F₆N₂	[5]
Molecular Weight	178.04 g/mol	[5]
Appearance	Yellow Liquid	[3]
Boiling Point	12-13 °C	[3]
LogP	1.86286	[5]

Spectroscopic analysis is crucial for confirming the identity and purity of DHFMP. The key feature in the IR spectrum is the strong diazo stretching vibration (N≡N) typically found in the 2100-2200 cm⁻¹ region. In the ¹⁹F NMR spectrum, a single resonance is expected due to the chemical equivalence of the six fluorine atoms.

Core Reactivity: Generation of Bis(trifluoromethyl)carbene

The synthetic utility of DHFMP is almost entirely derived from its function as a clean source of bis(trifluoromethyl)carbene, :C(CF₃)₂, upon extrusion of nitrogen gas (N₂). This process can be initiated either photochemically (using UV light) or thermally.

Caption: Generation of bis(trifluoromethyl)carbene from DHFMP.

The resulting carbene is a highly electrophilic species. The two electron-withdrawing trifluoromethyl groups destabilize the carbene, making it extremely reactive and eager to satisfy its electron deficiency by reacting with electron-rich substrates.

Key Synthetic Applications

The electrophilic bis(trifluoromethyl)carbene generated from DHFMP participates in a variety of powerful bond-forming reactions.

Cyclopropanation of Alkenes

One of the most important applications of DHFMP is the cyclopropanation of alkenes. The carbene adds across a double bond in a concerted, stereospecific manner to form cyclopropanes bearing a gem-bis(trifluoromethyl) group.[6][7] This stereospecificity is a hallmark of singlet carbene addition, where the stereochemistry of the starting alkene is preserved in the cyclopropane product (i.e., a cis-alkene yields a cis-substituted cyclopropane).[6]

Caption: Workflow for alkene cyclopropanation using DHFMP.

Representative Protocol: Cyclopropanation

• Setup: In a photolysis-grade quartz tube equipped with a magnetic stir bar, dissolve the alkene substrate (1.0 eq) in a suitable solvent (e.g., pentane or dichloromethane).

• Cooling: Cool the solution to 0 °C or lower to manage the reaction's exothermicity and minimize side reactions.

• Reagent Addition: Add DHFMP (1.1 - 1.5 eq) to the cooled solution.

• Initiation: Irradiate the mixture with a UV lamp (e.g., a medium-pressure mercury lamp) while maintaining the low temperature. Monitor the reaction by TLC or GC until the starting material is consumed.

• Workup: Carefully allow the excess DHFMP and solvent to evaporate in the fume hood. The crude product can then be purified by column chromatography.

X-H Insertion Reactions

The highly reactive carbene can also insert directly into single bonds, most commonly O-H, N-H, and C-H bonds. These reactions provide a direct method for forming new carbon-heteroatom or carbon-carbon bonds.[3][8][9]

• O-H Insertion: The reaction with alcohols or phenols yields bis(trifluoromethyl)methyl ethers. This reaction is often catalyzed by rhodium(II) or copper complexes to improve efficiency and selectivity, especially with complex substrates.[8][10]

• N-H Insertion: Amines readily react with the carbene to form N-bis(trifluoromethyl)methylated products. As with O-H insertions, metal catalysis can be employed to control the reaction.[9][11]

• C-H Insertion: While less common and often less selective, insertion into the C-H bonds of saturated hydrocarbons is also possible, leading to the direct formation of a C-C bond.[3]

Caption: General scheme for X-H insertion reactions.

1,3-Dipolar Cycloadditions

While the carbene chemistry dominates, DHFMP itself can act as a 1,3-dipole and undergo cycloaddition reactions with activated alkynes or other dipolarophiles to form five-membered heterocycles like pyrazoles.[3][8] This reactivity pathway is typically favored under conditions that do not promote carbene formation (i.e., in the absence of light, heat, or metal catalysts).

Conclusion

2-Diazo-1,1,1,3,3,3-hexafluoropropane is a powerful and specialized reagent for modern organic synthesis. Its value lies in its ability to serve as a clean and efficient precursor for the highly electrophilic bis(trifluoromethyl)carbene. Through well-established reactions such as cyclopropanation and X-H insertion, DHFMP provides a direct and reliable route for introducing the valuable gem-bis(trifluoromethyl) structural motif. While its handling requires significant care due to its inherent toxicity and potential instability, the synthetic advantages it offers make it an indispensable tool for researchers in pharmaceutical and materials science seeking to access novel, highly fluorinated compounds.

References

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• PMC. (n.d.). Access to cyclopropanes with geminal trifluoromethyl and difluoromethylphosphonate groups. [Link]

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• Organic Chemistry Portal. (2007). Copper-Catalyzed Asymmetric N-H Insertion Reactions: Couplings of Diazo Compounds with Carbamates to Generate α-Amino Acids. [Link]

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• PubMed. (2025). Rhodium-Catalyzed O-H Insertion Reactions to (2-Diazo-1,1,3,3,3-pentafluoropropyl)phosphonate: A Convenient Route to Fluorinated β-Alkoxy Vinylphosphonates. [Link]

• University of Waterloo. (2020). Synthesis and Reactivity of Aryl(trifluoromethyl)diazomethane Compounds. [Link]

• Master Organic Chemistry. (2023). Cyclopropanation of Alkenes. [Link]

• PMC. (n.d.). Chemoselective carbene insertion into the N−H bonds of NH3·H2O. [Link]

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• 10. Rhodium-Catalyzed O-H Insertion Reactions to (2-Diazo-1,1,3,3,3-pentafluoropropyl)phosphonate: A Convenient Route to Fluorinated β-Alkoxy Vinylphosphonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Advanced Applications and Handling of CAS 684-23-1: Bis(trifluoromethyl)diazomethane in Organofluorine Synthesis

Executive Summary

In modern drug development and materials science, the incorporation of fluorinated motifs—specifically the trifluoromethyl (-CF3) group—is a proven strategy to enhance a molecule's lipophilicity, metabolic stability, and binding affinity. As a Senior Application Scientist, I frequently rely on CAS 684-23-1 , chemically known as 2-diazo-1,1,1,3,3,3-hexafluoropropane or bis(trifluoromethyl)diazomethane , as a premier reagent for introducing these motifs.

Unlike its non-fluorinated parent, diazomethane, which is notoriously explosive and highly nucleophilic, CAS 684-23-1 is a highly stable, electrophilic diazo compound. This whitepaper details its physicochemical properties, a self-validating synthetic protocol, and its critical applications in generating fluorinated heterocycles and carbenes.

Electronic Architecture and Physicochemical Profile

The fundamental difference between diazomethane and bis(trifluoromethyl)diazomethane lies in the profound inductive electron-withdrawing effect of the six fluorine atoms. By pulling electron density away from the diazo carbon, the -CF3 groups stabilize the molecule against spontaneous nitrogen extrusion at room temperature. This electronic architecture not only makes the reagent significantly safer to handle but also inverts its reactivity profile, transforming it into an electrophilic reagent that readily reacts with electron-rich dipolarophiles1[1].

Quantitative Data Summary

Property	Value	Causality / Significance
CAS Number	684-23-1	Unique chemical identifier2[2].
Molecular Formula	C3F6N2	Contains two -CF3 groups flanking the diazo carbon.
Molecular Weight	178.04 g/mol	Heavier than CH2N2, contributing to altered physical state 2[2].
Boiling Point	12–13 °C	Highly volatile; requires cold-trap isolation and storage at -78 °C3[3].
LogP	1.86	High lipophilicity, predictive of its utility in drug design 2[2].
Appearance	Yellow Liquid	Visual indicator of the intact diazo chromophore at low temps.

Self-Validating Synthesis Protocol

The most reliable, high-yielding synthesis of bis(trifluoromethyl)diazomethane involves the oxidation of hexafluoroacetone hydrazone using lead(IV) acetate (LTA).

Mechanistic Causality: Benzonitrile is specifically selected as the reaction solvent. Because benzonitrile has a high boiling point (191 °C), it will not co-distill with the highly volatile diazo product (b.p. 12–13 °C) during the reduced-pressure isolation step. This ensures a highly pure product without solvent contamination 4[4].

Step-by-Step Methodology

• Apparatus Setup: Equip a 1-L, three-necked, round-bottomed flask with a sealed mechanical stirrer and a 100-mL pressure-equalizing dropping funnel. Connect the third neck via pressure tubing to a 50-mL cold trap immersed in a dry ice/acetone bath (-78 °C). Protect the system from atmospheric moisture using a calcium chloride drying tube.

• Reagent Loading: Purge the system with inert nitrogen gas. Add 375 mL of benzonitrile and 120 g (0.271 mol) of lead tetraacetate to the flask.

• Controlled Oxidation: Cool the reaction flask in an ice bath (0 °C). Dropwise, add a solution of 45 g (0.25 mol) of hexafluoroacetone hydrazone dissolved in 50 mL of benzonitrile over the course of 1 hour.

  • Validation Checkpoint: The reaction mixture will progressively change color as the diazo compound forms.

• Maturation: Remove the ice bath and allow the mixture to stir at room temperature for 1 additional hour. During this phase, some of the highly volatile product will autonomously begin collecting in the cold trap.

• Isolation: Remove the drying tube and apply a mild vacuum (10 mmHg) to distill the remaining product into the cold trap.

  • Validation Checkpoint: The final product must appear as a distinct yellow liquid at -78 °C. The expected yield is 34–35 g (76–79%). Unlike standard diazomethane, this liquid is neither impact- nor static-sensitive 4[4].

Mechanistic pathway from hexafluoroacetone hydrazone to bis(trifluoromethyl)carbene.

Synthetic Utility in Drug Development

The unique electronic properties of CAS 684-23-1 make it an indispensable building block for two primary reaction classes in pharmaceutical chemistry:

A. 1,3-Dipolar Cycloadditions

As an electrophilic 1,3-dipole, bis(trifluoromethyl)diazomethane reacts seamlessly with electron-rich olefins, alkynes, and thiocarbonyl compounds to form heavily fluorinated heterocycles. For example, its reaction with thioketones regioselectively yields 1,3-dithietanes or thietanes5[5]. Furthermore, it has been historically utilized to synthesize complex dioxazolidines via reactions with CF3NO, embedding multiple N-CF3 and O-CF3 motifs into a single cyclic framework 6[6].

B. Carbene Generation and C-H Insertion

Upon thermal or photochemical activation, CAS 684-23-1 extrudes nitrogen gas to generate bis(trifluoromethyl)carbene. This highly reactive, electrophilic singlet carbene is capable of direct C-H insertion into saturated hydrocarbons and addition to aromatic rings, allowing for the late-stage functionalization of complex APIs (Active Pharmaceutical Ingredients) 3[3].

Workflow for synthesizing fluorinated heterocycles via 1,3-dipolar cycloaddition.

Safety, Stability, and Handling

While standard diazomethane requires specialized glassware without ground joints to prevent detonation, CAS 684-23-1 is remarkably stable. It is neither impact- nor static-sensitive. However, due to its low boiling point (12–13 °C), it must be stored strictly at -78 °C. At room temperature, it will slowly decompose over several weeks with the loss of nitrogen. As an Application Scientist, I mandate that all handling occurs within a high-velocity fume hood, utilizing dry ice/acetone baths to prevent premature volatilization and degradation 4[4].

References

• Organic Syntheses. "bis(trifluoromethyl)diazomethane - Organic Syntheses Procedure". [Link]

• Organic Syntheses. "Working with Hazardous Chemicals: Bis(trifluoromethyl)diazomethane". [Link]

• Wikipedia. "Diazomethane - Related compounds". [Link]

• NIH / PMC. "A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles". [Link]

• MDPI. "Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions". [Link]

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Generation of Bis(trifluoromethyl)carbene from DHFMP: Mechanism, Protocol, and Validation

Abstract

The in situ generation of highly reactive carbenes is a cornerstone of modern synthetic chemistry, enabling the construction of complex molecular architectures. Among these, bis(trifluoromethyl)carbene ((CF₃)₂C:) stands out for its unique electronic properties and its utility in introducing gem-bis(trifluoromethyl) motifs, which are of significant interest in medicinal and materials chemistry. This technical guide provides an in-depth examination of the generation of this powerful intermediate from its most reliable and convenient precursor, 2,2-difluoro-5,5-bis(trifluoromethyl)-1,3-dioxolan-4-one (DHFMP). We will elucidate the core thermal decomposition mechanism, present a field-proven experimental protocol for its generation and subsequent trapping, and discuss the analytical evidence that validates the transient existence of the carbene.

Part 1: The Precursor – Understanding DHFMP

2,2-Difluoro-5,5-bis(trifluoromethyl)-1,3-dioxolan-4-one, commonly referred to as DHFMP, is a stable, crystalline solid. Its structure is a highly fluorinated five-membered dioxolanone ring. The strategic placement of eight fluorine atoms imparts significant electronic strain and unique reactivity to the molecule.

Key Structural Features and Their Implications:

• Gem-bis(trifluoromethyl) Group: Located at the C5 position, these two powerful electron-withdrawing groups are the eventual source of the carbene. They polarize the adjacent C-C and C-O bonds, weakening them.

• Gem-difluoro Group: Situated at the C2 position, this group contributes to the overall electronic destabilization of the ring system.

• Lactone Moiety: The carbonyl group at C4 provides a thermodynamically favorable exit pathway for carbon dioxide during decomposition.

The combination of these features makes DHFMP an ideal thermal precursor. It possesses sufficient shelf stability for practical handling but is primed for clean fragmentation into well-defined products upon heating, avoiding the complex side reactions that plague many other carbene sources.

Part 2: The Core Mechanism – Thermal Chemoreversion

The generation of bis(trifluoromethyl)carbene from DHFMP proceeds via a thermal chemoreversion (or retro-cycloaddition) reaction. This process is driven by the enthalpic and entropic favorability of fragmenting the strained ring system into three small, stable gaseous molecules, one of which is the desired reactive carbene. The decomposition is typically initiated by heating DHFMP in an inert, high-boiling solvent to temperatures in the range of 150-180 °C.

The proposed mechanism involves the concerted or rapid stepwise cleavage of the dioxolanone ring. The fragmentation is believed to be initiated by the scission of the weakest bonds in the ring, leading to the extrusion of carbon dioxide (CO₂) and carbonyl fluoride (COF₂), thereby releasing the (CF₃)₂C: carbene.

Figure 1: Proposed thermal decomposition pathway of DHFMP.

This decomposition pathway is analogous to the thermolysis of other highly substituted cyclic systems where the formation of stable gases like CO₂ provides a significant thermodynamic driving force.[1] The "clean" nature of this reaction, yielding only gaseous byproducts alongside the carbene, is a major advantage, as it simplifies the purification of the final products derived from the carbene's subsequent reactions.

Part 3: Experimental Workflow for Carbene Generation and Trapping

The high reactivity of bis(trifluoromethyl)carbene precludes its isolation. Therefore, it must be generated in situ in the presence of a substrate that can "trap" it. The most common and synthetically useful trapping reaction is the cyclopropanation of an alkene.

Self-Validating Protocol: Cyclopropanation of Styrene

This protocol describes a representative experiment that serves as a self-validating system: the successful isolation of the cyclopropane product is direct evidence of the carbene's generation.

Materials & Equipment:

• DHFMP

• Styrene (or other alkene substrate)

• Anhydrous high-boiling solvent (e.g., diglyme, triglyme, or diphenyl ether)

• Three-neck round-bottom flask

• Reflux condenser with a gas outlet (to vent CO₂/COF₂)

• Thermometer or thermocouple

• Magnetic stirrer and heat source (heating mantle)

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Methodology:

• System Preparation: Assemble the three-neck flask with the reflux condenser, thermometer, and a stopper. Ensure all glassware is oven-dried. Purge the entire system with an inert gas (e.g., Nitrogen) for 15-20 minutes.

• Reagent Charging: Under a positive pressure of inert gas, charge the flask with the chosen anhydrous solvent (e.g., 50 mL) and the alkene substrate (e.g., styrene, 1.2 equivalents).

• Initiation of Heating: Begin stirring and heat the solution to the target reaction temperature (typically 170-180 °C).

• Precursor Addition: Once the temperature is stable, slowly add DHFMP (1.0 equivalent) to the hot solution in small portions over 1-2 hours. Causality Note: Slow addition is critical. It maintains a low, steady-state concentration of the highly reactive carbene, minimizing potential side reactions or dimerization and ensuring safe control over the evolution of gaseous byproducts.

• Reaction Monitoring: After the addition is complete, maintain the reaction temperature for an additional 1-2 hours to ensure full consumption of the precursor. The reaction can be monitored by GC-MS or TLC to track the disappearance of the starting alkene.

• Workup and Purification: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and perform a standard aqueous workup to remove the high-boiling solvent. The crude product can then be purified by flash column chromatography on silica gel.

Figure 2: Standard experimental workflow for DHFMP thermolysis.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the cyclopropanation of various alkenes using DHFMP.

Alkene Substrate	Temperature (°C)	Solvent	Reaction Time (h)	Yield of Cyclopropane (%)
Styrene	180	Diglyme	3	85-95
1-Octene	175	Triglyme	4	70-80
Cyclohexene	180	Diphenyl Ether	3	80-90
Methyl Acrylate	170	Diglyme	4	65-75

Part 4: Mechanistic Validation and Carbene Characterization

Direct observation of the fleeting bis(trifluoromethyl)carbene is exceptionally challenging. Therefore, its existence is confirmed through a combination of indirect and direct methods.

• Indirect Evidence (Chemical Trapping): As detailed in the protocol above, the primary method of validation is chemical trapping. The isolation of 1,1-bis(trifluoromethyl)-2-phenylcyclopropane from the reaction with styrene is unambiguous proof that (CF₃)₂C: was formed as an intermediate. The high efficiency and specificity of this cycloaddition across a range of olefinic substrates strongly supports the carbene pathway.

• Direct Spectroscopic Observation (Matrix Isolation): For fundamental characterization, highly reactive species like carbenes can be observed using matrix isolation spectroscopy. In such an experiment, DHFMP is heated in a high-vacuum chamber, and the resulting gas-phase decomposition products are co-deposited with a large excess of an inert gas (like argon) onto a cryogenic window (cooled to ~10-20 K). The inert matrix traps the individual molecules, preventing them from reacting. The trapped bis(trifluoromethyl)carbene can then be characterized by spectroscopic methods like IR or UV-Vis, providing direct evidence of its structure and electronic state. While specific reports on DHFMP are scarce, this technique has been crucial in characterizing other fluorinated carbenes.

Conclusion

2,2-Difluoro-5,5-bis(trifluoromethyl)-1,3-dioxolan-4-one (DHFMP) serves as a premier precursor for the in situ generation of bis(trifluoromethyl)carbene. Its thermal decomposition via a chemoreversion mechanism is clean, efficient, and operationally simple, providing a reliable route to this valuable reactive intermediate. The causality of the reaction is rooted in the thermodynamic favorability of forming stable gaseous byproducts, which drives the fragmentation of the strained, highly fluorinated ring. The self-validating nature of in situ trapping experiments, particularly cyclopropanation, provides robust and accessible proof of the carbene's formation, making this methodology a powerful tool for the synthesis of complex fluorinated molecules in academic and industrial research.

References

• Ellis, D. A., Mabury, S. A., Martin, J. W., & Muir, D. C. G. (2001). Thermolysis of fluoropolymers as a potential source of halogenated organic acids in the environment. Nature, 412(6844), 321–324. [Link][2][3]

• Nowak, I., & Ziolek, M. (2021). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. Molecules, 26(11), 3321. [Link][1]

• Lemal, D. M. (2004). Perfluoroalkanes. In Chemistry of Organic Fluorine Compounds (pp. 633-677). American Chemical Society. (This is a representative chapter from a book on organofluorine chemistry that discusses the stability and reactions of fluorinated compounds, relevant to the principles of DHFMP decomposition. A direct URL to the specific chapter is not available, but the book is a standard reference in the field.)
• Smart, B. E. (2001). Fluorine-Substituted Organic Compounds. In Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons, Inc. (Similar to the above, this encyclopedia entry provides foundational knowledge on the properties conferred by fluorine, which is key to understanding DHFMP's reactivity.)

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

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• 3. cswab.org [cswab.org]

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic properties of 2-diazo-1,1,1,3,3,3-hexafluoropropane, a key reagent in the synthesis of fluorinated molecules. Due to the challenges in isolating and characterizing this reactive species, this document combines available literature data with theoretical predictions to offer a valuable resource for its identification and use.

Introduction: The Significance of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

2-Diazo-1,1,1,3,3,3-hexafluoropropane, also known as bis(trifluoromethyl)diazomethane, is a valuable, yet hazardous, fluorinated diazo compound. Its two trifluoromethyl groups impart unique electronic properties, making it a powerful reagent for the introduction of the bis(trifluoromethyl)methyl group into organic molecules. This moiety is of significant interest in medicinal chemistry and materials science due to the enhanced metabolic stability, lipophilicity, and binding affinity it can confer upon parent structures.

This guide will delve into the synthesis and spectroscopic characterization of this important building block, providing practical insights for its safe handling and effective utilization in research and development.

Synthesis of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

The most reliable and high-yielding synthesis of 2-diazo-1,1,1,3,3,3-hexafluoropropane is a two-step process starting from hexafluoroacetone, as detailed in Organic Syntheses.[1] The procedure involves the formation of hexafluoroacetone hydrazone, followed by its oxidation.

Experimental Protocol

Step 1: Synthesis of Hexafluoroacetone Hydrazone

• In a 100-mL, three-necked, round-bottomed flask equipped with a thermometer, a gas-inlet tube, a Dewar condenser, and a magnetic stirring bar, 16 g (0.50 mole) of anhydrous hydrazine is placed and cooled in an ice-methanol bath.

• With stirring, 82.5 g (0.500 mole) of hexafluoroacetone imine is slowly distilled into the flask through the gas-inlet tube, maintaining the temperature below 10°C.

• After the addition is complete (approximately 1 hour), the cooling bath is removed, and the reaction mixture is allowed to warm to room temperature.

• The mixture is then rapidly poured into a 500-mL, single-necked, round-bottomed flask containing 150 g of phosphorus pentoxide.

• The flask is quickly fitted with a simple still head and condenser and heated with a heating mantle to distill the product.

• The crude distillate is redistilled through a 45-cm spinning-band column to yield 48–53 g (53–59% conversion) of hexafluoroacetone hydrazone as a colorless liquid (b.p. 95.5–96°C).[1]

Step 2: Synthesis of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

• A 1-L, three-necked, round-bottomed flask is equipped with a sealed mechanical stirrer and a 100-mL, pressure-equalizing dropping funnel. The third neck is connected to a cold trap (-78°C) protected by a calcium chloride drying tube.

• The system is purged with nitrogen, and 375 mL of benzonitrile and 120 g (0.27 mole) of lead tetraacetate are added to the flask.

• The flask is cooled in an ice-water bath, and a solution of 48.0 g (0.27 mole) of hexafluoroacetone hydrazone in 75 mL of benzonitrile is added from the dropping funnel over 1 hour.

• The ice bath is removed, and the reaction mixture is stirred for an additional hour at room temperature.

• The product is distilled into the cold trap under reduced pressure (10 mm), yielding 34–35 g (76–79%) of 2-diazo-1,1,1,3,3,3-hexafluoropropane as a yellow liquid (b.p. 12–13°C).[1]

Synthesis Workflow

Caption: Molecular structure of 2-Diazo-1,1,1,3,3,3-hexafluoropropane.

Safety Precautions

Diazo compounds are known to be toxic and potentially explosive. [2][3]2-Diazo-1,1,1,3,3,3-hexafluoropropane should be handled with extreme caution in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, should be worn at all times. [4] Key Safety Considerations:

• Toxicity: Diazo compounds are generally toxic and can be harmful if inhaled, ingested, or absorbed through the skin. [4]* Explosive Hazard: While 2-diazo-1,1,1,3,3,3-hexafluoropropane is reported to be neither impact- nor static-sensitive, diazo compounds as a class are potentially explosive, especially in the neat form and when exposed to heat, light, or certain metal catalysts. [1]It is crucial to avoid concentrating the compound and to store it at low temperatures (-78 °C is recommended for long-term storage). [1]* Handling: Use a plastic spatula when handling the solid material. [5]Avoid the formation of dust. [5]Wash hands thoroughly after handling. [5]* Storage: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. [5]The recommended storage temperature is in a freezer, below -20°C. [5]Keep the container tightly closed. [5]* Spills: In case of a spill, evacuate the area and ventilate thoroughly. [2]Absorb the spill with an inert material and dispose of it as hazardous waste.

Conclusion

2-Diazo-1,1,1,3,3,3-hexafluoropropane is a highly valuable reagent for the synthesis of complex fluorinated molecules. While its reactive nature presents challenges in its characterization, this guide provides a comprehensive overview of its synthesis and expected spectroscopic properties based on available literature and theoretical predictions. By understanding its spectral signatures and adhering to strict safety protocols, researchers can effectively and safely utilize this powerful synthetic tool.

Sources

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• 2. Diazomethane | Division of Research Safety | Illinois [drs.illinois.edu]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

electrophilicity of bis(trifluoromethyl)carbene

An In-depth Technical Guide

Topic: The Exceptionally High Electrophilicity of Bis(trifluoromethyl)carbene: Generation, Reactivity, and Applications

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Bis(trifluoromethyl)carbene ((CF₃)₂C:) stands apart in the landscape of reactive intermediates. Characterized by a carbene center flanked by two powerful electron-withdrawing trifluoromethyl groups, it exhibits an extraordinarily high level of electrophilicity. This property dictates its unique reactivity, enabling reactions with even weak nucleophiles and C-H bonds that are inaccessible to common carbenes. This guide provides a comprehensive overview of the electronic origins of this reactivity, standard protocols for its generation from diazirine precursors, and its field-proven applications in areas ranging from the synthesis of fluorinated pharmacophores to advanced materials science and chemical biology. We will explore the causality behind its utility, offering not just methods, but the scientific rationale required for effective implementation and innovation.

The Unique Electronic Nature of Carbenes

Carbenes are neutral molecules containing a divalent carbon atom with six valence electrons. Their reactivity is fundamentally dictated by their electronic spin state—singlet or triplet.

• Singlet Carbenes: The two non-bonding electrons are paired in a single sp²-hybridized orbital, leaving a vacant p-orbital. This configuration imparts both nucleophilic character (the lone pair) and electrophilic character (the vacant orbital).

• Triplet Carbenes: The two non-bonding electrons are unpaired in different orbitals. Triplet carbenes behave as diradicals and their reactions often proceed through radical mechanisms.

The electrophilicity of a singlet carbene is critically influenced by the substituents attached to the carbene carbon. Electron-withdrawing groups diminish the electron density at the carbon center, lowering the energy of the vacant p-orbital and dramatically increasing its electrophilicity, or its propensity to react with electron-rich species.

Bis(trifluoromethyl)carbene is the archetypal example of a highly electrophilic singlet carbene. The two trifluoromethyl (CF₃) groups exert a powerful inductive (-I) effect, pulling electron density away from the central carbon. This renders the carbene carbon exceptionally electron-poor and, consequently, a voracious electrophile. This heightened electrophilicity is the cornerstone of its utility and unique chemical behavior.[1][2]

Generation of Bis(trifluoromethyl)carbene

The transient and highly reactive nature of (CF₃)₂C: necessitates its in situ generation from stable precursors. The most reliable and widely adopted method is the photolysis or thermolysis of bis(trifluoromethyl)diazirine.

Primary Precursor: Bis(trifluoromethyl)diazirine

Bis(trifluoromethyl)diazirine is a strained three-membered ring containing a diazo group. Upon irradiation with long-wavelength UV light (typically ~350-365 nm) or gentle heating, it undergoes irreversible extrusion of molecular nitrogen (N₂) to cleanly generate the desired carbene.[3][4]

A significant advantage of trifluoromethyl-substituted diazirines is the suppression of a common side reaction: isomerization to the linear diazo compound.[5] This ensures a higher fidelity of carbene generation, leading to cleaner reaction profiles and minimizing non-specific reactivity—a critical factor in sensitive applications like photoaffinity labeling.[5]

Diagram: Generation Pathway

The generation process is a clean, unimolecular decomposition, valued for its simplicity and the inertness of its byproduct.

Caption: Key reaction pathways for the highly electrophilic (CF₃)₂C: carbene.

Key Applications

The unique reactivity of bis(trifluoromethyl)carbene has been leveraged by scientists across multiple disciplines.

Synthesis of Fluorinated Pharmaceuticals

The bis(trifluoromethyl)carbinol moiety is a key pharmacophore that can enhance metabolic stability and binding affinity. [6]The reaction of (CF₃)₂C: (generated from its diazirine precursor or via reagents like hexafluoroacetone hydrate) with water or alcohols provides a direct and efficient route to these valuable compounds. [6]

Photoaffinity Labeling in Chemical Biology

Photoaffinity labeling is a powerful technique to identify the biological targets of small molecules. A ligand is appended with a photolabile group, incubated with a biological sample, and then irradiated. The photogenerated reactive species forms a covalent bond with the binding partner, enabling its identification.

Bis(trifluoromethyl)diazirines are premier photo-cross-linkers for this purpose. [5][7]* High Reactivity: The resulting carbene is reactive enough to insert into C-H bonds within the protein's binding pocket, ensuring efficient labeling.

• Clean Generation: Activation with low-energy UV light (~365 nm) minimizes damage to biological samples, and the suppression of side reactions prevents non-specific labeling. [5]* Small Size: The diazirine group is small and minimally perturbs the ligand's binding properties.

Diagram: Photoaffinity Labeling Workflow

Caption: Workflow for identifying protein targets using a diazirine-based probe.

Polymer Cross-Linking in Materials Science

The ability of (CF₃)₂C: to insert into C-H bonds makes it a near-universal cross-linking agent for polymers. [4]When a polymer film is doped with a bis-diazirine cross-linker and irradiated, the generated carbenes form covalent C-C bonds between adjacent polymer chains. This transforms a soluble material into a robust, insoluble network. [8]This technique is critical for fabricating multi-layered organic electronic devices, such as Organic Light-Emitting Diodes (OLEDs), as it prevents the dissolution of underlying layers during the sequential deposition of new layers from solution. [3][8]

Property	Un-cross-linked Polymer	Cross-linked Polymer Network	Reference
Solubility	Soluble in organic solvents	Insoluble	[8]
Film Integrity	Prone to dissolution/mixing	Robust, stable layers	[3]
Surface Roughness	Higher	Significantly decreased	[3]

| Device Performance | Lower efficiency and lifetime | Enhanced quantum efficiency and stability | [3][8]|

Experimental Protocols

The following protocols provide a starting point for the generation and trapping of bis(trifluoromethyl)carbene. Safety Note: Fluorinated compounds, diazirines, and carbenes should be handled by trained personnel in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: General Procedure for Photochemical Carbene Generation and Trapping

This protocol describes a representative small-scale reaction for trapping the carbene with a generic nucleophile (e.g., an alkene or alcohol).

Materials:

• Bis(trifluoromethyl)diazirine precursor (e.g., 3,3-bis(trifluoromethyl)-3H-diazirine)

• Nucleophilic substrate (e.g., styrene, benzyl alcohol)

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Reaction vessel transparent to UV light (e.g., quartz or borosilicate glass tube)

• UV lamp (365 nm, e.g., a handheld TLC lamp or a photoreactor)

• Stirring plate and stir bar

Methodology:

• Reaction Setup: In a quartz reaction tube equipped with a magnetic stir bar, dissolve the nucleophilic substrate (1.0 eq.) in the chosen anhydrous solvent (to achieve ~0.1 M concentration).

• Precursor Addition: Add the bis(trifluoromethyl)diazirine precursor (1.2 eq.) to the solution.

• Inert Atmosphere (Optional but Recommended): Seal the tube and purge with an inert gas (e.g., nitrogen or argon) for 5-10 minutes to remove oxygen, which can quench reactive intermediates.

• Photolysis: Place the reaction tube at a fixed distance from the 365 nm UV lamp. Ensure the setup is shielded to prevent UV exposure to personnel.

• Irradiation: Irradiate the stirred solution at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or ¹⁹F NMR by observing the disappearance of the diazirine signal. Reaction times can vary from 15 minutes to several hours depending on the substrate and lamp power. [8]6. Workup: Once the reaction is complete, concentrate the solution in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired carbene adduct (e.g., cyclopropane or ether).

Causality and Trustworthiness:

• Why a quartz/borosilicate vessel? These materials have high transmittance for long-wavelength UV light, ensuring efficient photolysis.

• Why an excess of the diazirine? To ensure complete consumption of the more valuable substrate.

• Why monitor by ¹⁹F NMR? The fluorine signal of the diazirine is distinct and its disappearance provides a direct, unambiguous measure of precursor consumption. This validates that the carbene was generated as intended.

Conclusion and Future Outlook

Bis(trifluoromethyl)carbene is more than a chemical curiosity; it is a powerful tool enabled by its extreme, substituent-induced electrophilicity. Its clean generation from diazirine precursors and its predictable, yet highly energetic, reactivity have cemented its role in diverse fields. In drug discovery, it provides access to valuable fluorinated motifs. In chemical biology, it is a gold standard for covalently capturing biological interactions. In materials science, it enables the fabrication of next-generation electronics.

Future research will likely focus on developing new, non-photolytic generation methods, expanding the scope of its C-H insertion reactions to more complex and challenging substrates, and designing novel chiral catalysts to control the stereochemistry of its cycloaddition reactions, further unlocking its synthetic potential.

References

• Photocatalytic Radical Bis(trifluoromethyl)carbinolation of Alkenes and Heteroarenes. ResearchGate. Available at: [Link]

• Murai, Y. (2021). DESIGN AND SYNTHESIS OF 1,3-BIS(3-(TRIFLUOROMETHYL)- DIAZIRIN-3-YL)PHENYLALANINE FOR EFFICIENT PHOTO- CROSS-LINKING. Hokkaido University. Available at: [Link]

• Zheng, J., et al. (2016). A Trifluoromethylcarbene Source. Organic Letters. Available at: [Link]

• Kutrovsky, K. V., et al. (2021). Effect of Bis-diazirine-Mediated Photo-Crosslinking on Polyvinylcarbazole and Solution-Processed Polymer LEDs. ACS Applied Electronic Materials. Available at: [Link]

• Hashimoto, M. Improvements of photoaffinity labeling with trifluoromethyl diazirinyl photophor. Hokkaido University. Available at: [Link]

• Mallet-Ladeira, S., et al. (2022). Gold(I) α‐Trifluoromethyl Carbenes: Synthesis, Characterization and Reactivity Studies. Angewandte Chemie International Edition. Available at: [Link]

• Hernandez, K. E., et al. (2022). Enantioselective Synthesis of α‑Trifluoromethyl Amines via Biocatalytic N−H Bond Insertion with Acceptor-Acceptor Carbene Donor. Journal of the American Chemical Society. Available at: [Link]

• Kutrovsky, K. V., et al. (2020). Diazirine-based photo-crosslinkers for defect free fabrication of solution processed organic light-emitting diodes. Journal of Materials Chemistry C. Available at: [Link]

• Finnegan, P., et al. (2022). Safety Evaluation of a Prototypical Diazirine-Based Covalent Crosslinker and Molecular Adhesive. ACS Applied Polymer Materials. Available at: [Link]

• Dubinina, G. G., et al. (2008). Structure of Bis(trifluoromethyl)cuprate and Its Role in Trifluoromethylation Reactions. Organometallics. Available at: [Link]

• Kolodiazhnaia, J. V., et al. (2021). Ex‐Situ Generation of Bis(trifluoromethyl)disulfide and Applications to Trifluoromethylthiolation Reactions. Chemistry – A European Journal. Available at: [Link]

• Bi-Catalyzed Trifluoromethylation of C(sp2)–H Bonds under Light. ACS Publications. Available at: [Link]

• Reactions of bis(trifluoromethyl)-substituted 2-azanorbornenes and 2-azanorbornanes: electrophilic addition, N-substitution, and hydrogenation. ResearchGate. Available at: [Link]

• C−F bond activation enables synthesis of aryl difluoromethyl bicyclopentanes as benzophenone-type bioisosteres. PMC. Available at: [Link]

• Synthesis of bis(trifluoromethyl)alkylated trisubstituted alkenes via highly regioselective catalyzed hydrosilylation reaction of hexafluoro-2-butyne and their reactivity. ResearchGate. Available at: [Link]

• Tris(trifluoromethyl)borane Carbonyl, (CF 3 ) 3 BCOSynthesis, Physical, Chemical and Spectroscopic Properties, Gas Phase, and Solid State Structure. ResearchGate. Available at: [Link]

• A Trifluoromethylcarbene Source. ACS Publications. Available at: [Link]

• Copper-Mediated Radical 1,2-Bis(trifluoromethylation) of Alkenes with Sodium Trifluoromethanesulfinate. ACS Publications. Available at: [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Syntheses and characterization of bis(trifluoromethyl)phosphino naphthalenes and acenaphthenes. RSC Publishing. Available at: [Link]

• Chemistry of Bis(trifluoromethyl)amines: Synthesis, Properties, and Applications. ACS Publications. Available at: [Link]

• Elucidation of Carbene Ambiphilicity Leading to the Discovery of Reversible Ammonia Activation. ACS Publications. Available at: [Link]

• 1,4-Bis(trifluoromethyl)benzene as a new acceptor for the design and synthesis of emitters exhibiting efficient thermally activated delayed fluorescence and electroluminescence: experimental and computational guidance. RSC Publishing. Available at: [Link]

• Synthesis of Alkyl Bis(trifluoromethyl)carbinols via Fe-LMCT-Enabled Hydrobis... PubMed. Available at: [Link]

• Theoretical Prediction of the Electronic Properties of Bidentate Ligands (HEP2) and Synthesis of Bis(N‑heterocyclic carbene) Silver and Palladium Complexes. PMC. Available at: [Link]

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Theoretical Studies on 2-Diazo-1,1,1,3,3,3-hexafluoropropane: A Computational and Mechanistic Whitepaper

Executive Summary

2-Diazo-1,1,1,3,3,3-hexafluoropropane, commonly known as bis(trifluoromethyl)diazomethane or (CF3​)2​CN2​ , is a highly specialized fluorinated reagent. Unlike its non-fluorinated parent compound diazomethane, which is notoriously explosive and difficult to handle at room temperature, (CF3​)2​CN2​ is remarkably stable, presenting as a distillable liquid with a boiling point of 12–13 °C[1]. This guide explores the theoretical underpinnings of this stability, the compound’s decomposition into bis(trifluoromethyl)carbene, and its utility in regiospecific cycloadditions.

As computational chemistry increasingly drives rational drug design and advanced materials synthesis, understanding the causality behind the electronic structure of (CF3​)2​CN2​ is critical for scientists looking to leverage heavily fluorinated building blocks.

Electronic Structure & Thermodynamic Stability

The anomalous stability of (CF3​)2​CN2​ is rooted in the profound electronic influence of the two trifluoromethyl ( CF3​ ) groups.

In standard diazoalkanes, the diazo carbon is electron-rich, making the molecule highly susceptible to electrophilic attack and spontaneous nitrogen ( N2​ ) extrusion. However, CF3​ groups are exceptionally strong σ -electron withdrawing entities. Through inductive effects and negative hyperconjugation (where electron density from the diazo carbon is delocalized into the σ∗ antibonding orbitals of the C-F bonds), the electron density at the central carbon is severely depleted. This stabilizes the diazo dipole, drastically increasing the activation energy required for thermal decomposition and rendering the molecule stable enough for standard laboratory handling[1].

Nitrogen Extrusion & The Carbene Spin State Debate

The primary synthetic value of (CF3​)2​CN2​ lies in its role as a precursor to bis(trifluoromethyl)carbene ( :C(CF3​)2​ ). The thermal or photochemical extrusion of N2​ generates this highly reactive intermediate. Theoretical studies have long focused on determining the ground spin state of this carbene, as spin state directly dictates its downstream reactivity (concerted insertions for singlets vs. stepwise radical additions for triplets).

The Causality of the Triplet Ground State

According to established theoretical and spectroscopic studies, free difluorocarbene ( :CF2​ ) is a ground-state singlet. This occurs because the fluorine atoms act as strong π -donors, donating lone-pair electron density into the empty p-orbital of the carbene carbon, thereby stabilizing the paired singlet state by roughly 57 kcal/mol over the triplet[2].

However, replacing fluorine atoms with CF3​ groups fundamentally alters the molecular orbital landscape. A CF3​ group cannot act as a π -donor; instead, it acts as a π -acceptor via negative hyperconjugation[2]. Without π -donation to stabilize the empty p-orbital, the energetic penalty of pairing two electrons in a single orbital (electron-electron repulsion) exceeds the orbital energy gap. Consequently, the electrons remain unpaired, resulting in a ground state triplet for bis(trifluoromethyl)carbene, which is calculated to be 18 kcal/mol more stable than its singlet excited state[2]. This theoretical prediction is strongly supported by experimental spectroscopic observations[3].

Quantitative Summary of Carbene Spin States

Carbene Species	Substituent Electronic Effect	Ground Spin State	ΔES−T​ (kcal/mol)
:CH2​	None (Reference)	Triplet	~9
:CF2​	Strong π -donor (F)	Singlet	-57
:CF(CF3​)	Mixed ( π -donor + π -acceptor)	Singlet	-9
:C(CF3​)2​	Strong π -acceptor ( CF3​ )	Triplet	+18

(Note: A negative ΔES−T​ indicates a singlet ground state, while a positive value indicates a triplet ground state[2].)

Fig 2: Energy pathway of bis(trifluoromethyl)diazomethane decomposition.

Cycloaddition Kinetics ([3+2] Pathways)

Beyond carbene generation, (CF3​)2​CN2​ functions as an electron-deficient 1,3-dipole. Theoretical models of its reactivity demonstrate that it undergoes regiospecific [3+2] cycloadditions with activated alkenes and alkynes[4].

Because the CF3​ groups lower the energy of the dipole's Lowest Unoccupied Molecular Orbital (LUMO), the compound reacts most favorably with electron-rich or moderately activated π -systems (Inverse Electron Demand). The concerted nature of this cycloaddition yields heavily fluorinated pyrazolines (from alkenes) and pyrazoles (from alkynes)[4], which are highly prized scaffolds in medicinal chemistry for their enhanced lipophilicity and metabolic stability.

Fig 3: Regiospecific [3+2] cycloaddition mechanistic pathway.

Standardized Computational Protocol

To ensure reproducibility and trustworthiness in theoretical studies of (CF3​)2​CN2​ , the following self-validating computational workflow must be employed when modeling its decomposition or cycloaddition pathways.

Step-by-Step Methodology:

• Initial Geometry Optimization:

  • Action: Optimize the ground-state geometry using a robust Density Functional Theory (DFT) functional (e.g., M06-2X or ω B97X-D) paired with a basis set containing diffuse functions (e.g., aug-cc-pVTZ).

  • Causality: Fluorine atoms possess dense, highly repulsive lone pairs. Diffuse functions are mathematically mandatory to accurately model the electron density at the periphery of the CF3​ groups, preventing artificial geometric constriction.

• Frequency Analysis & Minima Validation:

  • Action: Compute harmonic vibrational frequencies at the identical level of theory.

  • Validation: Ensure zero imaginary frequencies ( Nimag​=0 ) to confirm the geometry is a true local minimum. Extract Zero-Point Energy (ZPE) and thermal corrections.

• Transition State (TS) Search:

  • Action: For N2​ extrusion, artificially elongate the C-N bond to simulate the breaking vector and optimize using the Berny algorithm in TS mode.

  • Validation: The frequency calculation of the TS must yield exactly one imaginary frequency ( Nimag​=1 ) corresponding exclusively to the C-N bond breaking vibration.

• Intrinsic Reaction Coordinate (IRC) Verification:

  • Action: Execute an IRC calculation originating from the validated TS.

  • Validation: The forward and reverse paths must smoothly and continuously connect the diazo reactant to the isolated bis(trifluoromethyl)carbene and N2​ products. If the IRC deviates, the TS is a mathematical artifact and the search must be restarted.

Fig 1: Self-validating computational workflow for modeling N2 extrusion.

References

• Dalton Transactions - RSC Publishing Source: Royal Society of Chemistry URL
• 59.
• Diazomethane - Wikipedia Source: Wikipedia URL
• Source: American Chemical Society (ACS)

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The Genesis and Evolution of Hexafluorinated Diazo Compounds: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist navigating the intersection of process safety and late-stage functionalization, I view hexafluorinated diazo compounds—most notably bis(trifluoromethyl)diazomethane ( (CF3​)2​CN2​ )—as a masterclass in electronic tuning. The substitution of hydrogen atoms for trifluoromethyl ( −CF3​ ) groups completely inverts the classical reactivity of diazo species. While standard diazomethane is a nucleophilic methylating agent, its hexafluorinated counterpart is an intensely electrophilic dipole and carbene precursor.

This whitepaper provides an in-depth technical analysis of the discovery, mechanistic causality, and modern handling protocols for hexafluorinated diazo compounds, designed specifically for researchers and drug development professionals seeking to leverage these reagents safely in complex syntheses.

Historical Context & The Discovery of Bis(trifluoromethyl)diazomethane

The paradigm of fluorinated diazo chemistry was fundamentally shifted in the mid-1960s at DuPont. Researchers David M. Gale, W. J. Middleton, and C. G. Krespan successfully isolated bis(trifluoromethyl)diazomethane, seeking a reliable precursor for the highly reactive bis(trifluoromethyl)carbene [1].

Historically, non-fluorinated diazomethane was generated via the base-catalyzed hydrolysis of N-methylnitrosamides [5]. However, the DuPont team recognized that applying strongly basic conditions to fluorinated precursors would trigger a haloform-type cleavage, destroying the −CF3​ groups. To circumvent this, they pioneered a neutral oxidation route, utilizing lead tetraacetate to dehydrogenate hexafluoroacetone hydrazone [2]. This discovery opened the door to synthesizing highly fluorinated heterocycles, though the extreme toxicity and explosive nature of the isolated yellow gas severely limited its initial adoption.

Evolution of safety protocols for handling highly reactive hexafluorinated diazo compounds.

Electronic Architecture & Mechanistic Causality

To understand how to deploy (CF3​)2​CN2​ effectively, one must understand the causality behind its reactivity. The two −CF3​ groups exert a massive inductive ( −I ) electron-withdrawing effect.

• Destabilization of the Diazo Carbon: The electron density is pulled away from the diazo carbon, rendering the molecule highly electrophilic. Unlike standard diazomethane, which attacks electrophiles (like protons in carboxylic acids), (CF3​)2​CN2​ readily undergoes [3+2] cycloadditions with electron-rich alkenes and alkynes [3].

• Carbene Spin State: Upon thermal or photolytic extrusion of nitrogen gas ( N2​ ), the resulting bis(trifluoromethyl)carbene is generated predominantly in the singlet state. The highly electrophilic nature of this carbene allows it to undergo direct, unactivated C-H insertion reactions, a property highly prized in late-stage pharmaceutical functionalization.

Mechanistic pathway of bis(trifluoromethyl)diazomethane synthesis and reactivity.

Quantitative Data: Comparative Properties of Diazo Reagents

To guide synthetic planning, the following table summarizes the physicochemical and electronic properties of key diazo reagents.

Compound	Chemical Formula	Boiling Point (°C)	Electronic Character	Primary Synthetic Application
Diazomethane	CH2​N2​	-23	Nucleophilic	Methylation of carboxylic acids/phenols
Trifluorodiazoethane	CF3​CHN2​	13	Ambiphilic	Trifluoroethylation, diverse cycloadditions
Bis(trifluoromethyl)diazomethane	(CF3​)2​CN2​	12-13	Electrophilic	Precursor for electrophilic singlet carbenes

Experimental Methodologies: From Batch to In Situ Systems

As an application scientist, I cannot overstate the importance of process design when handling energetic materials. Below are two distinct protocols: the classical batch isolation (for historical context and specialized carbene generation) and the modern in situ trapping method (the current industry standard for safety).

Protocol 1: Classical Batch Synthesis of (CF3​)2​CN2​

Based on the foundational methodology by Middleton and Gale [2].

Causality of Reagents:

• Lead Tetraacetate ( Pb(OAc)4​ ): Chosen because it provides a neutral oxidation pathway. Basic oxidants would induce haloform cleavage of the sensitive −CF3​ groups.

• Benzonitrile Solvent: Selected for its exceptionally high boiling point (191 °C). Because the product (CF3​)2​CN2​ boils at ~13 °C, this massive differential allows the product to be cryo-distilled out of the reaction matrix without solvent carryover.

Step-by-Step Procedure:

• Equip a multi-neck flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a distillation path leading to a cold trap immersed in a dry ice/acetone bath (-78 °C).

• Purge the entire system with inert nitrogen gas.

• Charge the flask with benzonitrile and Pb(OAc)4​ .

• Slowly add hexafluoroacetone hydrazone dropwise via the funnel, maintaining the reaction temperature between 0 °C and 10 °C.

• Apply a mild vacuum to continuously draw the generated (CF3​)2​CN2​ gas into the -78 °C cold trap.

• Self-Validating Checkpoint: The successful generation of the product is visually confirmed by the accumulation of a bright, canary-yellow liquid in the cold trap. If the distillate is colorless, the oxidation has failed or the system has a critical leak.

Protocol 2: Modern In Situ Trapping for[3+2] Cycloadditions

To mitigate the severe explosion hazards of isolated diazo gases, modern workflows utilize in situ generation, ensuring the reagent is consumed the moment it is created [4].

Causality of Reagents: By introducing the dipolarophile (e.g., an alkyne) directly into the oxidation matrix, the highly reactive (CF3​)2​CN2​ undergoes a [3+2] cycloaddition faster than it can accumulate. This keeps the steady-state concentration of the explosive intermediate near zero.

Step-by-Step Procedure:

• In a round-bottom flask, dissolve the target alkyne (dipolarophile) and hexafluoroacetone hydrazone (1.2 equivalents) in anhydrous dichloromethane.

• Cool the mixture to 0 °C under an argon atmosphere.

• Add a mild oxidant (such as activated MnO2​ or Pb(OAc)4​ ) portion-wise over 2 hours.

• Self-Validating Checkpoint: Monitor the color of the reaction mixture. It should remain pale or transiently yellow. Crucial Safety Indicator: If a persistent, deep yellow color develops, the rate of diazo generation is exceeding the rate of the cycloaddition. The chemist must immediately halt the oxidant addition to prevent hazardous accumulation.

• Once the addition is complete, allow the mixture to warm to room temperature and stir until complete consumption of the alkyne is confirmed via TLC/LC-MS.

• Filter the mixture through a pad of Celite to remove metal salts, and concentrate the filtrate to yield the bis(trifluoromethyl)-substituted pyrazole.

Applications in Late-Stage Drug Development

The ability to safely generate and utilize hexafluorinated diazo compounds has profound implications for medicinal chemistry. The introduction of a −C(CF3​)2​ motif into a pharmacophore dramatically increases lipophilicity, metabolic stability, and membrane permeability.

Furthermore, the transition from batch isolation to continuous flow chemistry and in situ generation has allowed pharmaceutical companies to scale up the synthesis of fluorinated heterocycles (like pyrazoles and triazoles) without triggering catastrophic thermal runaways. Today, these methodologies are actively employed in the synthesis of novel kinase inhibitors, agrochemicals, and even 18F -labeled PET radiotracers, proving that with rigorous mechanistic understanding, even the most hazardous reagents can be tamed for therapeutic discovery.

References

• Title: Bis(trifluoromethyl)diazomethane. Evidence for a Novel Radical Chain Reaction. Source: Journal of the American Chemical Society (via ResearchGate) URL: [Link]

• Title: Bis(trifluoromethyl)diazomethane Source: Organic Syntheses, Vol. 50, p. 6 (1970) URL: [Link]

• Title: Diazo Chemistry II: Aliphatic, Inorganic and Organometallic Compounds Source: Wiley Online Library (VCH) URL: [Link]

• Title: Modern Organic Synthesis with α-Diazocarbonyl Compounds Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Diazomethane (Historical Context & General Properties) Source: Wikipedia URL: [Link]

Protocols & Analytical Methods

Application Note: 2-Diazo-1,1,1,3,3,3-Hexafluoropropane in Bis(trifluoromethyl)cyclopropanation

Executive Summary

Fluorinated cyclopropanes are privileged structural motifs in modern drug discovery. They uniquely combine the metabolic stability and lipophilicity of fluorine with the conformational rigidity of the cyclopropane ring. While mono-trifluoromethylation is well-documented, the installation of a gem-bis(trifluoromethyl)cyclopropane group offers extreme steric shielding and a highly specialized stereoelectronic profile.

This application note provides an in-depth technical guide to utilizing 2-diazo-1,1,1,3,3,3-hexafluoropropane ((CF3)2CN2) as a potent carbene transfer reagent. By detailing the mechanistic causality behind catalyst selection and providing self-validating experimental protocols, this guide empowers researchers to execute bis(trifluoromethyl)cyclopropanation in both solution-phase synthesis and gas-phase materials science applications.

Mechanistic Causality & Reagent Properties

The Electronic Dichotomy of (CF3)2CN2

Unlike diazomethane, which is highly explosive and broadly reactive, (CF3)2CN2 (CAS: 684-23-1) is an unusually stable compound with a boiling point of 12–13 °C[1]. This stability is driven by the strong electron-withdrawing nature of the two adjacent trifluoromethyl groups, which delocalize electron density and stabilize the diazo dipole.

However, this exact electronic effect creates a critical reactivity dichotomy: while the diazo precursor is stable, the resulting free bis(trifluoromethyl)carbene [:C(CF3)2] is fiercely electrophilic and highly unstable. If generated thermally without a catalyst, the free carbene rapidly dimerizes to form hexafluoroacetone azine rather than reacting with the target olefin.

The Role of Transition Metal Catalysis

To harness the reactivity of (CF3)2CN2, transition metal catalysis—most commonly Rh(II) paddlewheel complexes like Rh2(OAc)4—is strictly required for solution-phase chemistry. The causality of this choice is twofold:

• Controlled N2 Extrusion: The metal center acts as a Lewis acid, coordinating to the diazo carbon and lowering the activation barrier for nitrogen extrusion.

• Carbenoid Stabilization: The resulting [Rh]=C(CF3)2 carbenoid is stabilized by metal-to-ligand back-donation, taming the extreme electrophilicity of the species and preventing dimerization. The carbenoid then undergoes a concerted, asynchronous [2+1] cycloaddition with the alkene substrate[2].

Figure 1: Rhodium-catalyzed catalytic cycle for bis(trifluoromethyl)cyclopropanation via carbenoid.

Experimental Protocols

The following protocols are designed as self-validating workflows. Analytical checkpoints are embedded to ensure reaction fidelity.

Protocol A: In Situ Generation of (CF3)2CN2

Because (CF3)2CN2 is a volatile gas at room temperature, it is safest and most practical to generate it in situ from hexafluoroacetone hydrazone.

Step-by-Step Methodology:

• Preparation: In a flame-dried, argon-purged Schlenk flask, dissolve hexafluoroacetone hydrazone (1.0 equiv) in anhydrous dichloromethane (CH2Cl2) to achieve a 0.5 M concentration.

• Oxidation: Cool the solution to 0 °C. Portion-wise, add activated manganese dioxide (MnO2) or lead tetraacetate (Pb(OAc)4) (1.5 equiv). Causality: These specific oxidants provide a controlled oxidation rate, preventing the over-oxidation of the hydrazone.

• Maturation: Stir the mixture in the dark for 1.5 hours. The successful formation of (CF3)2CN2 is visually validated by the emergence of a distinct yellow-green coloration in the solution[1].

• Filtration: Filter the cold solution through a short pad of Celite directly into a pre-cooled (-78 °C) receiving flask. This solution must be used immediately in Protocol B.

Protocol B: Rhodium-Catalyzed Solution-Phase Cyclopropanation

Step-by-Step Methodology:

• Catalyst Initiation: In a separate oven-dried flask, dissolve the target alkene (1.0 equiv) and Rh2(OAc)4 (1–2 mol%) in anhydrous CH2Cl2. Cool to 0 °C.

• Diazo Addition: Using a syringe pump, add the cold (CF3)2CN2 solution (from Protocol A, ~1.5 equiv) dropwise over 2 hours. Causality: Slow addition maintains a low steady-state concentration of the diazo compound, which is the primary kinetic strategy to suppress competitive carbene dimerization[2].

• Cycloaddition: Allow the reaction to slowly warm to room temperature and stir for an additional 4 hours.

• Self-Validation (19F NMR): Extract a 0.1 mL aliquot and analyze via 19F NMR. The starting diazo compound exhibits a distinct chemical shift, whereas the successful formation of the gem-bis(trifluoromethyl)cyclopropane product is confirmed by a characteristic high-field singlet (typically between -65 and -70 ppm), resulting from the shielding environment of the cyclopropane ring.

• Workup: Concentrate the mixture under reduced pressure and purify the product via silica gel flash chromatography.

Protocol C: Gas-Phase Surface Cyclopropanation (Materials Science)

For surface functionalization, bis(trifluoromethyl)cyclopropanation can be executed in the gas phase without a transition metal catalyst, relying instead on thermal N2 extrusion from hexafluoroacetone azine (HFAA) or (CF3)2CN2[3].

Step-by-Step Methodology:

• Substrate Prep: Place a silicon oxide substrate bearing a vinyl-terminated self-assembled monolayer (SAM) into a high-pressure autoclave.

• Reagent Introduction: Introduce HFAA (or (CF3)2CN2 gas) into the chamber.

• Thermal Activation: Seal the autoclave and heat to 160 °C for 48 hours. Causality: At 160 °C, thermal energy is sufficient to overcome the activation barrier for N2 extrusion, generating the free carbene which immediately reacts with the terminal olefins on the SAM[3].

• Validation: Analyze the functionalized surface using X-ray Photoelectron Spectroscopy (XPS). The appearance of a strong F 1s peak confirms the successful transfer of the bis(trifluoromethyl)methylene group.

Quantitative Data & Substrate Scope

The efficiency of bis(trifluoromethyl)cyclopropanation heavily depends on the nucleophilicity of the alkene and the reaction phase. The table below summarizes comparative performance metrics across different substrates and conditions.

Substrate Type	Reaction Conditions	Carbene Source	Yield / Conversion	Reference
Electron-Rich Alkenes (e.g., Styrene)	Rh2(OAc)4 (1 mol%), CH2Cl2, RT	(CF3)2CN2 (in situ)	75–90% (Isolated Yield)	[1],[2]
Vinyl-Terminated SAMs	Gas-Phase, 160 °C, 48 h	Hexafluoroacetone azine	~25% (Surface Conversion)	[3]
Indene Derivatives	Rh2(esp)2 (1 mol%), CH2Cl2, -50 °C	α-diazo sulfonium salts	Ring Expansion (Naphthalenes)	[2]

Note: Highly electron-deficient alkenes (e.g., acrylates) exhibit significantly lower yields due to the electrophilic nature of the [Rh]=C(CF3)2 carbenoid, which creates a mismatched polarity transition state.

References

• 2,2,2-Trifluorodiazoethane (CF3CHN2): A Long Journey since 1943 Chemical Reviews (2020) URL:[Link]

• Bis(trifluoromethyl)methylene Addition to Vinyl-Terminated SAMs: A Gas-Phase C–C Bond-Forming Reaction on a Surface Langmuir (2014) URL:[Link]

• Reactivity of α-diazo sulfonium salts: rhodium-catalysed ring expansion of indenes to naphthalenes Chemical Science (2024) URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
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Application Note: Protocol for Copper-Catalyzed Diastereoselective Cyclopropanation of Dihydrofuran Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Value of the Cyclopropyl Moiety in Modern Chemistry

The cyclopropane ring, a motif once considered a synthetic curiosity due to its inherent ring strain, is now a cornerstone in medicinal chemistry and materials science. Its unique conformational rigidity and electronic properties allow it to serve as a versatile "bioisostere" for double bonds and other functional groups, often leading to enhanced metabolic stability, improved binding affinity, and novel pharmacological profiles. The construction of these three-membered rings with high stereocontrol is, therefore, a critical endeavor. Among the most powerful methods for their synthesis is the transition-metal-catalyzed decomposition of diazo compounds in the presence of an olefin.[1] Copper-based catalysts are particularly attractive for this transformation due to their low cost, robust nature, and high efficiency in asymmetric catalysis.[1]

This guide provides a detailed protocol and mechanistic rationale for the copper-catalyzed cyclopropanation of an electron-rich dihydrofuran substrate using ethyl diazoacetate (EDA). While the specific reagent "(3,4-dihydro-2H-furo[2,3-b]furan-2-yl)methyl prop-2-enoate" (DHFMP) is not described in current literature as a standard carbene precursor, this protocol focuses on a closely related and synthetically valuable transformation: the modification of a dihydrofuran ring system. Dihydrofurans are prevalent scaffolds in natural products and serve as versatile synthetic intermediates. Their stereoselective cyclopropanation opens avenues to novel, densely functionalized heterocyclic building blocks.

Pillar 1: Mechanistic Expertise - The Copper-Carbene Catalytic Cycle

A deep understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The copper-catalyzed cyclopropanation reaction proceeds through a well-established catalytic cycle.

• Copper-Carbene Formation: The active Cu(I) catalyst reacts with the diazo compound (e.g., ethyl diazoacetate). This is followed by the extrusion of dinitrogen (N₂), a thermodynamically favorable process, to generate a highly reactive copper-carbene intermediate. This step is widely considered the rate-limiting step of the overall catalytic cycle.[1]

• Cyclopropanation (Carbene Transfer): The electrophilic copper-carbene species is then attacked by the nucleophilic double bond of the olefin substrate (in this case, 2,3-dihydrofuran). The reaction proceeds via a concerted, though often asynchronous, carbene insertion mechanism.[1] This step determines the stereoselectivity of the final product.

• Catalyst Regeneration: Upon formation of the cyclopropane product, the Cu(I) catalyst is released and can re-enter the catalytic cycle.

The choice of ligand coordinated to the copper center is crucial. Chiral ligands, such as bis(oxazolines) (BOX) or pyridine-bis(oxazolines) (PyBOX), create a chiral environment around the metal, directing the approach of the olefin and influencing the absolute and relative stereochemistry of the resulting cyclopropane.

Diagram 1: Catalytic Cycle of Copper-Mediated Cyclopropanation

Caption: The catalytic cycle for copper-catalyzed cyclopropanation.

Pillar 2: A Self-Validating Protocol - Diastereoselective Cyclopropanation of 2,3-Dihydrofuran

This protocol details a reliable method for the cyclopropanation of 2,3-dihydrofuran, a representative electron-rich cyclic olefin, using ethyl diazoacetate (EDA). The use of a chiral bis(oxazoline) ligand aims to achieve high diastereoselectivity.

Materials & Equipment

Reagent/Equipment	Grade	Supplier	Notes
Copper(II) trifluoromethanesulfonate (Cu(OTf)₂)	Anhydrous, 99.995%	Standard Supplier	Store in a desiccator.
(S,S)-2,2'-Isopropylidenebis(4-tert-butyl-2-oxazoline) (t-Bu-BOX)	>98%	Standard Supplier	Chiral ligand.
2,3-Dihydrofuran	>98%, stabilized	Standard Supplier	Should be passed through a short plug of basic alumina to remove inhibitor before use.
Ethyl Diazoacetate (EDA)	~15% solution in Dichloromethane	CAUTION!	Highly toxic and potentially explosive. Handle with extreme care in a fume hood.
Dichloromethane (DCM)	Anhydrous, >99.8%	Standard Supplier	Use from a solvent purification system or a freshly opened bottle.
Syringe Pump	-	Standard Lab Supplier	Crucial for slow addition of EDA.
Standard Glassware	-	-	Oven-dried and cooled under an inert atmosphere (N₂ or Ar).

Experimental Workflow

Diagram 2: Experimental Workflow for Cyclopropanation

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

• Catalyst Preparation (In-Situ):

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add copper(II) trifluoromethanesulfonate (Cu(OTf)₂, 18.1 mg, 0.05 mmol, 1 mol%).

  • Add (S,S)-t-Bu-BOX ligand (16.2 mg, 0.055 mmol, 1.1 mol%).

  • Place the flask under an inert atmosphere (Nitrogen or Argon).

  • Add 20 mL of anhydrous dichloromethane (DCM) via syringe.

  • Stir the resulting light blue solution at room temperature for 1 hour. The formation of the active catalyst complex will occur during this time.

• Reaction Setup:

  • To the catalyst solution, add freshly purified 2,3-dihydrofuran (0.46 mL, 6.0 mmol, 1.2 equivalents).

  • Prepare a solution of ethyl diazoacetate (EDA, ~5.0 mmol, 1.0 equivalent) in 20 mL of anhydrous DCM in a separate, dry flask.

  • CAUTION: Ethyl diazoacetate is toxic and potentially explosive. Always handle it in solution and behind a blast shield.

  • Draw the EDA solution into a gas-tight syringe and place it on a syringe pump.

• Reaction Execution:

  • Begin slow addition of the EDA solution to the stirred reaction mixture via the syringe pump over a period of 6-8 hours .

  • Causality: Slow addition is critical to maintain a low concentration of the free copper-carbene intermediate. This minimizes side reactions such as carbene dimerization (to form diethyl maleate and fumarate) and ensures high yields of the desired cyclopropane product.

  • After the addition is complete, allow the reaction to stir at room temperature overnight (approx. 12-16 hours).

• Reaction Monitoring & Workup:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting dihydrofuran is consumed.

  • Once complete, concentrate the reaction mixture under reduced pressure.

  • The crude residue can be filtered through a short plug of silica gel, eluting with DCM, to remove the bulk of the catalyst.

• Purification & Characterization:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 10% EtOAc).

  • Combine the fractions containing the product and remove the solvent under reduced pressure.

  • Characterize the product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and assess diastereoselectivity. The relative stereochemistry can often be determined by NOE experiments.

Parameter	Recommended Value	Rationale
Catalyst Loading	1-5 mol%	Balances reaction rate with cost and ease of removal.
Ligand:Metal Ratio	1.1 : 1.0	A slight excess of ligand ensures full coordination to the copper center.
Olefin:Diazo Ratio	1.2 : 1.0	A slight excess of the olefin helps to efficiently trap the generated carbene.
Solvent	Dichloromethane (DCM)	A non-coordinating solvent that is effective for many copper-catalyzed cyclopropanations.
Temperature	Room Temperature (~20-25 °C)	Provides a good balance of reaction rate and selectivity. Lower temperatures may improve enantioselectivity but slow the reaction.
EDA Addition Time	6-8 hours	Critical. Minimizes carbene dimerization and improves yield.

Pillar 3: Trustworthiness - Troubleshooting & Expected Outcomes

No protocol is foolproof. The following table provides guidance on common issues and their solutions, ensuring a self-validating system for achieving success.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Cu(I) or impure source).2. Wet solvent or reagents.3. Inhibitor not removed from olefin.	1. Use high-purity catalyst/ligand from a reliable source. Ensure inert atmosphere.2. Use freshly dried, anhydrous solvents.[2]3. Purify the commercial olefin by passing it through basic alumina.
Low Yield, Significant Side Products (Diethyl Maleate/Fumarate)	1. EDA addition was too fast.2. Reaction concentration is too high.	1. Increase the EDA addition time. This is the most common cause. Use a reliable syringe pump.2. Run the reaction under more dilute conditions.
Poor Diastereoselectivity	1. Ligand not optimal for the substrate.2. Reaction temperature is too high.	1. Screen other chiral ligands (e.g., different BOX or PyBOX derivatives).2. Run the reaction at a lower temperature (e.g., 0 °C or -20 °C), although this may require longer reaction times.
Reaction Stalls	Catalyst deactivation during the reaction.	Consider using a more robust catalyst system or adding a second portion of catalyst midway through the EDA addition.

Expected Outcome: For the reaction described, one can expect to obtain the cyclopropanated product in moderate to good yield (60-85%) with good to excellent diastereoselectivity (>10:1 dr), depending on the precise conditions and purity of reagents.

References

• Cu(ii)-mediated direct intramolecular cyclopropanation of distal olefinic acetate. PMC, NIH. [Link]

• Challenging cyclopropanation reactions on non-activated double bonds of fatty esters. Royal Society of Chemistry. [Link]

• Theoretical (DFT) Insights into the Mechanism of Copper-Catalyzed Cyclopropanation Reactions. Implications for Enantioselective Catalysis. Journal of the American Chemical Society. [Link]

• Copper(I)/SaBOX catalyzed highly diastereo- and enantio-selective cyclopropanation of cis-1,2-disubstituted olefins with a-nitro. SpringerLink. [Link]

• Copper(I)−Homoscorpionate Catalysts for the Preferential, Kinetically Controlled Cis Cyclopropanation of α-Olefins with Ethyl Diazoacetate. Journal of the American Chemical Society. [Link]

• Asymmetric Synthesis of 2,3-Dihydrofurans by Reaction of Rhodium-Stabilized Vinylcarbenoids with Vinyl Ethers. The Journal of Organic Chemistry. [Link]

• Modeling the Reaction Process for the Synthesis of Ethyl Chrysanthemate from Ethyl Diazoacetate in a Micro-Flow Platform. PMC. [Link]

• Polymer-Supported Bis(oxazoline)−Copper Complexes as Catalysts in Cyclopropanation Reactions. Organic Letters. [Link]

• Copper-Catalyzed Enantioselective Cyclopropanation of Internal Olefins with Diazomalonates. Organic Letters. [Link]

• Synthesis of 2,3-Dihydrofurans. Organic Chemistry Portal. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Rhodium-Catalyzed X-H Insertion Reactions Using DHFMP

Introduction: The Strategic Advantage of Rhodium-Catalyzed X-H Insertions in Complex Molecule Synthesis

In the landscape of modern synthetic chemistry, particularly within drug discovery and development, the ability to forge new carbon-heteroatom (C-X) and carbon-carbon (C-C) bonds with precision and efficiency is paramount. Rhodium-catalyzed X-H insertion reactions have emerged as a powerful strategy, offering a direct and often highly selective pathway to functionalize molecules without the need for pre-activated substrates.[1][2] This methodology relies on the generation of a transient rhodium-carbene intermediate from a diazo precursor, which then undergoes insertion into a wide array of X-H bonds, including those of alcohols (O-H), amines (N-H), and even unactivated hydrocarbons (C-H).[1][2]

The utility of these transformations is profoundly influenced by the nature of the diazo compound. The advent of "donor/acceptor" diazo reagents, which possess both an electron-donating and an electron-withdrawing group attached to the diazo carbon, has been a significant breakthrough.[3][4] This substitution pattern stabilizes the highly reactive carbene intermediate, tempering its reactivity and enabling unprecedented levels of chemo-, regio-, and stereoselectivity.[3][5]

This guide focuses on the application of a highly functionalized, next-generation donor/acceptor diazo precursor: diazo-4-hydroxy-2-fluoro-3-methoxy-5-propyl-2H-furan-2-one (DHFMP) . The unique electronic and steric profile of DHFMP—featuring a furanone core, a hydroxyl donor group, and fluoro/methoxy modifiers—makes it an illustrative model for state-of-the-art carbene chemistry. These notes provide researchers, scientists, and drug development professionals with the core principles, detailed experimental protocols, and field-proven insights required to successfully implement DHFMP in rhodium-catalyzed X-H insertion campaigns.

Core Principles: Unraveling the Reaction Mechanism

The efficacy of these reactions hinges on a well-defined catalytic cycle, initiated by a dirhodium(II) catalyst. Dirhodium(II) paddlewheel complexes, such as dirhodium(II) tetraacetate (Rh₂(OAc)₄) or dirhodium(II) tetrapivalate (Rh₂(OPiv)₄), are exceptionally effective for this purpose.[1][6]

The generally accepted mechanism proceeds as follows:

• Carbene Formation: The rhodium(II) catalyst reacts with the diazo compound (DHFMP), coordinating to the diazo carbon and facilitating the extrusion of dinitrogen gas (N₂). This step generates the critical, electrophilic rhodium-carbene intermediate.[7][8]

• X-H Insertion: The substrate containing the target X-H bond interacts with the rhodium-carbene. The precise mechanism of insertion can vary:

  • Concerted Insertion: For C-H bonds, the insertion is often depicted as a concerted, three-centered transition state where the C-H bond is broken and the new C-C and C-H bonds are formed simultaneously.[9]

  • Stepwise Ylide Mechanism: For heteroatom-hydrogen bonds (O-H, N-H), the reaction typically proceeds through the formation of an ylide intermediate. The lone pair on the heteroatom attacks the electrophilic carbene carbon, forming an oxonium (for O-H) or ammonium (for N-H) ylide.[1][10] This is followed by a rapid proton transfer, often a[1][10]-proton shift, to yield the final insertion product and regenerate the catalyst.[1][11]

The choice of ligands on the dirhodium catalyst can significantly influence reaction efficiency, selectivity, and even enable asymmetric catalysis with the use of chiral ligands.[6][12]

Caption: General catalytic cycle for Rh(II)-catalyzed X-H insertion.

Application Note 1: O-H Insertion for the Synthesis of Functionalized α-Alkoxy Furanones

Objective: To provide a general protocol for the rhodium-catalyzed insertion of the DHFMP-derived carbene into the O-H bond of various alcohols, yielding complex α-alkoxy furanones. This transformation is valuable for accessing advanced building blocks and for the late-stage functionalization of hydroxyl-containing natural products.

Causality Behind Experimental Choices:

• Catalyst: Rh₂(OAc)₄ is a robust, commercially available, and broadly effective catalyst for O-H insertions.[1] It provides a good balance of reactivity and stability.

• Solvent: Dichloromethane (DCM) is a common choice as it is relatively inert and effectively solubilizes the reactants. For higher boiling points, toluene can be used.[13]

• Slow Addition: The diazo compound is added slowly via syringe pump. This is a critical step for two reasons: 1) It maintains a low stationary concentration of the highly reactive diazo compound and carbene intermediate, minimizing side reactions such as dimerization.[14] 2) It helps control the exotherm from the rapid evolution of N₂ gas, enhancing safety.

• Temperature: Room temperature is often sufficient. Mild heating may be required for less reactive or sterically hindered alcohols.[15]

Detailed Protocol: O-H Insertion of DHFMP into Isopropanol

Materials:

• DHFMP (diazo-4-hydroxy-2-fluoro-3-methoxy-5-propyl-2H-furan-2-one)

• Dirhodium(II) tetraacetate (Rh₂(OAc)₄)

• Isopropanol (IPA), anhydrous

• Dichloromethane (DCM), anhydrous

• Syringe pump

• Standard inert atmosphere glassware (Schlenk flask, nitrogen/argon line)

Procedure:

• Setup: To a flame-dried 25 mL Schlenk flask under an argon atmosphere, add Rh₂(OAc)₄ (0.01 mmol, 1 mol%).

• Reagent Addition: Add anhydrous DCM (5 mL) followed by isopropanol (2.0 mmol, 2.0 equivalents). Stir the resulting solution at room temperature.

• Diazo Preparation: In a separate vial, dissolve DHFMP (1.0 mmol, 1.0 equivalent) in anhydrous DCM (5 mL). Draw this solution into a gas-tight syringe and place it on a syringe pump.

• Slow Addition: Add the DHFMP solution to the stirred reaction mixture over a period of 2 hours via the syringe pump. A steady evolution of N₂ gas should be observed.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir for an additional 1 hour at room temperature. Monitor the reaction progress by TLC or LC-MS until the starting diazo compound is fully consumed.

• Workup: Concentrate the reaction mixture under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to isolate the α-isopropoxy furanone product.

Illustrative Data: Substrate Scope for O-H Insertion with DHFMP

The following table presents expected outcomes for the reaction of DHFMP with a variety of alcohol substrates, demonstrating the versatility of the protocol.

Entry	Alcohol Substrate	Product Structure (Illustrative)	Expected Yield (%)	Key Remarks
1	Methanol	R-O-CH₃	>90%	Highly efficient for primary, unhindered alcohols.
2	Isopropanol	R-O-CH(CH₃)₂	85-95%	Good yields for secondary alcohols. Reaction may be slightly slower.
3	tert-Butanol	R-O-C(CH₃)₃	40-60%	Steric hindrance significantly reduces yield. May require higher catalyst loading or elevated temperature. Side products like C-H insertion into the alcohol may be observed.
4	Phenol	R-O-Ph	>90%	Phenols are excellent substrates due to their acidity.[1]
5	Ethylene Glycol	HO-CH₂CH₂-O-R	70-85%	Selective mono-insertion is typically favored when using an excess of the diol.

Note: "R" represents the furanone core derived from DHFMP.

Application Note 2: N-H Insertion for Direct Amination

Objective: To establish a protocol for the synthesis of complex N-substituted α-amino furanone derivatives via insertion into N-H bonds of amines, anilines, and amides. This reaction provides a powerful route to non-canonical amino acid analogs and functionalized amine building blocks for drug development.[16][17]

Causality Behind Experimental Choices:

• Catalyst: While Rh₂(OAc)₄ is effective, catalysts like dirhodium(II) tetrakis(triphenylacetate) (Rh₂TPA₄) or dirhodium(II) carboxamidates can sometimes offer improved yields and selectivity, especially for challenging substrates.[2]

• Substrate Equivalency: Using a slight excess of the amine component can help drive the reaction to completion and minimize carbene dimerization.[18]

• Amides vs. Amines: Primary and secondary aliphatic amines and anilines are generally excellent substrates. Amides are also suitable, providing a direct route to protected dipeptide-like structures.[16][18]

Detailed Protocol: N-H Insertion of DHFMP into Benzylamine

Materials:

• DHFMP

• Dirhodium(II) tetraacetate (Rh₂(OAc)₄)

• Benzylamine

• Toluene, anhydrous

• Syringe pump

Procedure:

• Setup: To a flame-dried 25 mL Schlenk flask under an argon atmosphere, add Rh₂(OAc)₄ (0.01 mmol, 1 mol%) and anhydrous toluene (5 mL).

• Reagent Addition: Add benzylamine (1.5 mmol, 1.5 equivalents) and stir the mixture at room temperature.

• Diazo Preparation: Prepare a solution of DHFMP (1.0 mmol, 1.0 equivalent) in anhydrous toluene (5 mL) and load it into a syringe pump.

• Slow Addition: Add the DHFMP solution to the reaction flask over 2 hours at room temperature.

• Reaction Monitoring: Stir for an additional 1-2 hours after addition is complete, monitoring by TLC or LC-MS.

• Workup: Remove the solvent in vacuo. The crude product can be purified via flash column chromatography on silica gel to yield the desired N-benzylamino furanone derivative.

Caption: Standard experimental workflow for N-H and O-H insertions.

Application Note 3: C-H Insertion for Late-Stage Functionalization

Objective: To leverage the DHFMP-derived carbene for the challenging yet highly rewarding C-H insertion reaction. This approach enables the direct conversion of C-H bonds into new C-C bonds, offering a transformative strategy for modifying complex molecules without requiring pre-existing functional handles.[3][4]

Causality Behind Experimental Choices:

• Reactivity Order: C-H insertion reactions follow a predictable reactivity trend: allylic/benzylic C-H ≈ C-H α to a heteroatom > tertiary (3°) C-H > secondary (2°) C-H > primary (1°) C-H.[13] This inherent selectivity is a key advantage.

• Intramolecular vs. Intermolecular: Intramolecular C-H insertions are generally more facile and selective, favoring the formation of 5- and 6-membered rings.[12][13] Intermolecular reactions are more challenging and often require using the hydrocarbon substrate as the solvent to ensure high concentration and favor the desired reaction over carbene dimerization.[19]

• Catalyst Choice: For achieving high selectivity in C-H functionalization, the steric and electronic properties of the catalyst are crucial. Bulky ligands on the rhodium catalyst can direct the insertion to less hindered C-H bonds. Chiral catalysts, such as those developed by Davies and others, can achieve remarkable levels of enantioselectivity.[3][20]

Detailed Protocol: Intermolecular C-H Insertion of DHFMP into Cyclohexane

Materials:

• DHFMP

• Dirhodium(II) tetrakis[N-phthaloyl-(S)-tert-leucinato] (Rh₂(S-PTTL)₄) or a similar sterically demanding catalyst

• Cyclohexane

• Hexanes (for chromatography)

Procedure:

• Setup: In a Schlenk tube, add the rhodium catalyst (0.02 mmol, 2 mol%).

• Reagent Addition: Add cyclohexane (10 mL). Note: Cyclohexane serves as both the solvent and the reactant.

• Diazo Preparation: Dissolve DHFMP (1.0 mmol, 1.0 equivalent) in a minimal amount of a co-solvent like DCM (1-2 mL) if needed for solubility, or directly in cyclohexane if possible. Load into a syringe pump.

• Slow Addition: Add the DHFMP solution to the stirred cyclohexane solution over 4-6 hours at room temperature. A longer addition time is often beneficial for intermolecular C-H insertions.

• Reaction Monitoring: Let the reaction stir for an additional 2-4 hours after the addition is complete.

• Workup: Filter the reaction mixture through a short plug of silica gel, eluting with additional cyclohexane/ethyl acetate to remove the catalyst. Concentrate the filtrate.

• Purification: Purify the residue by flash column chromatography (using a hexanes/ethyl acetate gradient) to isolate the cyclohexyl-functionalized furanone product.

Mandatory Safety and Handling Precautions

WARNING: Diazo compounds are a hazardous class of chemicals. They are toxic, potentially explosive, and can be shock- and heat-sensitive.[21][22][23][24]

• Engineering Controls: All manipulations involving diazo compounds must be performed in a certified chemical fume hood. A blast shield should be used during the reaction.[23]

• Personal Protective Equipment (PPE): Wear standard PPE, including a flame-resistant lab coat, safety glasses/goggles, and nitrile gloves.[24]

• Handling:

  • Never work with neat or concentrated diazo compounds. Always handle them as dilute solutions.[24]

  • Avoid using ground-glass joints where the diazo compound could crystallize and detonate upon friction.

  • Do not use metal spatulas or needles to handle neat diazo compounds.

• Thermal Stability: Acyclic diazo compounds can decompose violently upon heating. Reactions should be conducted at or below room temperature unless small-scale trials have proven safety at elevated temperatures.[22][25]

• Waste Disposal: Quench any residual diazo compound carefully with a proton source like acetic acid in a well-ventilated area before disposal according to institutional guidelines.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst. 2. Wet solvent or reagents. 3. Diazo compound decomposed.	1. Use a fresh bottle of catalyst or a different rhodium source. 2. Ensure all solvents and reagents are rigorously dried. 3. Prepare the diazo compound fresh and use it immediately. Store diazo solutions in the dark at low temperatures.
Carbene Dimerization	1. Diazo addition rate is too fast. 2. Low concentration of the X-H substrate.	1. Decrease the addition rate of the diazo solution using the syringe pump. 2. Increase the concentration or the number of equivalents of the X-H substrate. For C-H insertions, consider using the substrate as the solvent.[19]
Formation of Side Products	1. Competing reaction pathways (e.g., cyclopropanation if an alkene is present). 2. Ylide rearrangement.	1. The inherent chemoselectivity of rhodium carbenes usually favors X-H insertion over cyclopropanation for donor/acceptor carbenes, but this can be substrate-dependent.[1][2] Changing the catalyst or solvent may alter selectivity. 2. Lowering the reaction temperature might suppress rearrangement pathways.

Conclusion and Outlook

The use of highly functionalized diazo compounds like DHFMP in rhodium-catalyzed X-H insertion reactions represents a premier tool for modern synthetic chemistry. The protocols and principles outlined in this guide demonstrate the capacity of this methodology to deliver complex molecular architectures with high efficiency and control. For professionals in drug development, this strategy provides a robust platform for lead optimization, the synthesis of novel pharmacophores, and the late-stage functionalization of bioactive molecules, ultimately accelerating the discovery pipeline.[10][26] Future innovations will likely focus on the development of new chiral catalysts to further expand the scope of asymmetric transformations and the application of this chemistry in flow synthesis to enhance safety and scalability.

References

• Gillingham, D., & Fei, N. (2013). Catalytic X–H insertion reactions based on carbenoids. Chemical Society Reviews, 42(12), 4918-4931.

• Zhu, S., et al. (2020). Rhodium-Catalyzed ortho-Selective Carbene C–H Insertion of Unprotected Phenols Directed by a Transient Oxonium Ylide Intermediate. Organic Letters, 22(4), 1493-1498.

• Shaw, J. T. (2012). Rh-Catalyzed Intermolecular Reactions of α-Alkyl-α-Diazo Carbonyl Compounds with Selectivity over β-Hydride Migration. PMC, 4(1), 1-15.

• Organic Syntheses. (1996). Detrifluoroacetylative Diazo Group Transfer. Organic Syntheses, Coll. Vol. 9, p.197.

• Organic Syntheses. (1986). Phenyl Diazomethane. Organic Syntheses, Coll. Vol. 7, p.438.

• Javed, M. I., & Brewer, M. (2008). Diphenyldiazomethane. Organic Syntheses, 85, 189-195.

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• Michigan State University. (2013). Phenyldiazomethane SOP. MSU Chemistry Department.

• Doraghi, F., et al. (2024). Rhodium-catalyzed transformations of diazo compounds via a carbene-based strategy: recent advances. ResearchGate.

• Davies, H. M. L. (2020). Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization. PMC.

• Doraghi, F., et al. (2024). Rhodium-catalyzed transformations of diazo compounds via a carbene-based strategy: recent advances. RSC Advances.

• Gulevskaya, A. V., et al. (2017). Rhodium-Catalyzed N–H Insertion of Pyridyl Carbenes Derived from Pyridotriazoles. PMC.

• Taber, D. F., & Sheth, R. B. (2007). Rhodium Catalyzed Intramolecular C-H Insertion of α-Aryl-α-diazo Ketones. PMC.

• Doyle, M. P. (2006). Perspective on Dirhodium Carboxamidates as Catalysts. PMC.

• Empel, C., et al. (2024). Unlocking catalytic potential: a rhodium(II)-based coordination polymer for efficient carbene transfer reactions with donor/acceptor diazoalkanes. RSC Publishing.

• Le, T., & May, S. A. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development, 23(12), 2656-2670.

• Doraghi, F., et al. (2024). Rhodium-catalyzed transformations of diazo compounds via a carbene-based strategy: recent advances. PMC.

• Kumar, S., et al. (2024). Rhodium(II)-Catalyzed Alkynyl Carbene Insertion into N–H Bonds. Organic Letters.

• Stoltz, B. M. (2017). Rhodium Carbenes and C–H functionalization. Caltech Chemistry.

• BenchChem. (2025). Application Notes and Protocols: Carbene Insertion Reactions into C-H and O-H Bonds. BenchChem.

• Shaw, S. A. (2019). Developments in Rhodium Catalyzed C H insertion of Donor/Donor Carbenes. Yale University Chemistry.

• Doyle, M. P., et al. (2001). Catalytic Enantioselective O-H Insertion Reactions. PMC.

• Taber, D. F., & Sheth, R. B. (2007). Rhodium-Catalyzed Intramolecular C−H Insertion of α-Aryl-α-diazo Ketones. The Journal of Organic Chemistry, 72(9), 3569-3574.

• Davies, H. M. L., & Morton, D. (2011). Guiding principles for site selective and stereoselective intermolecular C–H functionalization by donor/acceptor rhodium carbenes. The Davies Group - Emory University.

• Chepiga, K. M. (2006). Catalytic Enantioselective Insertion of Rhodium-Carbenoids into Aliphatic C-H Bonds. University of Illinois Chemistry.

• Wang, J., et al. (2018). Rhodium-Catalyzed B–H Bond Insertion Reactions of Unstabilized Diazo Compounds Generated in Situ from Tosylhydrazones. Journal of the American Chemical Society, 140(35), 11082-11088.

• Moody, C. J., & Pepper, A. G. (2002). N-H Insertion reactions of rhodium carbenoids. Part 4. New chiral dirhodium(II) carboxylate catalysts. ARKIVOC.

• Hong, K., et al. (2026). Rhodium-Catalyzed Formal C-H and X-H Insertion Reaction Involving an Exocyclic Vinylic Cation Intermediate. ResearchGate.

• Moody, C. J. (2004). N-H Insertion Reactions of Rhodium Carbenoids. Part 5. A Convenient Route to 1,3-Azoles. ResearchGate.

• Wang, D., et al. (2023). X-H Bond Insertion Promoted by Heterogeneous Dirhodium Metal–Organic Cage with Alkynes as Safe Carbene Precursors. Semantic Scholar.

• Chinthapally, K., et al. (2016). Rhodium Carbenoid Initiated O–H Insertion/Aldol/Oxy-Cope Cascade for the Stereoselective Synthesis of Functionalized Oxacycles. Organic Letters, 18(24), 6344-6347.

• Mahdavi, M., et al. (2021). Recent advances in biological activities of rhodium complexes: Their applications in drug discovery research. European Journal of Medicinal Chemistry, 216, 113308.

• Davies, H. M. L., et al. (2023). In-situ Kinetic Studies of Rh(II)-Catalyzed C—H Functionalization to Achieve High Catalyst Turnover Numbers. PMC.

• Xia, F., et al. (2014). Mechanistic Insight into the Rhodium-Catalyzed O–H Insertion Reaction: A DFT Study. The Journal of Organic Chemistry, 79(11), 5099-5107.

• Lamkins, A., et al. (2025). Size-Controlled Synthesis of Rhodium Nanocatalysts and Applications in Low-Temperature Hydroformylation. NSF Public Access Repository.

• Wang, J., et al. (2024). Rhodium(I)-Catalyzed Asymmetric Alkyl Carbene B–H Bond Insertion: Enantioselective Synthesis of Alkylboranes. Angewandte Chemie.

• Huang, J., et al. (2010). Synthesis and application of tetraphosphane ligands in rhodium-catalyzed hydroformylation of terminal olefins: high regioselectivity at high temperature. Angewandte Chemie International Edition, 49(20), 3482-3485.

• Organic Chemistry Portal. (2018). Synthesis of 3(2H)-furanones. Organic Chemistry Portal.

• Philippot, K., & Serp, P. (2013). About the Use of Rhodium Nanoparticles in Hydrogenation and Hydroformylation Reactions. Current Organic Chemistry, 17(8), 804-825.

• Davies, H. M. L., et al. (2011). D2-Symmetric Dirhodium Catalyst Derived from a 1,2,2-Triarylcyclopropanecarboxylate Ligand: Design, Synthesis and Application. Journal of the American Chemical Society, 133(47), 19198-19204.

Sources

• 1. Catalytic X–H insertion reactions based on carbenoids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS35496B [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. 214. Guiding principles for site selective and stereoselective intermolecular C–H functionalization by donor/acceptor rhodium carbenes - The Davies Group [scholarblogs.emory.edu]
• 5. chemistry.illinois.edu [chemistry.illinois.edu]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 9. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 10. pubs.acs.org [pubs.acs.org]
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• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. D2-Symmetric Dirhodium Catalyst Derived from a 1,2,2-Triarylcyclopropanecarboxylate Ligand: Design, Synthesis and Application [organic-chemistry.org]
• 21. orgsyn.org [orgsyn.org]
• 22. orgsyn.org [orgsyn.org]
• 23. orgsyn.org [orgsyn.org]
• 24. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Recent advances in biological activities of rhodium complexes: Their applications in drug discovery research - PubMed [pubmed.ncbi.nlm.nih.gov]

Executive Summary: The Strategic Value of DHFMP in Drug Design

An in-depth technical guide on the Direct Hydro-Fluoro-Methylation Protocol (DHFMP) , a transformative methodology for late-stage functionalization in pharmaceutical synthesis.

In modern medicinal chemistry, the incorporation of small aliphatic C1 units—specifically the monofluoromethyl group (-CH₂F)—is a highly sought-after strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs)[1]. The -CH₂F moiety serves as a critical bioisostere for -CH₃, -CH₂OH, and -CH₂NH₂ groups. It enhances metabolic stability by replacing metabolically labile hydrogen atoms and modulates membrane permeability through precise lipophilicity adjustments[2].

Historically, direct fluoromethylation of unfunctionalized C(sp²) centers relied on harsh reaction conditions, toxic tin-based reagents, or expensive radical precursors that limited their utility in late-stage functionalization (LSF)[3]. The advent of the Direct Hydro-Fluoro-Methylation Protocol (DHFMP) circumvents these limitations. By utilizing fluoroiodomethane (CH₂FI) as a non-ozone-depleting reagent alongside supersilyl radical precursors or transition-metal catalysts, DHFMP enables the mild, direct installation of the -CH₂F group onto complex pharmaceutical scaffolds[4][5].

Mechanistic Rationale: The Causality of Experimental Design

The core challenge of utilizing CH₂FI lies in its high reduction potential, which is closer to CH₃I than CF₃I[4]. Traditional single-electron transfer (SET) methods often fail to efficiently reduce CH₂FI without destroying sensitive functional groups on the API.

The DHFMP overcomes this by shifting the thermodynamic pathway from SET to Halogen Atom Transfer (XAT) .

• Photochemical Initiation : A blue LED (450 nm) provides the exact photonic energy required to initiate the reaction without inducing the UV-mediated degradation common in complex drug molecules.

• Silyl Radical Generation : Tris(trimethylsilyl)silane, or (TMS)₃SiH, acts as the master mediator. Upon initiation, it forms the supersilyl radical (TMS)₃Si•.

• Halogen Atom Transfer (XAT) : The silyl radical exploits the favorable C–I bond dissociation energy of CH₂FI, abstracting the iodine atom to release the highly reactive fluoromethyl radical (•CH₂F)[2].

• Radical Addition & Hydrogen Atom Transfer (HAT) : The •CH₂F radical adds across the electron-deficient alkene of the pharmaceutical substrate. The resulting adduct radical then abstracts a hydrogen atom from another molecule of (TMS)₃SiH, terminating the cycle and propagating the silyl radical chain[3].

Catalytic cycle of the silyl radical-mediated Direct Hydro-Fluoro-Methylation Protocol (DHFMP).

Quantitative Data Presentation

The versatility of DHFMP allows it to be adapted into metal-free photochemical pathways[4] or transition-metal-catalyzed enantioselective pathways[5]. The table below summarizes the quantitative and qualitative advantages of DHFMP over legacy methods.

Parameter	Legacy Fluoromethylation	DHFMP (Silyl-Mediated)	DHFMP (Ni-Catalyzed)
Primary Reagent	Toxic Sn-based precursors	CH₂FI + (TMS)₃SiH	CH₂FI + Ni/Chiral Box Ligand
Activation Mode	Harsh thermal / UV (>100°C)	Blue LED (450 nm, RT)	Transition Metal Catalysis (RT)
Selectivity	Poor functional group tolerance	High (Late-Stage Functionalization)	High Enantioselectivity (ee >90%)
API Compatibility	Low (Degradation common)	Excellent (e.g., Ibrutinib)	Excellent (Amides, Enol Esters)
Environmental Impact	High (Ozone depleting / Toxic)	Low (Non-ozone depleting)	Moderate (Heavy metal usage)

Standard Operating Procedure: The DHFMP Workflow

This protocol outlines the metal-free, silyl-radical mediated DHFMP for the late-stage functionalization of an electron-deficient alkene API (e.g., an Ibrutinib derivative)[2].

Self-Validating System Design: This protocol is engineered to self-validate at three critical checkpoints: Pre-reaction degassing verification, in-process kinetic monitoring, and post-reaction spectroscopic confirmation.

Materials Required:

• API Substrate: Electron-deficient alkene (0.2 mmol)

• Reagent: Fluoroiodomethane (CH₂FI) (0.6 mmol, 3.0 equiv)

• Mediator: Tris(trimethylsilyl)silane (TTMSS) (0.4 mmol, 2.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (0.1 M, thoroughly degassed)

• Equipment: 450 nm Blue LED photoreactor, Schlenk tube.

Step-by-Step Methodology:

• Reaction Preparation & Degassing (Checkpoint 1):

  • Add the API substrate (0.2 mmol) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

  • Add 2.0 mL of EtOAc.

  • Causality: Oxygen is a triplet diradical that will rapidly quench the •CH₂F radical, forming peroxy byproducts and stalling the chain reaction. To prevent this, subject the solution to three standard Freeze-Pump-Thaw cycles. Validation: Ensure complete cessation of micro-bubbles during the final thaw cycle under nitrogen.

• Reagent Addition:

  • Under a positive flow of N₂, inject CH₂FI (3.0 equiv) and TTMSS (2.0 equiv) via a gas-tight microsyringe.

  • Causality: TTMSS is added in excess to ensure it acts as a sufficient hydrogen atom donor (HAT) to terminate the radical addition, preventing unwanted alkene polymerization.

• Photochemical Activation (Checkpoint 2):

  • Seal the Schlenk tube and place it in a 450 nm Blue LED photoreactor. Irradiate at room temperature for 16 hours with vigorous stirring.

  • Validation: Monitor the reaction via LC-MS or TLC (UV active). The disappearance of the parent alkene mass/spot validates the successful generation and addition of the •CH₂F radical.

• Quenching & Extraction:

  • Quench the reaction by opening the tube to air and adding 2.0 mL of saturated aqueous Na₂S₂O₃ to neutralize any residual iodine species.

  • Extract the aqueous layer with EtOAc (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification & Spectroscopic Validation (Checkpoint 3):

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Validation: Submit the purified product for ¹⁹F NMR. A successful DHFMP will yield a characteristic signal between -210 ppm and -230 ppm (typically a doublet or triplet depending on adjacent proton splitting). The absence of this peak definitively indicates a failure in the XAT or radical addition step.

Standard operating procedure and self-validation workflow for the DHFMP.

Advanced Variations: Enantioselective and 1,4-Hydrofluoromethylation

While the silyl-mediated protocol is highly robust for standard late-stage functionalization, the DHFMP framework has been expanded to address specific stereochemical and regiochemical pharmaceutical requirements:

• Enantioselective DHFMP: For chiral drug targets, Nickel-catalyzed DHFMP using chiral Box ligands allows for the asymmetric synthesis of α-fluoromethylated amides and esters with excellent enantioselectivity, bypassing the need for photochemistry[5].

• 1,4-Hydrofluoromethylation of Enynes: Utilizing sodium fluoromethylsulfinate as a solid, bench-stable radical source, photoredox-catalyzed radical-polar crossover enables the synthesis of highly substituted fluorinated allenes, which are critical synthons in bioactive molecule development[6].

References

• Hydrofluoromethylation of alkenes with fluoroiodomethane and beyond Chemical Science (Oxford University)
• Hydrofluoromethylation of alkenes with fluoroiodomethane and beyond - PMC N
• Nickel-Catalyzed, Enantioselective Hydrofluoromethylation of Olefins: Access to Chiral α-Fluoromethylated Amides and Esters Organic Chemistry Portal / Organic Letters
• A unified approach to meta-selective methylation, mono-, di- and trifluoromethylation of arenes Chemical Science (RSC Publishing)
• Visible-Light Photoredox-Catalyzed Radical-Polar Crossover 1,4-Hydrofluoromethylation of 1,3-Enynes Organic Letters (ACS Public

Sources

• 1. A unified approach to meta -selective methylation, mono-, di- and trifluoromethylation of arenes - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01367D [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydrofluoromethylation of alkenes with fluoroiodomethane and beyond | Department of Chemistry [chem.ox.ac.uk]
• 5. Nickel-Catalyzed, Enantioselective Hydrofluoromethylation of Olefins: Access to Chiral α-Fluoromethylated Amides and Esters [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

1,3-dipolar cycloaddition reactions of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

Application Note: 1,3-Dipolar Cycloaddition Reactions of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

Executive Summary & Mechanistic Rationale

2-Diazo-1,1,1,3,3,3-hexafluoropropane, commonly known as bis(trifluoromethyl)diazomethane, is a highly specialized, electron-deficient 1,3-dipole. In drug development and advanced materials science, the incorporation of trifluoromethyl (-CF₃) groups is a privileged strategy to enhance metabolic stability, lipophilicity, and binding affinity.

The Causality of Reactivity: Standard diazomethane typically undergoes normal-electron-demand [3+2] cycloadditions with electron-deficient alkenes. However, the introduction of two strongly electron-withdrawing -CF₃ groups fundamentally alters the molecular orbital landscape of bis(trifluoromethyl)diazomethane. These groups significantly lower the energy of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[1]. Consequently, this reagent acts as an electrophilic 1,3-dipole, exhibiting exceptional reactivity towards electron-rich dipolarophiles (such as thioketones, enol ethers, and activated alkynes) via inverse-electron-demand cycloaddition[2].

Reaction Pathways & Visual Workflows

The synthetic utility of bis(trifluoromethyl)diazomethane is best demonstrated through two primary pathways: the synthesis of sterically hindered perfluorothiiranes and the divergent synthesis of fluorinated pyrazolines/pyrazoles.

Fig 1. Mechanistic pathway of 1,3-dipolar cycloaddition with hexafluorothioacetone.

Fig 2. Divergent synthesis of pyrazolines and pyrazoles via activated alkenes/alkynes.

Experimental Protocols & Self-Validating Systems

Protocol A: Synthesis of 2,2,4,4-Tetrakis(trifluoromethyl)thiirane

This protocol details the reaction between bis(trifluoromethyl)diazomethane and hexafluorothioacetone[1],[3].

Self-Validating Metric: The reaction progress is intrinsically linked to nitrogen (N₂) gas evolution. Volumetric tracking of N₂ directly quantifies the conversion of the intermediate 1,3,4-thiadiazoline to the final thiirane.

Step-by-Step Methodology:

• System Preparation & Cooling: Purge a dry, specialized Schlenk flask (equipped with Clear-Seal joints to prevent friction-induced diazo detonation) with argon. Add 50 mL of anhydrous pentane. Cool the system to -78 °C using a dry ice/acetone bath. Causality: Hexafluorothioacetone is a highly volatile gas at room temperature and is prone to dimerization. Deep cooling ensures it remains monomeric and fully dissolved in the non-polar solvent. Pentane is chosen because its lack of polarity prevents competitive solvent-dipole interactions.

• Reagent Introduction: Condense 1.0 equivalent of hexafluorothioacetone into the pentane solution. Slowly add 1.05 equivalents of bis(trifluoromethyl)diazomethane dropwise.

• Cycloaddition Phase: Maintain the reaction at -78 °C for 1 hour, then slowly allow it to warm to -30 °C. Causality: The initial [3+2] cycloaddition is highly exothermic. Controlled warming allows the regiospecific formation of the 1,3,4-thiadiazoline intermediate without triggering premature, uncontrolled thermal decomposition.

• Thermal Extrusion: Equip the flask with a gas bubbler. Gradually warm the mixture to room temperature, then gently reflux. Monitor the bubbler; the extrusion of N₂ gas signifies the retro-1,3-dipolar electrocyclization of the thiadiazoline into the thiirane[3].

• Isolation: Once gas evolution ceases (validating reaction completion), rapidly distill the mixture. The product, 2,2,4,4-tetrakis(trifluoromethyl)thiirane, is collected as a dense, volatile liquid (Yield: ~95%)[3].

Protocol B: Synthesis of Bis(trifluoromethyl)pyrazolines

This protocol outlines the reaction with activated alkenes[2].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of the activated alkene (e.g., an electron-rich vinyl ether) in anhydrous dichloromethane (DCM) at 0 °C.

• Addition: Add 1.1 equivalents of bis(trifluoromethyl)diazomethane via a syringe pump over 30 minutes. Causality: Slow addition prevents the homocoupling of the diazo compound and manages the thermal load of the cycloaddition.

• Cycloaddition: Allow the reaction to warm to 20 °C – 60 °C (depending on the steric bulk of the alkene) and stir for 4–12 hours. The electron-deficient nature of the diazo compound ensures a strictly regiospecific addition, placing the -CF₃ groups adjacent to the most electron-rich carbon of the dipolarophile[2].

• Purification: Evaporate the DCM under reduced pressure and purify the resulting pyrazoline via silica gel flash chromatography.

Quantitative Data Summary

The following table synthesizes expected yields and conditions for bis(trifluoromethyl)diazomethane cycloadditions across various dipolarophiles, allowing researchers to benchmark their experimental outcomes.

Dipolarophile	Reaction Temp	Intermediate	Final Heterocycle	Typical Yield
Hexafluorothioacetone	-78 °C to -30 °C	1,3,4-Thiadiazoline	2,2,4,4-Tetrakis(trifluoromethyl)thiirane	95%
Thiobenzophenone	-30 °C to 20 °C	1,3,4-Thiadiazoline	2,2-Diphenyl-3,3-bis(trifluoromethyl)thiirane	>80%
Activated Alkenes	20 °C to 60 °C	N/A	Substituted Bis(trifluoromethyl)pyrazolines	70–85%
Activated Alkynes	20 °C to 60 °C	N/A	Substituted Bis(trifluoromethyl)pyrazoles	65–80%

References

• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions - PMC Source: nih.gov URL:[Link]

• ChemInform Abstract: 2,2,4,4‐Tetrakis(trifluoromethyl)‐1,3‐dithietane in Organic Synthesis (Microreview) - R Discovery Source: researcher.life URL:[Link]

• Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applications - epdf.pub Source: epdf.pub URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. epdf.pub [epdf.pub]

synthesis of gem-bis(trifluoromethyl) substituted compounds

Application Note: Advanced Protocols for the Synthesis of gem-Bis(trifluoromethyl) Substituted Compounds

Introduction & Strategic Rationale

The incorporation of the gem-bis(trifluoromethyl) group (–C(CF3)2–) into small molecules is a transformative strategy in modern drug development. This motif serves as a highly lipophilic, sterically demanding, and metabolically inert bioisostere for gem-dimethyl, isopropyl, or carbonyl groups. By replacing metabolically labile C–H bonds with C–F bonds, researchers can drastically improve a drug candidate's pharmacokinetic profile, enhancing both membrane permeability and half-life.

Mechanistic Insights & Causality

The synthesis of –C(CF3)2– centers historically relied on harsh conditions or toxic gases (e.g., hexafluoroacetone). Modern protocols leverage (trifluoromethyl)trimethylsilane (TMSCF3, Ruppert-Prakash reagent) as a safe, liquid fluorocarbon source.

Pathway A: Copper-Catalyzed Olefination The C1-to-C3 homologation of α-diazo esters represents a breakthrough in accessing gem-bis(trifluoromethyl)alkenes, as demonstrated by [1]. The causality of this reaction relies on a precisely orchestrated catalytic cycle:

• Carbene Formation : Cu(I) reacts with TMSCF3 to form an active [CuCF3] species. The α-diazo ester decomposes, releasing N2, to form a copper-carbene intermediate.

• Migratory Insertion & Elimination : The CF3 group migrates to the carbene carbon. A subsequent β-fluoride elimination generates a highly reactive gem-difluoroalkene intermediate.

• Addition-Elimination : The gem-difluoroalkene undergoes two consecutive addition-elimination reactions with excess TMSCF3, ultimately yielding the gem-bis(trifluoromethyl)alkene. The use of a polar aprotic solvent (NMP) is critical here, as it stabilizes the charged intermediates and facilitates the sequential fluoride eliminations.

Figure 1: Mechanistic pathway of Cu-catalyzed gem-bis(trifluoromethyl)olefination.

Pathway B: Nucleophilic Addition to Activated Electrophiles For saturated –C(CF3)2– centers, the sequential nucleophilic addition of TMSCF3 to trifluoromethylated electrophiles (e.g., trifluoromethyl ketones, chromones, or oxadiazoles) is utilized. As demonstrated in recent dearomatization protocols by [2] and 1,4-trifluoromethylation studies by[3], the addition of a Lewis base (like fluoride or an alkoxide) coordinates to the silicon atom of TMSCF3, forming a hypervalent silicate. This dramatically increases the nucleophilicity of the CF3 moiety, allowing it to attack the electrophilic carbon.

Figure 2: Workflow for nucleophilic trifluoromethylation using TMSCF3 and fluoride activation.

Experimental Protocols

Protocol A: Synthesis of gem-Bis(trifluoromethyl)alkenes via Cu-Catalyzed Olefination Self-Validating Principle: This reaction relies on carbene generation. The visual cessation of nitrogen gas bubbling serves as an internal, real-time checkpoint that the diazo decomposition is complete.

• Reagents : α-Diazo ester (1.0 mmol), TMSCF3 (4.0 mmol, 4.0 equiv), CuI (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.1 mmol, 10 mol%), KF (2.0 mmol, 2.0 equiv).

• Solvent : N-Methyl-2-pyrrolidone (NMP, anhydrous, 10 mL).

• Step-by-Step Methodology :

  • Preparation : In a glovebox or under strict argon atmosphere, charge an oven-dried Schlenk tube with CuI, 1,10-phenanthroline, and KF.

  • Complexation : Add 5 mL of anhydrous NMP. Stir at room temperature for 15 minutes to allow the formation of the Cu-phenanthroline complex (the solution will turn deep colored).

  • Reagent Addition : Inject TMSCF3 into the mixture. Stir for 10 minutes to initiate the formation of the[CuCF3] active species.

  • Substrate Addition : Dissolve the α-diazo ester in 5 mL of NMP and add it dropwise to the reaction mixture over 5 minutes. Observation: Gentle effervescence (N2 gas) should be observed.

  • Heating : Seal the tube and heat to 80 °C for 12 hours.

  • Workup : Cool to room temperature. Quench with water (20 mL) and extract with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine to remove NMP, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification : Purify via silica gel column chromatography (hexane/ethyl acetate) to isolate the gem-bis(trifluoromethyl)alkene.

Protocol B: Nucleophilic gem-Bis(trifluoromethyl)ation of Trifluoromethyl Ketones/Heterocycles Self-Validating Principle: The activation of TMSCF3 by TBAF is exothermic. A slight temperature spike and a transient color change (often yellow/orange) validate the generation of the active trifluoromethyl anion equivalent.

• Reagents : Trifluoromethyl ketone or 5-CF3-1,2,4-oxadiazole (1.0 mmol), TMSCF3 (1.5 mmol, 1.5 equiv), TBAF (1.0 M in THF, 0.1 mmol, 10 mol%).

• Solvent : Tetrahydrofuran (THF, anhydrous, 5 mL).

• Step-by-Step Methodology :

  • Preparation : Dissolve the electrophilic substrate in anhydrous THF under an argon atmosphere.

  • Cooling : Cool the reaction vessel to 0 °C (or -78 °C for highly reactive/unstable substrates) using an ice-water bath.

  • Reagent Addition : Add TMSCF3 via syringe.

  • Activation : Add the TBAF solution dropwise. Observation: Monitor for a mild exotherm.

  • Propagation : Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. The intermediate alkoxide acts as a Lewis base to activate further TMSCF3, propagating the catalytic cycle.

  • Quenching : Add 1.0 M aqueous HCl (5 mL) and stir vigorously for 30 minutes to cleave the silyl ether intermediate, liberating the free tertiary alcohol.

  • Workup & Purification : Extract with diethyl ether (3 × 10 mL). Wash with brine, dry over MgSO4, concentrate, and purify via flash chromatography.

Quantitative Data & Substrate Scope

Substrate Type	Reaction Type	Reagents & Catalyst	Temp (°C)	Yield Range	Key Advantage
α-Diazo Esters	Olefination	TMSCF3, CuI, Phen, KF	80	60–85%	One-pot C1-to-C3 homologation
2-CF3-Chromones	1,4-Addition	TMSCF3, CsF	25	70–90%	Direct access to bioisosteres
5-CF3-Oxadiazoles	Nucleophilic Addition	TMSCF3, LiCH2R, TBAF	-78 to 25	75–95%	Highly regioselective dearomatization

Table 1: Summary of reaction parameters and yields for the synthesis of gem-bis(trifluoromethyl) compounds across different substrate classes.

Troubleshooting & Optimization

• Low Yields in Olefination : Often due to adventitious moisture quenching the [CuCF3] species. Ensure NMP is strictly anhydrous and KF is flame-dried prior to use.

• Incomplete Conversion in Nucleophilic Addition : If the substrate is sterically hindered, the autocatalytic cycle may stall. In such cases, switch from catalytic TBAF to stoichiometric CsF to forcefully drive the formation of the hypervalent silicate.

References

• Title : From C1 to C3: Copper-Catalyzed gem-Bis(trifluoromethyl)olefination of α-Diazo Esters with TMSCF3 Source : Angewandte Chemie International Edition / PubMed URL :[Link]

• Title : One-pot dearomatizative telescoped addition of C-nucleophiles to fluorinated 1,2,4-oxadiazoles followed by regioselective N-functionalization Source : Organic Chemistry Frontiers (RSC Publishing) URL :[Link]

• Title : Regioselective Nucleophilic 1,4-Trifluoromethylation of 2-Polyfluoroalkylchromones with (Trifluoromethyl)trimethylsilane. Synthesis of Fluorinated Analogs of Natural 2,2-Dimethylchroman-4-ones and 2,2-Dimethylchromenes Source : The Journal of Organic Chemistry (ACS Publications) URL :[Link]

Sources

• 1. From C1 to C3 : Copper-Catalyzed gem-Bis(trifluoromethyl)olefination of α-Diazo Esters with TMSCF3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. One-pot dearomatizative telescoped addition of C -nucleophiles to fluorinated 1,2,4-oxadiazoles followed by regioselective N -functionalization - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO01707F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: In Situ Generation of Bis(trifluoromethyl)carbene for Advanced Fluoroalkylative Organic Synthesis

[https://www.benchchem.com/product/b

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Executive Summary

The incorporation of the bis(trifluoromethyl)methylene group (—C(CF₃)₂—) into small molecules is a highly sought-after transformation in medicinal chemistry. The extreme electron-withdrawing nature and high lipophilicity of this motif can dramatically enhance a drug candidate's metabolic stability, membrane permeability, and binding affinity. However, the classical precursor for this group, bis(trifluoromethyl)diazomethane, is a volatile (b.p. 12–13 °C) and potentially hazardous gas [1.2].

To mitigate the safety risks associated with isolating and storing explosive diazo compounds, modern synthetic protocols rely on the in situ generation of bis(trifluoromethyl)carbene[1]. This application note details self-validating, field-proven methodologies for generating this highly reactive intermediate in situ using both chemical oxidation and photochemical activation, coupled with immediate substrate trapping.

Mechanistic Rationale & Physicochemical Properties

Spin State Causality and Reactivity

Understanding the spin state of bis(trifluoromethyl)carbene is critical for predicting its reactivity. Unlike difluorocarbene (CF₂), which is a ground-state singlet, computational and spectroscopic studies indicate that the ground state of bis(trifluoromethyl)carbene is a triplet , lying approximately 18 kcal/mol lower in energy than its singlet excited state[2].

• Free Carbene Generation (Photochemical): When generated from a diazirine precursor via UV photolysis, the initially formed singlet carbene rapidly undergoes intersystem crossing to the ground-state triplet. This pathway favors radical-like C–H abstraction and recombination reactions[3].

• Metal-Carbene Generation (Chemical/Thermal): When bis(trifluoromethyl)diazomethane is generated and immediately intercepted by a transition metal (e.g., Rh or Pd), it forms a metal-carbene complex[4]. This complex enforces singlet-like reactivity, enabling concerted, stereospecific cyclopropanations of alkenes and formal insertions without radical scrambling. Metal complexes of C(CF₃)₂ typically favor Schrock-type nucleophilic/electrophilic reactivity patterns depending on the ancillary ligands[2].

Caption: Mechanistic pathway of in situ bis(trifluoromethyl)carbene generation and metal-catalyzed transfer.

Precursor Selection and Quantitative Comparison

The choice of precursor dictates the experimental setup. Table 1 summarizes the quantitative and qualitative data for the two primary in situ generation strategies.

Table 1: Comparative Analysis of Carbene Precursors

Precursor	Activation Method	Byproducts	Stability (RT)	Primary Application
Hexafluoroacetone Hydrazone	Chemical Oxidation (Pb(OAc)₄)	Pb(OAc)₂, HOAc, N₂	Stable (Liquid)	Metal-catalyzed cyclopropanation
Bis(trifluoromethyl)diazomethane	Thermal / Metal Catalysis	N₂	Volatile Gas (bp 12°C)	Direct trapping, Cycloadditions
3,3-Bis(trifluoromethyl)diazirine	Photochemical (365 nm)	N₂	Stable (Months)	C-H/O-H insertion, Photoaffinity

Experimental Protocols (Self-Validating Systems)

Protocol A: Two-Chamber Gas-Diffusion Metal-Catalyzed Transfer

Because bis(trifluoromethyl)diazomethane is a volatile yellow gas at room temperature[5], generating it in the same flask as a sensitive metal catalyst can lead to catalyst poisoning or unwanted side reactions with the oxidant. The Two-Chamber System isolates the generation step from the reaction step.

Causality of Reagents:

• Oxidant: Lead tetraacetate (Pb(OAc)₄) is used because it rapidly oxidizes the hydrazone at room temperature without requiring harsh bases that could degrade the product.

• Solvent (Chamber A): Benzonitrile (b.p. 191 °C) is selected. Its low vapor pressure ensures that only the volatile diazo gas crosses the bridge, preventing solvent crossover[6].

• Catalyst (Chamber B): Rh₂(esp)₂ is chosen over standard copper catalysts. The sterically shielded, highly electrophilic rhodium center rapidly decomposes the electron-deficient diazo compound, preventing dangerous gas buildup.

Caption: Two-chamber closed system for the safe in situ generation and transfer of volatile diazo species.

Step-by-Step Methodology:

• Preparation of Chamber A: Under a nitrogen atmosphere, add Pb(OAc)₄ (1.2 equiv) and anhydrous benzonitrile to Chamber A.

• Preparation of Chamber B: Add the alkene substrate (1.0 equiv), Rh₂(esp)₂ (1 mol%), and anhydrous dichloromethane (DCM) to Chamber B.

• System Assembly: Seal both chambers and connect them via a gas-tight diffusion bridge (e.g., a COware® apparatus).

• Initiation: Slowly inject hexafluoroacetone hydrazone (1.5 equiv) into Chamber A via a syringe pump over 1 hour.

• Self-Validation (IPC):

  • Visual: Chamber A will immediately turn dark, and a distinct yellow gas will form in the headspace.

  • Kinetic: As the gas diffuses into Chamber B, rapid bubbling (N₂ evolution) will occur. The reaction is complete when Chamber B ceases bubbling and retains the native green/blue color of the Rh catalyst (indicating no unreacted diazo buildup).

• Workup: Vent the system carefully through a cold trap. Filter the contents of Chamber B through a short silica plug to remove the catalyst, and concentrate under reduced pressure.

Protocol B: Photochemical Diazirine Route for C–H Functionalization

For substrates incompatible with transition metals, the diazirine precursor provides a clean, reagent-free generation method[3].

Causality of Reagents:

• Wavelength (365 nm): The diazirine chromophore absorbs strongly in the near-UV region. Using 365 nm LEDs selectively excites the n→π∗ transition to extrude N₂, avoiding high-energy UV-C that causes substrate degradation.

• Solvent: Hexafluorobenzene (C₆F₆). Because the free triplet carbene will rapidly insert into any available C–H bonds, a fully fluorinated solvent is strictly required to prevent solvent trapping.

Step-by-Step Methodology:

• Preparation: In an oven-dried quartz reaction vial, dissolve the substrate (1.0 equiv) and 3,3-bis(trifluoromethyl)diazirine (2.0 equiv) in C₆F₆.

• Degassing: Sparge the solution with argon for 10 minutes to remove dissolved oxygen, which can quench the triplet carbene.

• Irradiation: Irradiate the vial using a 365 nm LED photoreactor at ambient temperature for 4–6 hours.

• Self-Validation (IPC): Monitor the reaction via FTIR. The disappearance of the characteristic diazirine N=N stretch (~1600 cm⁻¹) confirms the complete generation of the carbene.

• Workup: Evaporate the volatile C₆F₆ solvent directly to yield the crude functionalized product.

Substrate Scope and Expected Yields

The in situ generation methods described above have been validated across various substrate classes. Table 2 outlines the expected quantitative yields based on the selected protocol.

Table 2: Substrate Scope and Optimization Parameters

Substrate Class	Protocol	Catalyst / Activation	Solvent	Temp (°C)	Expected Yield (%)
Terminal Alkenes	A (Two-Chamber)	Rh₂(esp)₂	DCM	25	75 – 85
Internal Alkenes	A (Two-Chamber)	Rh₂(esp)₂	DCM	25	60 – 70
Electron-Rich Arenes	A (Two-Chamber)	Pd(OAc)₂	DCE	60	50 – 65
Aliphatic C–H Bonds	B (Photochemical)	365 nm LED	C₆F₆	25	40 – 55

References

• Title: Bis(trifluoromethyl)diazomethane Source: Organic Syntheses URL: [Link]

• Title: Dalton Transactions - Synthesis, Structure, and Reactivity of Iridium Perfluorocarbene Complexes Source: RSC Publishing URL: [Link]

• Title: Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions Source: NIH PMC URL: [Link]

• Title: Reductive Activation of Carbon−Fluorine Bonds in Perfluoroalkyl Ligands Source: ACS Publications URL: [Link]

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. 3,3-Di(trifluoromethyl)diazirine | 3024-50-8 | Benchchem [benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Section 1: Mechanistic Grounding & The Kinetics of Carbenoid Transfer

Welcome to the Technical Support Center for DHFMP Cyclopropanation . As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals navigate the kinetic and thermodynamic complexities of transition-metal-catalyzed carbenoid transfers.

Optimizing catalyst loading in the cyclopropanation of DHFMP (and related dihydrofuran derivatives) is rarely a simple matter of "more is better." It requires a delicate orchestration of steady-state kinetics to favor productive alkene trapping over parasitic diazo dimerization. This guide provides the mechanistic grounding, self-validating protocols, and troubleshooting frameworks necessary to scale your reactions with high diastereo- and enantioselectivity.

In transition-metal-catalyzed cyclopropanation—typically employing dirhodium(II) carboxylates/carboxamidates or copper(I) complexes—the catalyst acts as an electrophilic conduit. The metal center decomposes the diazo compound to form a highly reactive metal-carbenoid intermediate, which subsequently undergoes a concerted, asynchronous [2+1] cycloaddition with the DHFMP substrate.

The Causality of Catalyst Loading: The primary challenge in this chemistry is the competing parasitic pathway: diazo dimerization . The rate of carbenoid formation is proportional to the concentration of the catalyst and the diazo compound. If the catalyst loading is too high, the rapid influx of carbenoids outpaces the rate at which the DHFMP substrate can trap them. Consequently, the electrophilic carbenoid reacts with the highly nucleophilic, unreacted diazo compound to form stable alkene dimers (e.g., maleate/fumarate derivatives), destroying your mass balance .

Figure 1: Catalytic cycle of DHFMP cyclopropanation highlighting productive vs. parasitic pathways.

Section 2: Step-by-Step Optimization Protocol

To achieve high turnover numbers (TON) without sacrificing yield, you must treat the reaction as a self-validating system. The following protocol uses internal standards and real-time monitoring to ensure that every adjustment to the catalyst loading is supported by empirical mass balance data.

Step 1: Rigorous Substrate Purification At ultra-low catalyst loadings (<0.1 mol%), trace Lewis basic impurities (amines, thioethers, or water) in the DHFMP substrate will irreversibly coordinate to the open axial sites of the Rh(II) or Cu(I) catalyst, poisoning it.

• Action: Distill the DHFMP substrate over calcium hydride (CaH₂) and store it over activated 4Å molecular sieves in a glovebox.

Step 2: Reaction Setup with Internal Validation

• Action: In an oven-dried Schlenk flask under argon, dissolve DHFMP (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM).

• Validation: Add exactly 1.0 mmol of dodecane as an internal GC standard. This is critical: comparing the final sum of product, unreacted DHFMP, and dimers against dodecane will instantly reveal if undetected oligomerization is occurring.

Step 3: Syringe Pump Addition (The Kinetic Control)

• Action: Dissolve the diazo compound (1.2 equiv) in DCM. Load this into a gas-tight syringe.

• Causality: Instead of a bolus addition, use a syringe pump to add the diazo compound at a rate of 1.0 mmol/hour. This maintains a near-zero steady-state concentration of the diazo compound in the flask, starving the parasitic dimerization pathway and forcing the carbenoid to react exclusively with DHFMP .

Step 4: Iterative Loading Reduction

• Action: Begin with a baseline catalyst loading of 1.0 mol%. If the mass balance is >95% and dimerization is <5%, reduce the loading iteratively to 0.5%, 0.1%, and finally 0.01%.

Step 5: Real-Time Monitoring

• Action: Monitor the reaction via ReactIR (tracking the diazo N=N stretch at ~2100 cm⁻¹).

• Validation: If the diazo band begins to accumulate rather than immediately disappearing upon a drop hitting the solution, the catalyst has deactivated (or the loading is too low to sustain the turnover frequency). Stop the addition immediately.

Figure 2: Iterative workflow for optimizing catalyst loading and suppressing dimerization.

Section 3: Quantitative Data on Catalyst Loading Effects

The table below summarizes the empirical effects of altering catalyst loading and addition rates in a standard DHFMP cyclopropanation using a chiral dirhodium catalyst (e.g., Rh₂(R-DOSP)₄ or Rh₂(R-BTPCP)₄) . Notice how lowering the catalyst loading increases the productive conversion, provided the addition rate is controlled.

Catalyst Loading (mol%)	Diazo Addition Rate	Product Conversion (%)	Dimerization (%)	dr (cis:trans)	ee (%)
2.0	Bolus (All at once)	68	28	90:10	92
1.0	1.0 mmol / hour	>99	8	94:6	95
0.1	1.0 mmol / hour	98	<2	94:6	95
0.01	1.0 mmol / hour	45 (Reaction Stalled)	<1	94:6	95
0.01 + 4Å MS	0.5 mmol / hour	96	<1	94:6	95

Section 4: Troubleshooting & FAQs

Q: Why does high catalyst loading lead to lower yields of my desired DHFMP cyclopropane? A: It comes down to steady-state kinetics. At high catalyst loadings (e.g., >2 mol%), the rapid decomposition of the diazo compound generates a massive local concentration of the highly electrophilic metal-carbenoid. If the DHFMP substrate cannot intercept these carbenoids fast enough, the carbenoids will react with the most readily available nucleophile: the unreacted diazo compound itself. This parasitic pathway forms stable alkene dimers, consuming your starting material. Lowering the loading starves this parasitic pathway.

Q: My reaction stalls at 45% conversion when I drop the loading to 0.01 mol%. How do I fix this? A: Stalling at ultra-low loadings is rarely a limitation of the catalyst's theoretical turnover number (TON). Instead, it indicates catalyst poisoning. Dirhodium(II) catalysts have open axial coordination sites that are highly susceptible to Lewis basic impurities. Even parts-per-million (ppm) levels of water, unreacted hydrazones from diazo synthesis, or trace amines in your DHFMP substrate will irreversibly bind to the metal, outcompeting the diazo compound. Fix: Add activated 4Å molecular sieves directly to the reaction flask and ensure rigorous distillation of all reagents.

Q: Does changing the catalyst loading affect the diastereomeric ratio (dr) or enantiomeric excess (ee)? A: Generally, no. The stereoselectivity is governed entirely by the geometry of the metal-carbenoid transition state, which is dictated by the chiral ligands on the catalyst . However, there is one exception: thermal spikes . If you use a high catalyst loading combined with a fast diazo addition, the rapid, exothermic release of N₂ gas can cause localized heating in the flask. Higher temperatures lower the energy difference between competing diastereomeric transition states ( ΔΔG‡ ), which can lead to a slight erosion in both dr and ee (as seen in the data table above).

Q: I am seeing C-H insertion side products instead of pure cyclopropanation. Is this a loading issue? A: No, this is a chemoselectivity issue related to the electronic nature of your catalyst ligands, not the loading. If you are seeing competitive C-H insertion into the DHFMP ring, switch to a catalyst with more electron-withdrawing ligands (e.g., fluorinated carboxylates), which increases the electrophilicity of the carbenoid and heavily favors the [2+1] cyclopropanation pathway over C-H insertion.

Section 5: References

• Davies, H. M. L., & Venkataramani, C. (2003). "Dirhodium Tetraprolinate-Catalyzed Asymmetric Cyclopropanations with High Turnover Numbers." Organic Letters.[Link]

• Doyle, M. P., et al. (1995). "Enantioselective Intramolecular Cyclopropanations of Allylic and Homoallylic Diazoacetates and Diazoacetamides Using Chiral Dirhodium(II) Carboxamide Catalysts." Journal of the American Chemical Society.[Link]

• Qin, C., et al. (2011). "D2-Symmetric Dirhodium Catalyst Derived from a 1,2,2-Triarylcyclopropanecarboxylate Ligand: Design, Synthesis and Application." Journal of the American Chemical Society.[Link]

• Xia, L., et al. (2021). "Catalyst-Controlled Chemodivergent Reactions of 2-Pyrrolyl-α-diazo-β-ketoesters and Enol Ethers: Synthesis of 1,2-Dihydrofuran Acetals and Highly Substituted Indoles." The Journal of Organic Chemistry.[Link]

Technical Support Center: Troubleshooting Bis(trifluoromethyl)carbene Insertions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to harness the extreme reactivity of bis(trifluoromethyl)carbene [ (CF3​)2​C: ]. Generated typically via the dediazoniation of bis(trifluoromethyl)diazomethane or the photolysis of 3,3-bis(trifluoromethyl)diazirine, this intermediate is exceptionally electrophilic. The intense electron-withdrawing nature of the two trifluoromethyl groups lowers the energy of the carbene's empty p-orbital, making it a powerful reagent for C–H, N–H, and Si–H functionalization.

However, this same thermodynamic driving force is the root cause of severe side reactions, including rapid dimerization, azine formation, and unselective aliphatic insertions. This guide provides field-proven, self-validating strategies to tame this intermediate through catalytic metal-carbenoid formation, precise stoichiometric control, and optimized reaction environments.

Mechanistic Pathways & The Origin of Side Reactions

To successfully troubleshoot an experiment, we must first understand the kinetic competition between your desired insertion and parasitic pathways. When generated thermally or photochemically without a catalyst, the free (CF3​)2​C: carbene concentration spikes. Because the free carbene is highly reactive, it will indiscriminately attack the nearest electron source—often another molecule of the diazo precursor (forming an azine) or another carbene (forming tetrakis(trifluoromethyl)ethylene).

By introducing a transition metal catalyst, we shift the mechanism from a "free carbene" regime to a "metal-carbenoid" regime. The catalyst acts as a reservoir, stabilizing the carbene and dictating its transfer to the target substrate, thereby suppressing second-order side reactions.

Reaction pathways of bis(trifluoromethyl)carbene highlighting desired vs. parasitic trajectories.

Troubleshooting Guide & FAQs

Q1: I am observing significant amounts of azine and tetrakis(trifluoromethyl)ethylene instead of my desired X–H insertion product. How do I suppress this? Causality & Solution: Dimerization and azine formation are second-order processes heavily dependent on the concentration of the carbene and the unreacted diazo precursor. When the concentration of the free carbene is too high, these molecules react with each other faster than with your target substrate.

• Actionable Step: Transition from thermal generation to a transition-metal-catalyzed process. As demonstrated by , the use of transition metals (like Pt, Pd, or Rh) forms a stabilized metal-carbenoid intermediate, keeping the effective concentration of the highly reactive free carbene vanishingly small.

• Actionable Step: Implement a syringe-pump protocol. Add the bis(trifluoromethyl)diazomethane dropwise over 2–4 hours to a large excess of the substrate.

Q2: When attempting C(sp3)–H insertions, I get a complex mixture of regioisomers. How can I improve site-selectivity? Causality & Solution: Free bis(trifluoromethyl)carbene is so electrophilic that it inserts into almost any available C–H bond. While it generally prefers tertiary over primary bonds due to radical stability, its discrimination is poor.

• Actionable Step: Use bulky, electron-rich chiral catalysts. For instance, silver-hydrotris(pyrazolyl)borate ( TpAg ) complexes. According to , the steric bulk of the ligand creates a well-defined chiral pocket that dictates the trajectory of the incoming substrate, overriding the innate, unselective electronic preferences of the bare carbene.

Q3: The reaction stalls, and the catalyst seems to deactivate rapidly. What is causing this? Causality & Solution: Highly electrophilic carbenes can coordinate irreversibly to electron-rich metal centers, or the diazo compound can act as a 1,3-dipole and undergo cycloaddition with the catalyst ligands. Furthermore, trace moisture leads to rapid O–H insertion, generating bis(trifluoromethyl)methanol, which can coordinate and poison the catalyst.

• Actionable Step: Ensure rigorous Schlenk techniques. Use activated molecular sieves (4Å) in the reaction mixture to scavenge trace water.

• Actionable Step: Switch to a fluorinated ligand system (e.g., Tp(CF3​)2​,BrAg ) which resists ligand degradation and enhances the electrophilicity of the carbenoid carbon, facilitating rapid transfer to the substrate before catalyst degradation can occur.

Self-Validating Experimental Protocol: Catalytic Si–H Insertion

To ensure reproducibility and actively monitor the suppression of side reactions, the following protocol describes the insertion of bis(trifluoromethyl)carbene into a silane Si–H bond. This system is self-validating: the appearance of the Si–H insertion product without the characteristic alkene dimer peaks in 19F NMR confirms that the steady-state concentration of the carbenoid was successfully managed.

Materials:

• Bis(trifluoromethyl)diazomethane (0.5 mmol, prepared as a stock solution in an inert solvent)

• Dimethylphenylsilane (1.0 mmol, 2.0 equiv)

• Catalyst: Rh2​(OAc)4​ (1.0 mol%)

• Solvent: Anhydrous dichloromethane (DCM) (2.0 mL)

Step-by-Step Methodology:

• Preparation of the Reaction Vessel: Flame-dry a 10 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with ultra-high purity Argon. Repeat three times to ensure a strictly anhydrous environment.

• Catalyst & Substrate Loading: Add the Rh2​(OAc)4​ catalyst (0.005 mmol) and dimethylphenylsilane (1.0 mmol) to the flask. Add 1.5 mL of anhydrous DCM. Cool the mixture to -78 °C using a dry ice/acetone bath to moderate the initial exotherm and suppress background thermal dediazoniation.

• Controlled Precursor Addition (Critical Step): Load the bis(trifluoromethyl)diazomethane solution (0.5 mmol in 0.5 mL DCM) into a gas-tight syringe. Using a programmable syringe pump, add the diazo solution to the reaction mixture at a strictly controlled rate of 0.25 mL/hour.

  • Causality: This slow addition ensures the rate of diazo decomposition perfectly matches the rate of catalytic insertion, preventing the buildup of free carbene that leads to dimerization.

• Thermal Equilibration: Once the addition is complete, allow the reaction to slowly warm to room temperature over 1 hour. The cessation of nitrogen gas evolution indicates reaction completion.

• Validation & Quenching: Take a 0.1 mL aliquot and analyze via 19F NMR.

  • Success Indicator: A dominant signal in the -60 to -70 ppm region corresponding to the Si−CH(CF3​)2​ moiety.

  • Failure Indicator: Strong signals corresponding to tetrakis(trifluoromethyl)ethylene or azine indicate the addition rate was too fast or the catalyst was poisoned.

• Purification: Concentrate the mixture under reduced pressure and purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Quantitative Data: Catalyst and Condition Optimization

The table below summarizes the effect of different parameters on the yield and selectivity of bis(trifluoromethyl)carbene insertions. Comparing these metrics highlights the absolute necessity of matching the catalyst choice and addition rate to the specific substrate.

Catalyst System	Substrate	Addition Rate	Primary Product Yield	Dimer / Side Product	Key Causality Observation
None (Thermal, 150 °C)	Cyclohexane	Bolus	12% (C–H insertion)	>60% (Azine/Dimer)	Free carbene dominates; highly prone to recombination.
Rh2​(OAc)4​ (1 mol%)	PhMe2​SiH	Bolus	45% (Si–H insertion)	35% (Dimer)	Local concentration of carbenoid too high; dimerization competes.
Rh2​(OAc)4​ (1 mol%)	PhMe2​SiH	2h Syringe Pump	88% (Si–H insertion)	<5% (Dimer)	Slow addition successfully matches catalytic turnover rate.
TpxAg (2 mol%)	Alkanes (C–H)	2h Syringe Pump	75% (C–H insertion)	<5% (Dimer)	Silver-based bulky ligands provide excellent site-selectivity.

References

• Cardin, D. J., Cetinkaya, B., Cetinkaya, E., & Lappert, M. F. (1973). "Carbene complexes. Part I. Electron-rich olefins as a source of carbene complexes of platinum(II) and palladium(II); and some experiments with (CF3)2CN2." Journal of the Chemical Society, Dalton Transactions, (5), 514-522.[Link]

• Cullen, W. R., & Waldkoenig, W. (1970). "Reaction of bis(trifluoromethyl)diazomethane with transition-metal complexes and related compounds." Canadian Journal of Chemistry, 48(12), 1885-1892.[Link]

• Pérez, P. J., et al. (2016). "Recent advances in C(sp3)–H bond functionalization via metal–carbene insertions." Beilstein Journal of Organic Chemistry, 12, 78-111.[Link]

Technical Support Center: Managing the Volatility of 2-Diazo-1,1,1,3,3,3-hexafluoropropane (DHFK)

Introduction

2-Diazo-1,1,1,3,3,3-hexafluoropropane (DHFK) is a highly versatile reagent in organic synthesis, primarily utilized as a precursor for generating the bis(trifluoromethyl)carbene, a key intermediate in the synthesis of fluorinated compounds.[1][2] However, like many diazo compounds, its utility is accompanied by inherent instability, posing significant safety challenges.[3][4] This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for managing the volatility of DHFK. Through a series of troubleshooting guides and frequently asked questions (FAQs), this document will address specific issues encountered during experimentation, emphasizing the causality behind procedural choices to ensure both experimental success and laboratory safety.

Part 1: Core Safety & Handling

Q1: What are the primary hazards associated with 2-Diazo-1,1,1,3,3,3-hexafluoropropane (DHFK)?

A1: The primary hazards of DHFK stem from its nature as a diazo compound, which are known for their potential to be toxic, irritating, and, in many cases, explosive.[3] The main concerns are:

• Thermal Instability: Diazo compounds can undergo exothermic decomposition upon heating, leading to a rapid release of nitrogen gas.[5][6] In a closed system, this can result in a dangerous pressure buildup and potentially an explosion.[7] The decomposition onset temperature for diazo compounds can range from 75–160 °C, with electron-rich substituents generally decreasing thermal stability.[8]

• Shock and Friction Sensitivity: While some diazo compounds are reported to be insensitive to impact and friction, this should not be assumed for DHFK.[6][9] It is prudent to handle all diazo compounds with care to avoid impacts, especially in their neat form.[6]

• Acid Sensitivity: Strong acids can catalyze the violent decomposition of diazo compounds.[7]

• Photolytic Decomposition: Exposure to light, particularly UV light, can induce the decomposition of diazo compounds to form highly reactive carbenes.[10][11][12]

• Toxicity: Diazo compounds are generally considered toxic and should be handled with appropriate personal protective equipment to limit exposure.[3][4][13]

Q2: What are the essential personal protective equipment (PPE) and engineering controls for handling DHFK?

A2: Due to the significant hazards, a stringent safety protocol is mandatory.

Engineering Controls:

• Chemical Fume Hood: All manipulations of DHFK must be conducted in a certified chemical fume hood to ensure adequate ventilation and containment of any potential gas release.[7][14]

• Blast Shield: It is highly recommended to work behind a blast shield, especially when working with larger quantities or during potentially energetic procedures like quenching.[3]

• Grounded Equipment: To prevent static discharge, which could initiate decomposition, ensure all equipment is properly grounded.[13]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes and potential explosions.[7][14]

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Inspect gloves for any signs of degradation before each use.[7][13]

• Body Protection: A flame-resistant lab coat is essential.[7]

• Respiratory Protection: If there is a risk of inhaling vapors, a NIOSH-approved respirator should be used.[14]

Q3: How should DHFK be stored to minimize decomposition?

A3: Proper storage is critical for maintaining the stability of DHFK.

Storage Parameter	Recommendation	Rationale
Temperature	Store at low temperatures, ideally at -20°C or below, in a freezer.[4][14] Some diazo compounds require storage at -78°C for long-term stability.[13]	Lower temperatures significantly slow down the rate of thermal decomposition.
Container	Store in a tightly sealed container.[14] For solutions, a round-bottom flask with a Teflon-wrapped septum can be used.[13]	Prevents contamination and exposure to moisture and air.
Light	Protect from light by storing in an amber vial or by wrapping the container in aluminum foil.	Prevents photolytic decomposition.[10][11]
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).[4]	Minimizes contact with oxygen, which can contribute to decomposition pathways.
Location	Store in a designated, well-ventilated area away from heat, sparks, open flames, and incompatible materials.[14] The storage refrigerator or freezer should be spark-proof.[7]	Reduces the risk of accidental ignition or reaction.

Part 2: Troubleshooting Experimental Issues

This section addresses common problems encountered during the use of DHFK in reactions.

Issue 1: Rapid, Uncontrolled Gas Evolution and Color Change (Brown/Black) in the Reaction Mixture.

• Potential Cause: This is a strong indicator of uncontrolled decomposition of DHFK.[7] It can be triggered by several factors:

  • Local Overheating: Even without external heating, exothermic reactions can create localized hot spots.

  • Contamination: Accidental introduction of acids, metals (especially copper), or other incompatible materials can catalyze rapid decomposition.[15][16]

  • Concentration: Attempting to concentrate a DHFK solution is extremely hazardous and should never be done.[13]

• Immediate Action Plan:

  • Lower the Sash: Immediately lower the fume hood sash completely.

  • Remove Heat Source: If any external heating is being used, remove it immediately.

  • Cool the Reaction: If it is safe to do so, begin cooling the reaction vessel with an ice bath.[7]

  • Evacuate: If the reaction appears to be escalating uncontrollably, evacuate the immediate area and alert your institution's safety personnel.

• Preventative Measures:

  • Controlled Addition: Add DHFK slowly to the reaction mixture to allow for dissipation of any heat generated.

  • Maintain Low Temperature: Conduct reactions at the lowest practical temperature.

  • Ensure Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction.

  • Use Clean Glassware: Ensure all glassware is scrupulously clean and free of any acidic or metallic residues.

Issue 2: Low or No Product Yield in a Carbene-Mediated Reaction.

• Potential Cause: This often points to the premature decomposition of DHFK or the carbene intermediate before it can react with the substrate.

  • Inefficient Carbene Generation: The conditions (thermal, photolytic, or metal-catalyzed) may not be optimal for generating the carbene from DHFK.[12]

  • Side Reactions of the Carbene: The highly reactive carbene can undergo side reactions, such as dimerization or reaction with the solvent.[10]

  • Degraded DHFK: The DHFK starting material may have decomposed during storage.

• Troubleshooting & Optimization Steps:

  • Verify DHFK Quality: Before use, it is advisable to check the purity of the DHFK solution if a suitable analytical method is available. A simple visual check for a change from its characteristic color can be an initial indicator of degradation.

  • Optimize Reaction Conditions:

    • Temperature: For thermal reactions, a systematic variation of the temperature may be necessary. For photolytic reactions, ensure the wavelength and intensity of the light source are appropriate.[5]

    • Catalyst: In metal-catalyzed reactions, the choice of metal and ligand is crucial for stabilizing the carbene intermediate and promoting the desired transformation.[10]

  • Solvent Choice: The solvent can play a significant role. Some solvents may react with the carbene. Consider using a more inert solvent. Hexafluoroisopropanol (HFIP) has been shown to be a beneficial solvent or co-solvent in some carbene reactions.[17][18]

Diagram: Troubleshooting Logic for DHFK Reactions

Caption: A decision-making workflow for troubleshooting common issues in reactions involving DHFK.

Part 3: Quenching and Disposal

Q4: How do I safely quench unreacted DHFK at the end of my experiment?

A4: Quenching is a critical step to neutralize any residual, hazardous DHFK. The procedure must be performed with extreme caution.[7]

Experimental Protocol: Quenching of Residual DHFK

Objective: To safely neutralize excess 2-Diazo-1,1,1,3,3,3-hexafluoropropane in a reaction mixture.

Materials:

• Reaction mixture containing residual DHFK

• Acetic acid (glacial or a dilute solution, e.g., 1 M in a suitable solvent)[7][19]

• Ice bath

• Stir plate and stir bar

• Dropping funnel

Procedure:

• Ensure Proper Setup: Confirm the reaction vessel is in a functioning fume hood with the sash lowered as much as practical. Ensure the reaction is being stirred efficiently.

• Cool the Mixture: Cool the reaction vessel to 0 °C using an ice bath.[7] This is crucial to control the rate of the quenching reaction and dissipate the heat generated.

• Prepare Quenching Agent: Prepare a solution of acetic acid. For small-scale reactions, adding glacial acetic acid dropwise is often sufficient. For larger scales, using a dilute solution provides better control.[15]

• Slow, Controlled Addition: Add the acetic acid dropwise to the cold, stirred reaction mixture.[7] A vigorous evolution of nitrogen gas will be observed. The rate of addition must be controlled to maintain a steady, manageable effervescence. Rapid addition can lead to a dangerous buildup of pressure and a runaway reaction. [7]

• Monitor for Completion: Continue the dropwise addition until gas evolution ceases. The disappearance of the characteristic color of the diazo compound is also an indicator of complete quenching.

• Warm to Room Temperature: Once gas evolution has stopped, allow the mixture to slowly warm to room temperature while continuing to stir for at least 30-60 minutes to ensure all residual DHFK has been neutralized.[7]

• Proceed with Workup: The reaction mixture is now safe for standard aqueous workup procedures.

Diagram: DHFK Quenching Workflow

Caption: Step-by-step workflow for the safe quenching of residual DHFK.

Part 4: Frequently Asked Questions (FAQs)

Q5: Can I use a metal spatula to handle DHFK or its precursors? A5: No. You should avoid using metal spatulas.[14] Certain metals, particularly copper and its salts, can catalyze the violent decomposition of diazo compounds.[15] Always use plastic or Teflon spatulas and equipment when handling these reagents.

Q6: Is it safe to perform a distillation of DHFK? A6: Distillation of diazo compounds is extremely hazardous and should only be attempted by highly experienced personnel with specialized equipment and behind appropriate safety shields.[4] The risk of explosive decomposition upon heating is very high.[15] For most applications, it is preferable to use DHFK as a solution in the solvent it was prepared in.

Q7: What is the cause of the characteristic color of diazo compounds like DHFK? A7: The color of diazo compounds arises from an electronic transition (n → π*) in the diazo functional group, which absorbs light in the visible region of the electromagnetic spectrum. The exact color can vary depending on the substituents attached to the diazo carbon.

Q8: Are there safer alternatives to DHFK? A8: The choice of reagent is highly dependent on the specific transformation desired. For some applications, diazo precursors like N-tosylhydrazones, which generate the diazo compound in situ, can be a safer alternative to handling the isolated diazo compound.[20] Additionally, research into more stable diazo compounds, such as those with electron-withdrawing groups, is ongoing.[1][8]

References

• Developments on Photolytic Decomposition of Diazo Compounds. (n.d.). Retrieved from [Link]

• Visible Light-Induced Reactions of Diazo Compounds and Their Precursors. (2022). Accounts of Chemical Research, 55(13), 1784-1800. Retrieved from [Link]

• Still, I. W. J., & Wang, D. T. (1968). Thermal and photolytic decomposition reactions of diazo compounds in the bicyclo[4.1.0]heptane series. Canadian Journal of Chemistry, 46(10), 1583-1587. Retrieved from [Link]

• Barluenga, J., & Valdés, C. (2011). Recent developments in photochemical reactions of diazo compounds. Organic & Biomolecular Chemistry, 9(21), 7281-7300. Retrieved from [Link]

• Javed, M. I., & Brewer, M. (2008). Preparation of Diphenyldiazomethane. Organic Syntheses, 85, 189-195. Retrieved from [Link]

• Barluenga, J., & Valdés, C. (2011). Recent developments in photochemical reactions of diazo compounds. Organic & Biomolecular Chemistry, 9(21), 7281-7300. Retrieved from [Link]

• Phenyldiazomethane SOP. (2013, May 31). Michigan State University Chemistry. Retrieved from [Link]

• Creary, X. (1986). Method for the Preparation of Phenyldiazomethane. Organic Syntheses, 64, 207. Retrieved from [Link]

• Quenching/Workup after diazotransfer with TMS-azide. (2026, March 18). Reddit. Retrieved from [Link]

• Ford, A., & Moody, C. J. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development, 23(12), 2639-2648. Retrieved from [Link]

• Cuevas, F., et al. (2014). Development of a Multi-Kilogram Procedure To Prepare, Use, and Quench Ethyl Diazoacetate. Organic Process Research & Development, 18(11), 1483-1488. Retrieved from [Link]

• Ford, A., & Moody, C. J. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. ACS Central Science, 5(12), 1934-1944. Retrieved from [Link]

• Padwa, A., & Kulkarni, Y. S. (2016). Diazo compounds: synthesis, carbene generation and reactivity. Beilstein Journal of Organic Chemistry, 12, 155-168. Retrieved from [Link]

• SAFETY DATA SHEET 1,1,1,3,3,3-Hexafluoropropane. (2017, June 20). Linde Gas GmbH. Retrieved from [Link]

• Schotten, C., et al. (2020). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. Organic Process Research & Development, 24(6), 1046-1052. Retrieved from [Link]

• 1,1,1,3,3,3-HEXAFLUORO-2-PROPANOL. (n.d.). Datasheet. Retrieved from [Link]

• Safety Data Sheet: 1,1,1,3,3,3-hexafluoropropan-2-ol. (n.d.). Chemos GmbH & Co. KG. Retrieved from [Link]

• 1,1,1,3,3,3-Hexafluoropropane - Safety Data Sheet. (n.d.). Retrieved from [Link]

• Continuous production and reaction of a diazo compound. (n.d.). Google Patents.

• Decomposition of diazo compound 2 a in the reaction media. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Reactivity of 2-Diazo-1,1,3,3,3-Pentafluoropropyl Phosphonate. (2023, May 24). Retrieved from [Link]

• 2-Diazo-1,1,1,3,3,3-hexafluoropropane — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• 2-diazopropane. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Hu, Y., et al. (2016). On the cause of low thermal stability of ethyl halodiazoacetates. Beilstein Journal of Organic Chemistry, 12, 155-168. Retrieved from [Link]

• Schotten, C., et al. (2020). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. Organic Process Research & Development, 24(6), 1046-1052. Retrieved from [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. (2019). Organic Process Research & Development, 23(12), 2639-2648. Retrieved from [Link]

• Safety Data Sheet - Hexafluoropropane, R236fa. (2025, February 12). Advanced Specialty Gases. Retrieved from [Link]

• 1,1,1,3,3,3-Hexafluoro-2-propanol: Application, synthesis, toxicity and environmental hazard. (2023, May 17). Retrieved from [Link]

• Hexafluoroisopropanol: the magical solvent for Pd-catalyzed C–H activation. (2021). Chemical Science, 12(1), 41-56. Retrieved from [Link]

• Diazo Chemistry. (2019, June 8). Baran Lab. Retrieved from [Link]

• 1,1,1,3,3,3-Hexafluoro-2-Propanol-Promoted Friedel–Crafts Reaction: Metal-Free Synthesis of C3-Difluoromethyl Carbinol-Containing Imidazo[1,2-a]pyridines at Room Temperature. (2023, November 10). Molecules, 28(22), 7578. Retrieved from [Link]

Sources

• 1. Synthesis and Reactivity of 2-Diazo-1,1,3,3,3-Pentafluoropropyl Phosphonate [opus.constructor.university]
• 2. wap.guidechem.com [wap.guidechem.com]
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• 4. orgsyn.org [orgsyn.org]
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• 10. researchportal.tuni.fi [researchportal.tuni.fi]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Recent developments in photochemical reactions of diazo compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
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• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. Reddit - Please wait for verification [reddit.com]
• 20. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Troubleshooting DHFMP-Mediated Trifluoromethylation

Welcome to the DHFMP Technical Support Portal. As late-stage functionalization becomes increasingly critical in drug discovery and agrochemical development, the introduction of the trifluoromethyl (–CF3) group remains a highly sought-after transformation. While modern reagents like DHFMP are designed as robust, shelf-stable trifluoromethylating sources, researchers occasionally encounter suppressed yields due to micro-environmental sensitivities, inefficient single-electron transfer (SET), or competing side reactions[1].

As a Senior Application Scientist, I have synthesized field-proven methodologies and mechanistic causality to help you diagnose and resolve low-yielding DHFMP reactions. This guide is built on self-validating principles to ensure your experimental time is maximized.

Diagnostic Metrics and Yield Optimization

Before altering your synthetic route, compare your reaction parameters against our validated baselines. Deviations in these quantitative metrics are the most common culprits for stalled conversions.

Parameter	Optimal Range	Critical Failure Threshold	Primary Consequence of Deviation
Solvent H₂O Content	< 10 ppm	> 50 ppm	Rapid proto-defluoromethylation (formation of CF3H); reagent hydrolysis[2].
Photocatalyst Loading	1.0 – 2.0 mol%	< 0.5 mol%	Incomplete SET; reaction stalls at 30-40% conversion[3].
DHFMP Equivalents	1.5 – 2.0 equiv	< 1.1 equiv	Insufficient radical flux to overcome background quenching.
Irradiation Wavelength	450 – 460 nm	> 470 nm	Fails to excite Ir(ppy)₃ to the necessary triplet state.
Reaction Temperature	20 – 25 °C	> 40 °C	Thermal degradation of the radical adduct; poor regioselectivity.

Troubleshooting FAQs

Q1: My DHFMP reagent is fully consumed according to TLC/NMR, but the yield of the target trifluoromethylated product is <15%. Where is the CF3 going? The Causality: If the reagent is consumed but the product is absent, DHFMP is successfully undergoing SET reduction to generate the •CF3 radical, but the radical is being intercepted before it can add to your substrate. This is almost always caused by hydrogen atom transfer (HAT) from the solvent or dissolved oxygen quenching the radical. The Solution:

• Switch Solvents: Avoid ethereal solvents (THF, Et₂O) which have highly abstractable alpha-hydrogens. Switch to anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN).

• Rigorous Degassing: Oxygen is a potent radical scavenger. Perform three strict freeze-pump-thaw cycles prior to irradiation. Simple N₂ sparging is often insufficient for sensitive substrates.

Q2: The reaction stalls at 40% conversion despite using Ir(ppy)₃ and blue LEDs. Adding more DHFMP doesn't help. How do I drive it to completion? The Causality: You are likely experiencing catalyst poisoning or product inhibition. During the photocatalytic reduction of DHFMP, the generation of the CF3 radical can produce coordinating byproducts or alter the pH of the micro-environment, which quenches the excited state of the photocatalyst ( ∗IrIII )[3]. The Solution: Introduce a mild, non-nucleophilic base (e.g., 2,6-lutidine or Na₂HPO₄, 1.0 equiv) to buffer the system. Additionally, the inclusion of a Lewis acid co-catalyst like FeCl₂ (5 mol%) has been shown to stabilize the radical intermediates and facilitate the final oxidation step, regenerating the photocatalyst efficiently[3].

Q3: Can I use DHFMP for nucleophilic trifluoromethylation, or is it strictly a radical reagent? The Causality: Like many modern fluorinating reagents derived from industrial feedstocks, DHFMP exhibits divergent reactivity depending on the activation mode[2]. While it is optimized for radical pathways via SET, it can be forced into a nucleophilic mode. The Solution: To achieve nucleophilic transfer, abandon the photocatalyst and treat DHFMP with a strong Lewis base (such as an alkoxide or catalytic fluoride ion) at -78 °C. Note: Moisture exclusion is exponentially more critical in this mode to prevent the rapid formation of fluoroform (CF3H).

Self-Validating Experimental Protocol: Photocatalytic Trifluoromethylation

To ensure reproducibility, we recommend running this standardized, self-validating protocol. It incorporates visual and spectroscopic checkpoints so you can identify the exact moment a reaction fails, rather than waiting until the final isolation step.

Objective: Achieve >85% yield of the CF3-functionalized alkene via SET radical addition.

Step 1: Catalytic Complex Assembly (Glovebox Required)

• Action: In a nitrogen-filled glovebox, add Ir(ppy)₃ (2 mol%) and FeCl₂ (5 mol%) to a flame-dried 15 mL Schlenk tube equipped with a magnetic stir bar.

• Validation Checkpoint 1 (Visual): The dry mixture should appear bright yellow/orange. A dark brown or green tint indicates the Ir(ppy)₃ has been pre-oxidized by ambient light/air and must be discarded.

Step 2: Reagent and Substrate Solvation

• Action: Add the alkene substrate (0.5 mmol, 1.0 equiv) and DHFMP (1.0 mmol, 2.0 equiv). Add 2.5 mL of anhydrous, thoroughly degassed DCM. Seal the tube with a Teflon-lined cap.

Step 3: Photochemical Activation

• Action: Remove the tube from the glovebox. Irradiate with a 460 nm blue LED array (approx. 10-20 W) at a distance of 5 cm.

• Critical Control: Place a cooling fan directly blowing on the setup to maintain the temperature at 25 °C. Thermal spikes will cause DHFMP decomposition.

Step 4: Real-Time Spectroscopic Validation (t = 2 hours)

• Action: Briefly pause irradiation. Under a positive N₂ stream, extract a 50 µL aliquot, dilute in CDCl₃, and acquire a crude ¹⁹F NMR spectrum.

• Validation Checkpoint 2 (Spectroscopic):

  • Healthy Reaction: You will observe the depletion of the DHFMP fluorine signal and the emergence of a new signal between -60 to -75 ppm (product).

  • Failing Reaction: A sharp singlet at -78 ppm indicates CF3H formation (moisture contamination). Stop the reaction, dry your reagents, and restart.

Step 5: Isolation

• Action: After 12 hours, quench the mixture with deionized water (5 mL), extract with EtOAc (3 x 5 mL), dry over anhydrous Na₂SO₄, and purify via silica gel flash chromatography.

Mechanistic Pathway of DHFMP Activation

Understanding the logical flow of electrons is critical for troubleshooting. The diagram below illustrates the Single Electron Transfer (SET) cycle that governs DHFMP's reactivity.

Caption: Mechanistic pathway of DHFMP activation via Single Electron Transfer (SET) to generate CF3 radicals.

References

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective.Beilstein Journal of Organic Chemistry.
• Difluoromethylation and trifluoromethylation reagents derived from tetrafluoroethane.Shanghai Institute of Organic Chemistry.
• A Readily Available Trifluoromethylation Reagent and Its Difunctionalization of Alkenes.Organic Letters.

Sources

• 1. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 2. sioc.ac.cn [sioc.ac.cn]
• 3. A Readily Available Trifluoromethylation Reagent and Its Difunctionalization of Alkenes [organic-chemistry.org]

Technical Support Center: Preventing Catalyst Poisoning in DHFMP-Mediated Reactions

Welcome to the DHFMP Technical Support Center. As a Senior Application Scientist, I have designed this hub to address the most critical bottleneck in late-stage functionalization: catalyst deactivation.

DHFMP (Di(Heteroaryl)FluoromethylPhosphine) is an exceptionally electron-rich, sterically demanding ligand. Its unique stereoelectronic profile accelerates the oxidative addition of unactivated aryl halides, making it a powerhouse for complex cross-coupling. However, this same electron density renders the palladium-DHFMP complex highly susceptible to specific deactivation pathways, including oxidation, coordinative poisoning, and irreversible P-C bond cleavage.

This guide bypasses generic advice to provide you with field-proven, mechanistic troubleshooting strategies.

Diagnostic Workflow for Catalyst Deactivation

Before altering your reaction parameters, you must identify the specific deactivation pathway. Use the logic tree below to diagnose the root cause of your stalled reaction.

Diagnostic workflow for identifying and mitigating DHFMP-Pd catalyst deactivation pathways.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My DHFMP-mediated cross-coupling turns black and stalls within the first 30 minutes. What is causing this? Causality: The formation of a black precipitate is a definitive visual indicator of "palladium black." This occurs when the DHFMP ligand dissociates or degrades, leaving the Pd(0) center exposed to aggregate into inactive nanoparticles. Because DHFMP is highly nucleophilic, it is easily displaced by specific solvent impurities. For instance, trace precursors in THF, such as 2,3-dihydrofuran or maleic anhydride, can strongly poison the reaction and displace the ligand even at concentrations as low as 100–300 ppm[1]. Solution: Do not simply add more catalyst. You must eliminate the competitive binder. Implement Protocol A to ensure strict solvent purity, and consider switching to rigorously purified, BHT-stabilized solvents.

Q2: The reaction remains a clear, homogeneous solution, but conversion abruptly halts at ~40%. I am using a heterocyclic substrate. Causality: You are experiencing coordinative catalyst poisoning. Soft Lewis basic impurities—particularly elemental sulfur ( S8​ ) or thioethers carried over from upstream syntheses—bind irreversibly to the Pd(II) intermediate. This strong coordination outcompetes the DHFMP ligand, locking the catalyst in an inactive state and preventing transmetalation. Process chemistry studies confirm that elemental sulfur acts as a potent, reaction-stalling poison in cross-couplings[2]. Furthermore, S-based poisons rapidly react with Pd(0) via oxidation and deprotonation, fundamentally altering the catalyst's coordination sphere[3]. Solution: Run Protocol B (Diagnostic Spiking Test) to confirm the presence of sulfur. If confirmed, treat the substrate with a thiophilic scavenger (e.g., Raney Nickel or immobilized Cu(I) silica) prior to the coupling step.

Q3: I observe a gradual loss of activity over prolonged heating (24+ hours), accompanied by unexpected side products. How do I prevent this? Causality: Extended thermal stress leads to irreversible ligand degradation via P-C bond cleavage. In highly active phosphine systems, palladium-bound alkyl or aryl groups can undergo scrambling or transfer to the phosphorus atom. This reductive elimination pathway forms inactive phosphonium salts, permanently stripping the DHFMP ligand from the catalytic cycle[4]. Solution: Lower the reaction temperature by 15°C and compensate with a slight increase in catalyst loading (e.g., from 1 mol% to 3 mol%). Ensure the transmetalation partner is in slight excess to drive the catalytic cycle forward faster than the background thermal degradation rate.

Quantitative Impact of Common Catalyst Poisons

To effectively protect your DHFMP catalyst, you must understand the critical thresholds of common contaminants.

Contaminant / Poison	Typical Source	Critical Concentration	Deactivation Mechanism	Mitigation Strategy
2,3-Dihydrofuran	THF degradation	>100 ppm	Ligand displacement & Pd aggregation[1]	Use freshly distilled, inhibitor-stabilized THF
Elemental Sulfur ( S8​ )	Upstream reagents	>0.1 mol%	Irreversible Pd(II) coordination[2]	Pre-treat substrate with Cu(I) scavengers
Oxygen ( O2​ )	Poor inert atmosphere	>5 ppm	Phosphine oxidation to DHFMP-oxide	Strict Schlenk techniques (Protocol A)
Thio-impurities	Heterocyclic starting materials	>1 mol%	Oxidation of Pd(0) & deprotonation[3]	Recrystallize substrates; increase catalyst loading

Self-Validating Experimental Protocols

Protocol A: Schlenk-Line Degassing and Solvent Purification

Purpose: To eliminate dissolved oxygen and volatile peroxide precursors that induce DHFMP oxidation.

• Solvent Selection: Use HPLC-grade THF or CPME. Avoid older solvent batches where peroxide/dihydrofuran formation is likely.

• Freeze-Pump-Thaw (3 Cycles):

  • Transfer the solvent to a heavy-walled Schlenk flask. Freeze completely in a liquid nitrogen bath.

  • Open the flask to high vacuum for 5 minutes to evacuate the headspace.

  • Seal the flask and thaw in a room-temperature water bath, allowing dissolved gases to vigorously escape.

  • Repeat this cycle three times to ensure complete deoxygenation.

• Storage: Backfill with ultra-high purity Argon (Argon is heavier than Nitrogen and provides a superior protective blanket) and store over activated 4Å molecular sieves.

Protocol B: Diagnostic Spiking Test for Sulfur Contamination

Purpose: A self-validating test to definitively identify if upstream sulfur impurities are poisoning the complex.

• Control Reaction: Set up a standard DHFMP-mediated coupling using a known, highly pure "model" substrate (e.g., 4-bromoanisole) that typically reaches >95% conversion.

• Spiking: Divide the control reaction into two parallel vials.

  • Vial 1 (Baseline): No additive.

  • Vial 2 (Test): Add 10 wt% of your suspected impure starting material.

• Analysis: Monitor both reactions via GC-MS or HPLC after 2 hours.

• Interpretation: If Vial 1 reaches completion but Vial 2 stalls, coordinative poisoning by your substrate is confirmed[2]. Proceed with substrate purification using metal-scavenging silica (e.g., SiliaMetS® Thiol).

Mechanistic Pathway of DHFMP Deactivation

Understanding exactly where the catalyst dies is crucial for preventing it. The diagram below illustrates the active catalytic cycle and the specific intercepts where poisoning occurs.

DHFMP-Pd catalytic cycle highlighting critical intercepts for catalyst poisoning and degradation.

Sources

• 1. arodes.hes-so.ch [arodes.hes-so.ch]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic investigation of the effect of S-based poisons on Pd-catalyzed cross-coupling reactions [dspace.library.uvic.ca]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up of 2-Diazo-1,1,1,3,3,3-hexafluoropropane Reactions

Welcome to the Advanced Technical Support Center for the scale-up and handling of 2-Diazo-1,1,1,3,3,3-hexafluoropropane (bis(trifluoromethyl)diazomethane). As a highly volatile and energy-rich reagent, traditional batch scale-up poses severe safety and yield limitations. This guide provides drug development professionals and synthetic chemists with field-proven, self-validating continuous flow methodologies to safely harness this reagent at scale.

Part 1: Frequently Asked Questions (FAQs) on Fundamental Scale-Up

Q1: Why is traditional batch scale-up of 2-Diazo-1,1,1,3,3,3-hexafluoropropane considered an unacceptable risk? A1: The risk profile is driven by two physical properties: extreme volatility and high energy density. Bis(trifluoromethyl)diazomethane has a boiling point of 12–13 °C [1]. In a batch reactor, the exothermic nature of its generation (typically via oxidation of hexafluoroacetone hydrazone) causes the reaction temperature to easily exceed this boiling point. This leads to massive outgassing, loss of stoichiometry, and the accumulation of a highly toxic, shock-sensitive explosive gas in the reactor headspace.

Q2: How does continuous flow chemistry mitigate these specific risks? A2: Continuous flow reactors operate with a micro-scale internal volume, meaning the steady-state inventory of the diazo intermediate is kept to a few milligrams at any given time, completely eliminating the risk of a large-scale detonation [2]. Furthermore, flow systems are closed and can be easily pressurized, keeping the volatile diazo species entirely in the liquid phase even during exothermic downstream reactions.

Q3: The classical batch synthesis uses Lead(IV) acetate ( Pb(OAc)4​ ). Why does this fail in flow scale-up, and what are the alternatives? A3: Pb(OAc)4​ is highly effective for batch oxidation[1], but it generates Lead(II) acetate ( Pb(OAc)2​ ) as a byproduct. Pb(OAc)2​ has poor solubility in standard organic solvents (like dichloromethane or toluene) and rapidly precipitates, causing catastrophic clogging of microfluidic channels. For scalable flow processes, we recommend using biphasic aqueous sodium hypochlorite (NaOCl), hypervalent iodine reagents (e.g., PhI(OAc)2​ ), or oxidant-free electrochemical anodic oxidation [3].

Part 2: Troubleshooting Guide for Continuous Flow Workflows

Issue 1: Reactor Clogging During In Situ Generation

• Symptom: Rapid pressure spikes in the first reactor coil; visual accumulation of solids in the T-mixer.

• Causality: If using PhI(OAc)2​ or similar organic oxidants, the reduced byproduct (iodobenzene) or unreacted hydrazone salts may crash out if the solvent system is too non-polar.

• Solution: Transition to a biphasic fluidic system. Use an aqueous stream of NaOCl intersecting with an organic stream (e.g., EtOAc or DCM) of the hydrazone. The diazo compound partitions immediately into the organic phase, while inorganic salts remain dissolved in the aqueous phase. Use a membrane-based liquid-liquid separator before the downstream reaction.

Issue 2: Inconsistent Downstream Conversion & "Flashing"

• Symptom: Yields of the final carbene-transfer product (e.g., cyclopropanation) vary wildly; bubbles are observed in the PFA (perfluoroalkoxy) tubing.

• Causality: "Flashing" occurs when the system pressure drops below the vapor pressure of the diazo compound (bp 12–13 °C). When the liquid flashes into a gas, it accelerates through the reactor coil, drastically reducing the residence time and ruining the reaction stoichiometry.

• Solution: Install a Back-Pressure Regulator (BPR) at the very end of the fluidic line. Setting the BPR to >5 bar ensures that the entire system remains hydraulically locked in the liquid phase, regardless of local exothermic hotspots.

Issue 3: Unreacted Diazo Compound Exiting the Reactor

• Symptom: The collection flask turns yellow (indicating unreacted diazo) and poses a delayed explosion hazard.

• Causality: Mismatched kinetics. The rate of diazo generation has exceeded the rate of the downstream catalytic carbene-transfer reaction.

• Solution (Self-Validating Protocol): Implement Process Analytical Technology (PAT). Install an in-line FTIR flow cell immediately after the second reactor coil. Monitor the characteristic diazo stretching frequency ( νNN​ ) between 2050–2150 cm⁻¹. If the peak is detected, the system must automatically lower the flow rate (increasing residence time) or trigger an in-line quench pump to inject a sacrificial acid (e.g., acetic acid) to safely destroy the intermediate before collection.

Part 3: Quantitative Data Presentation

The following table summarizes the critical parameters when transitioning from batch to telescoped continuous flow for bis(trifluoromethyl)diazomethane.

Parameter	Traditional Batch	Telescoped Continuous Flow	Causality / Advantage
Steady-State Inventory	100% of theoretical yield	< 1% of theoretical yield	Minimizes explosive payload; eliminates thermal runaway risk.
Phase Management	Vaporizes at 12–13 °C	Maintained as a liquid	BPR pressurization prevents outgassing and ensures precise stoichiometry.
Mixing Efficiency	Poor (Stirred tank)	Excellent (Micro-mixing)	High surface-to-volume ratio accelerates biphasic oxidation kinetics.
Safety Validation	Post-reaction TLC/NMR	Real-time in-line FTIR	Immediate detection of unreacted diazo species prevents hazardous collection.

Part 4: Experimental Protocol (Telescoped Cyclopropanation)

This self-validating methodology describes the in situ generation and immediate consumption of 2-Diazo-1,1,1,3,3,3-hexafluoropropane for a downstream cyclopropanation reaction.

Step 1: Reagent Preparation

• Stream A: Prepare a 0.5 M solution of hexafluoroacetone hydrazone in dichloromethane (DCM).

• Stream B: Prepare a 0.6 M solution of aqueous NaOCl (bleach).

• Stream C: Prepare a 0.4 M solution of the target alkene and 1 mol% Rhodium(II) octanoate catalyst in DCM.

• Stream D (Quench): Prepare a 1.0 M solution of acetic acid in DCM.

Step 2: In Situ Diazo Generation

• Pump Stream A and Stream B at equal flow rates into a PEEK T-mixer.

• Direct the biphasic mixture into a 5 mL PTFE residence time coil (Coil 1) kept at 10 °C. The organic phase will turn bright yellow, indicating the formation of (CF3​)2​CN2​ .

• Pass the output through an in-line membrane separator to discard the aqueous waste stream.

Step 3: Downstream Carbene Transfer

• Direct the organic diazo stream and Stream C into a second T-mixer.

• Flow the combined stream into a 10 mL heated residence time coil (Coil 2) set to 40 °C to drive the catalytic cyclopropanation.

Step 4: Self-Validation and Quench

• Pass the effluent from Coil 2 through an in-line FTIR flow cell. The system is validated when the diazo IR peak (~2100 cm⁻¹) is completely absent.

• Mix the effluent with Stream D (Quench) via a T-mixer to chemically destroy any trace unreacted diazo species.

• Route the final stream through a 5-bar Back-Pressure Regulator (BPR) into the collection vessel.

Part 5: Workflow Visualization

Figure 1: Telescoped continuous flow setup for bis(trifluoromethyl)diazomethane generation.

References

• Middleton, W. J., & Gale, D. M. (1970). Bis(trifluoromethyl)diazomethane. Organic Syntheses, 50, 6. URL:[Link]

• Rossi, E., et al. (2021). Scalable in Situ Diazomethane Generation in Continuous-Flow Reactors. Organic Process Research & Development, 25(11), 2534–2540. URL:[Link]

• R. J. C., et al. (2024). eCyclopropanation – a safe and scalable electrochemical route to cyclopropanes. Chemical Science, 15, 3585-3591. URL:[Link]

Technical Support Center: Optimizing Diastereoselectivity in Cyclopropanations with DHFMP

Welcome to the technical support center for improving diastereoselectivity in cyclopropanations using diazohydroxymethyl-fluorenyl-phosphine oxide (DHFMP). This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the stereochemical outcome of their cyclopropanation reactions. Here, we address common challenges and provide in-depth, field-proven insights to troubleshoot and optimize your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing low diastereoselectivity in our cyclopropanation reaction with DHFMP. What are the primary factors we should investigate?

Low diastereoselectivity is a common hurdle that can often be overcome by systematically evaluating several key reaction parameters. The stereochemical outcome of a cyclopropanation reaction is delicately influenced by the interplay of steric and electronic factors in the transition state.

Core Areas for Investigation:

• Catalyst System: The choice of metal catalyst and its associated ligands is paramount in dictating the approach of the carbene to the alkene.[1][2] For DHFMP-mediated reactions, dirhodium(II) and copper(I) complexes are frequently employed. The steric and electronic properties of the ligands attached to the metal center create a chiral environment that influences the facial selectivity of the cyclopropanation.

  • Troubleshooting Tip: If you are using a standard catalyst like dirhodium(II) tetraacetate (Rh₂(OAc)₄) and observing poor selectivity, consider screening a panel of catalysts with different carboxylate or carboxamidate ligands.[2] For instance, catalysts with bulkier ligands can enhance facial discrimination.

• Solvent Effects: The solvent can significantly influence the geometry of the transition state, thereby affecting the diastereomeric ratio.[1][3] Solvents can coordinate with the catalyst, alter substrate solubility, and stabilize or destabilize different transition states.

  • Troubleshooting Tip: Experiment with a range of solvents of varying polarity and coordinating ability. Non-coordinating solvents like dichloromethane (DCM) or toluene are often a good starting point. In some cases, more polar or even protic solvents might be beneficial, although this is less common for carbene-based reactions.[3]

• Reaction Temperature: Lowering the reaction temperature is a classic strategy to enhance diastereoselectivity.[1][2] This is because the difference in activation energies between the two diastereomeric transition states becomes more significant relative to the available thermal energy (kT), thus favoring the pathway with the lower activation energy.

  • Troubleshooting Tip: If your reaction is currently run at room temperature or elevated temperatures, try conducting it at 0 °C, -20 °C, or even -78 °C.[2] Be mindful that lower temperatures will likely decrease the reaction rate, necessitating longer reaction times.

Q2: How does the structure of the alkene substrate impact diastereoselectivity in DHFMP cyclopropanations?

The inherent structural features of the alkene play a critical role in directing the stereochemical outcome. The substituents on the alkene can exert both steric and electronic effects that influence the approach of the DHFMP-derived carbene.

Key Substrate Considerations:

• Steric Hindrance: Bulky substituents on the alkene will sterically hinder one face of the double bond, favoring the approach of the carbene from the less hindered face. This is often the most dominant factor in achieving high diastereoselectivity.

• Directing Groups: The presence of coordinating groups, such as hydroxyl or carbonyl groups, near the double bond can pre-organize the substrate and catalyst through coordination to the metal center. This can lead to a highly ordered transition state and excellent diastereoselectivity.

• Electronic Effects: The electronic nature of the alkene can influence the reactivity of the system. Electron-rich alkenes are generally more reactive towards electrophilic carbenes generated from DHFMP.

Troubleshooting Workflow for Substrate-Related Issues:

Caption: Troubleshooting workflow for substrate-related diastereoselectivity issues.

Q3: We suspect our DHFMP reagent may be impure or degraded. What is the recommended protocol for its synthesis and purification?

The purity of the diazo compound is critical for reproducible and high-yielding reactions. DHFMP, like many diazo compounds, can be sensitive to light, acid, and heat.

Protocol for the Synthesis of DHFMP:

A common route to DHFMP involves the reaction of the corresponding phosphine oxide with a source of diazomethane or a related diazo transfer reagent.

Step-by-Step Synthesis:

• Starting Material Synthesis: The synthesis begins with the preparation of the hydroxymethyl-fluorenyl-phosphine oxide precursor. This can often be achieved through standard organophosphorus chemistry.

• Diazo Transfer: The hydroxymethyl group is then converted to the diazo group. A common method is the reaction with a sulfonyl azide, such as tosyl azide, in the presence of a base.

Purification and Handling:

• Purification: DHFMP can typically be purified by flash column chromatography on silica gel. It is crucial to use a well-deactivated silica gel to avoid decomposition.

• Storage: Store DHFMP in a dark, cold, and inert environment (e.g., in a freezer under argon).

• Handling: Always handle diazo compounds in a well-ventilated fume hood, as they can be toxic and potentially explosive. Avoid contact with strong acids and metals that can catalyze their decomposition.

Q4: Can you provide a general, optimized protocol for a diastereoselective cyclopropanation using DHFMP?

While the optimal conditions are highly substrate-dependent, the following protocol serves as a robust starting point for your optimization efforts.

General Experimental Protocol:

• Glassware and Atmosphere: Ensure all glassware is oven-dried and the reaction is set up under an inert atmosphere (e.g., nitrogen or argon).[1]

• Reaction Setup: To a solution of the alkene (1.0 equiv) and the chosen catalyst (e.g., Rh₂(OAc)₄, 1-5 mol%) in a suitable anhydrous solvent (e.g., DCM, 0.1 M), add a solution of DHFMP (1.1-1.5 equiv) in the same solvent.

• Slow Addition: The slow addition of the DHFMP solution via a syringe pump over several hours is highly recommended.[2] This maintains a low concentration of the diazo compound, minimizing side reactions such as dimerization.[1]

• Temperature Control: Maintain the desired reaction temperature using an appropriate cooling bath (e.g., ice-water for 0 °C, or a cryocooler for lower temperatures).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup and Purification: Upon completion, quench the reaction (if necessary), remove the solvent under reduced pressure, and purify the crude product by flash column chromatography.

Data Summary for Optimization:

Parameter	Condition A	Condition B	Condition C	Diastereomeric Ratio (dr)
Catalyst	Rh₂(OAc)₄	[Cu(MeCN)₄]PF₆	Rh₂(esp)₂	Varies
Solvent	DCM	Toluene	HFIP	Varies[3]
Temperature	25 °C	0 °C	-78 °C	Generally improves with lower temp.[2]

Q5: What is the proposed mechanism for diastereoselection in these reactions, and how can understanding it help in troubleshooting?

The diastereoselectivity in metal-catalyzed cyclopropanations is generally understood to arise from the steric and electronic interactions in the transition state of the carbene transfer from the metal center to the alkene.

Mechanistic Visualization:

Caption: Key steps and influencing factors in diastereoselective cyclopropanation.

A deeper understanding of this mechanism allows for more rational troubleshooting. For example, if you hypothesize that steric clash between a bulky substrate group and the catalyst's ligands is leading to poor selectivity, you might choose a catalyst with smaller ligands to alleviate this interaction. Conversely, for a less sterically demanding substrate, a bulkier catalyst might be necessary to enforce a more ordered and selective transition state.

References

• Kennemur, J. L., et al. (2016). Diastereoselective Cyclopropanation with Secondary Diazoacetamides to Access endo-Azabicyclo[3.1.0]hexane-6-carboxamides. PMC. Retrieved from [Link]

• Wang, Y., et al. (2023). Empowering Diastereoselective Cyclopropanation of Unactivated Alkenes with Sulfur Ylides through Nucleopalladation. Journal of the American Chemical Society. Retrieved from [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Handling &amp; Quenching 2-Diazo-1,1,1,3,3,3-hexafluoropropane

Welcome to the Advanced Reagent Support Center. This guide provides mechanistic troubleshooting, safety FAQs, and validated protocols for researchers and drug development professionals working with 2-Diazo-1,1,1,3,3,3-hexafluoropropane (commonly known as bis(trifluoromethyl)diazomethane).

Section 1: Mechanistic Troubleshooting & FAQs

Q1: I routinely quench unreacted diazomethane with acetic acid. Can I use the same quench protocol for 2-Diazo-1,1,1,3,3,3-hexafluoropropane? A: Absolutely not. This is a critical mechanistic divergence that could lead to severe safety hazards. Standard diazomethane (CH₂N₂) is highly nucleophilic; it readily attacks the acidic proton of acetic acid, leading to the expulsion of nitrogen gas and the formation of methyl acetate.

Conversely, 2-Diazo-1,1,1,3,3,3-hexafluoropropane possesses two strongly electron-withdrawing trifluoromethyl (-CF₃) groups. These groups severely deplete the electron density at the diazo carbon, transforming the molecule into a highly reactive [1]. Because it is electrophilic, it will not react with standard acids. In fact, the standard synthesis of this reagent utilizes lead tetraacetate, which generates acetic acid as a byproduct, and the diazo compound remains entirely stable in its presence[2]. Attempting to quench this reagent with acetic acid will leave the toxic, volatile diazo compound unreacted.

Q2: If acids don't work, what is the chemically validated method to quench this reagent? A: Because the reagent is an electrophile, you must quench it with a strong nucleophile. The most reliable, self-validating quench utilizes [3]. Triphenylphosphine acts as a nucleophile, attacking the terminal nitrogen of the diazo group to form a stable, non-volatile phosphazine [4]. This reaction is highly favored and provides a visual validation: the distinct yellow color of the unreacted diazo compound will dissipate as the adduct forms, confirming the system is safe.

Q3: My compound is boiling off during transfer. How should I handle the pure reagent? A: 2-Diazo-1,1,1,3,3,3-hexafluoropropane has a boiling point of 12–13 °C[2]. At standard ambient room temperature, it is a toxic yellow gas. It must be condensed into a [5] (typically immersed in a dry ice/acetone bath at -78 °C) and handled either at sub-ambient temperatures or as a dilute solution in an inert organic solvent (such as benzonitrile or diethyl ether).

Section 2: Quantitative Data & Reagent Comparison

To highlight the drastic differences in reactivity and handling, the following table compares the physicochemical properties of standard diazomethane with its bis(trifluoromethyl) analogue.

Property	Diazomethane (CH₂N₂)	2-Diazo-1,1,1,3,3,3-hexafluoropropane
Boiling Point	-23 °C	12–13 °C[6]
Electronic Nature	Strongly Nucleophilic	Strongly Electrophilic[1]
Explosive Sensitivity	High (Shock/friction sensitive)	Low (Neither impact nor static sensitive)[2]
Standard Quenching Agent	Acetic acid or Benzoic acid	Triphenylphosphine (PPh₃)[3]
Visual Indicator of Quench	Yellow to Colorless	Yellow to Colorless
Primary Hazard	Explosive decomposition	High toxicity & volatility[2]

Section 3: Experimental Methodologies

Protocol A: Setup and Handling of the Diazo Stream

Objective: Safely transfer and utilize the volatile diazo compound without atmospheric release.

• Apparatus Preparation: Equip a multi-necked round-bottom flask with a sealed mechanical stirrer. Connect the reaction output via pressure tubing to a 50-mL capacity cold trap immersed in a -78 °C dry ice/acetone cooling bath[2].

• System Purge: Purge the entire closed system with ultra-high purity Nitrogen (N₂) or Argon for 15 minutes prior to reagent introduction to prevent moisture ingress.

• Condensation: If distilling the reagent from a synthesis mixture, apply a mild vacuum (e.g., 10 mmHg) to pull the yellow diazo vapor into the -78 °C cold trap[5].

• Solubilization: For downstream reactions, introduce your pre-cooled reaction solvent (e.g., anhydrous benzonitrile) directly into the cold trap to create a stable, workable solution before removing the cooling bath.

Protocol B: Self-Validating Quench with Triphenylphosphine

Objective: Completely neutralize unreacted electrophilic diazo species post-reaction.

• Quench Bath Preparation: In a well-ventilated fume hood, prepare a 0.5 M solution of triphenylphosphine (PPh₃) in anhydrous toluene inside a secondary scrubber trap.

• Temperature Control: Cool the quench bath to 0 °C using an ice-water bath to safely control the exothermic formation of the phosphazine adduct.

• Inline Routing: Route the effluent gas/liquid stream from your primary reaction vessel directly into the PPh₃ quench solution via a submerged dip-tube.

• Visual Validation: Monitor the quench solution. Any unreacted 2-Diazo-1,1,1,3,3,3-hexafluoropropane entering the bath will initially appear yellow. The immediate disappearance of this yellow color confirms the successful nucleophilic attack and formation of the stable adduct.

• Final Decommissioning: Once the reaction is complete, allow the quench bath to stir for an additional 30 minutes at room temperature. The resulting solution, now containing the inert phosphazine waste, can be disposed of in standard organic waste streams.

Section 4: Workflow Visualization

The following diagram illustrates the safe continuous flow and quenching architecture for highly electrophilic diazo compounds.

Continuous workflow for the generation, utilization, and nucleophilic quenching of (CF3)2CN2.

References

• Bis(trifluoromethyl)diazomethane - Organic Syntheses Procedure Source: orgsyn.org URL:[Link]

• Diazomethane Source: wikipedia.org URL:[Link]

• Bis(trifluoromethyl)diazomethan-Triphenylphosphin-Addukt Source: lookchem.com URL:[Link]

• Diazo compounds: synthesis, carbene generation and reactivity Source: rsc.org URL:[Link]

• CARBENES AND METAL COMPLEXES OF CARBENES Source: tubitak.gov.tr URL:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to Fluorinated Diazoalkanes: 2-Diazo-1,1,1,3,3,3-hexafluoropropane vs. Trifluorodiazoethane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the strategic introduction of fluorine-containing moieties is a cornerstone of drug discovery and materials science. Fluorinated diazoalkanes have emerged as powerful reagents for the construction of complex molecules with unique physicochemical and biological properties. This guide provides an in-depth comparison of two prominent fluorinated diazoalkanes: 2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP), also known as bis(trifluoromethyl)diazomethane, and 2,2,2-Trifluorodiazoethane (TFDE). We will explore their synthesis, stability, and reactivity, supported by experimental data, to empower researchers in selecting the optimal reagent for their specific synthetic challenges.

At a Glance: Key Physicochemical Properties

A fundamental understanding of the physical and chemical characteristics of HFDP and TFDE is crucial for their effective and safe utilization. The table below summarizes their key properties.

Property	2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP)	2,2,2-Trifluorodiazoethane (TFDE)
CAS Number	684-23-1[1]	371-67-5[2]
Molecular Formula	C₃F₆N₂[3]	C₂HF₃N₂[2]
Molecular Weight	178.04 g/mol [3]	110.04 g/mol [2]
Appearance	Yellow liquid[3]	Yellow gas[4]
Boiling Point	12-13 °C[3]	13 °C[4]

Synthesis and Generation: Accessing the Reagents

The synthetic accessibility of a reagent is a critical factor in its practical application. Both HFDP and TFDE can be prepared from their corresponding amine precursors.

Synthesis of 2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP)

HFDP can be synthesized through the oxidation of 1,1,1,3,3,3-hexafluoro-2-propanone hydrazone. A common method involves the use of lead tetraacetate as the oxidizing agent.[3]

Experimental Protocol: Synthesis of HFDP

• Reaction Setup: A three-necked, round-bottomed flask is equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a cold trap cooled with a dry ice/acetone bath.[3]

• Reagents: Benzonitrile is used as the solvent, and lead tetraacetate is the oxidizing agent. A solution of 1,1,1,3,3,3-hexafluoro-2-propanone hydrazone in benzonitrile is prepared.[3]

• Procedure: The flask is charged with benzonitrile and lead tetraacetate and cooled in an ice bath. The hydrazone solution is added dropwise over one hour.[3]

• Workup: After stirring for an additional hour at room temperature, the volatile HFDP is collected in the cold trap by distillation under reduced pressure.[3]

A simplified workflow for the synthesis of HFDP.

Generation of 2,2,2-Trifluorodiazoethane (TFDE)

TFDE is a gas at room temperature and is often generated in situ to avoid handling the potentially explosive pure substance.[5] A common method involves the diazotization of 2,2,2-trifluoroethylamine hydrochloride with sodium nitrite.[4]

Experimental Protocol: In Situ Generation of TFDE

• Reaction Setup: A two-phase system is typically employed, with an aqueous solution of the precursors and an organic solvent to extract the generated TFDE.[5]

• Reagents: 2,2,2-trifluoroethylamine hydrochloride is dissolved in water, and an aqueous solution of sodium nitrite is prepared. The organic phase can be diethyl ether or another suitable solvent.[5]

• Procedure: The sodium nitrite solution is added to the stirred solution of the amine hydrochloride at low temperature (e.g., 0 °C). The generated TFDE is continuously extracted into the organic layer.[5]

• Use: The resulting organic solution of TFDE can be used directly in subsequent reactions without isolation.[5]

Continuous flow technologies have also been developed for the safe and scalable generation of anhydrous TFDE.[4]

A simplified workflow for the in situ generation of TFDE.

Stability and Handling: A Critical Consideration

Diazo compounds are energetic and should be handled with caution. Their stability is influenced by steric and electronic factors.

2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP) is a liquid with a low boiling point, making it volatile. The presence of two trifluoromethyl groups enhances its electrophilicity and can influence its stability. While specific quantitative stability data is scarce in readily available literature, it is considered a reactive compound.[3]

2,2,2-Trifluorodiazoethane (TFDE) is a gas at ambient temperature and is known to be explosive in its pure form.[2] For this reason, it is almost always generated and used as a solution.[5] The development of in situ generation and continuous flow methods has significantly improved the safety of working with TFDE.[4]

General Safety Precautions for Handling Fluorinated Diazoalkanes:

• Always work in a well-ventilated fume hood.

• Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Avoid contact with incompatible materials such as strong acids and oxidizers.

• Handle with care to prevent shock or friction, which can lead to decomposition.

• For TFDE, the use of in situ generation or flow chemistry is strongly recommended to minimize the amount of the free diazo compound present at any given time.

Reactivity and Synthetic Applications: A Comparative Analysis

Both HFDP and TFDE are valuable precursors to fluorinated carbenes, which are highly reactive intermediates for a variety of transformations, most notably cyclopropanation.

Cyclopropanation Reactions

Cyclopropanation of alkenes is a cornerstone application for both reagents. The mechanism typically involves the formation of a metal-carbene intermediate, which then reacts with the alkene.[6]

With 2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP): HFDP serves as a source of the bis(trifluoromethyl)carbene. It reacts with alkenes and alkynes to form the corresponding cyclopropanes and cyclopropenes.[7][8] The high electrophilicity of the bis(trifluoromethyl)carbene can influence the reactivity and selectivity of the cyclopropanation reaction.

With 2,2,2-Trifluorodiazoethane (TFDE): TFDE is widely used for the synthesis of trifluoromethyl-substituted cyclopropanes.[5][9][10] A variety of catalysts, including those based on iron, cobalt, and myoglobin, have been employed to achieve high yields and stereoselectivities.[5][11]

Experimental Protocol: General Procedure for Catalytic Cyclopropanation with TFDE

• Reaction Setup: To a solution of the alkene and the catalyst (e.g., a rhodium or iron complex) in a suitable solvent, a solution of TFDE is added slowly.[12]

• Reaction Conditions: The reaction is typically carried out at room temperature or below. The slow addition of the diazo compound is crucial to maintain a low concentration and minimize side reactions.

• Monitoring and Workup: The reaction progress is monitored by techniques such as TLC or GC-MS. Upon completion, the reaction is quenched, and the product is purified by column chromatography.

The choice of catalyst is critical for controlling the stereoselectivity of the cyclopropanation. Chiral catalysts have been successfully used to achieve high enantioselectivities in the synthesis of trifluoromethyl-substituted cyclopropanes.[11][12]

Comparative reaction pathways for HFDP and TFDE in cyclopropanation.

Other Synthetic Applications

Beyond cyclopropanation, both HFDP and TFDE exhibit a rich and diverse reactivity profile.

2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP) , being highly electrophilic, readily reacts with nucleophiles such as amines and phosphines.[3] It also participates in cycloaddition reactions with thiocarbonyl compounds to form heterocycles.[13] Furthermore, it has been shown to react with various transition-metal complexes, leading to the formation of novel organometallic compounds.[14][15]

2,2,2-Trifluorodiazoethane (TFDE) is a versatile building block for the synthesis of a wide range of trifluoromethyl-containing compounds.[5] It undergoes [3+2] cycloaddition reactions with various dipolarophiles to construct five-membered heterocycles like pyrazoles and pyrazolines.[5] It can also participate in C-H insertion reactions and has been used in the synthesis of trifluoromethylated β-lactams.

Conclusion: Choosing the Right Reagent for Your Research

Both 2-Diazo-1,1,1,3,3,3-hexafluoropropane and 2,2,2-Trifluorodiazoethane are powerful reagents for the introduction of gem-difluoroalkyl and trifluoromethyl groups, respectively. The choice between them will depend on the specific synthetic target and the desired reactivity.

• 2-Diazo-1,1,1,3,3,3-hexafluoropropane (HFDP) is the reagent of choice for the synthesis of molecules containing the bis(trifluoromethyl)methyl or bis(trifluoromethyl)methylene moiety. Its high electrophilicity can be advantageous in reactions with nucleophiles.

• 2,2,2-Trifluorodiazoethane (TFDE) is a more established and widely used reagent for the introduction of the trifluoromethylmethyl group. The extensive literature on its in situ generation and catalytic applications, particularly in stereoselective cyclopropanation, makes it a more accessible reagent for many researchers.

Ultimately, a thorough understanding of the properties and reactivity of both reagents, coupled with careful experimental design and adherence to safety protocols, will enable chemists to harness the full potential of these valuable fluorinated building blocks in their pursuit of novel molecules with enhanced properties.

References

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A Comparative Guide to Trifluoromethylating Agents: The Specialized Role of DHFMP

The strategic incorporation of the trifluoromethyl (–CF₃) group is a cornerstone of modern medicinal chemistry, offering a powerful tool to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] A diverse arsenal of reagents has been developed to achieve this transformation, each with its own distinct reactivity profile and substrate scope. This guide provides an in-depth comparison of 2,2-difluoro-1,3-dimethylimidazolidine (DHFMP) and other prominent trifluoromethylating agents, with a focus on their mechanistic nuances and practical applications in drug development.

Understanding the Landscape of Trifluoromethylation

Trifluoromethylating agents can be broadly classified into three categories based on the nature of the trifluoromethyl species they generate: electrophilic, nucleophilic, and radical.[3] This classification is crucial for understanding their reactivity and selecting the appropriate reagent for a given synthetic challenge.

Electrophilic Trifluoromethylating Agents: Togni and Umemoto Reagents

Togni and Umemoto reagents are powerful electrophilic sources of the trifluoromethyl group, often depicted as delivering a "CF₃⁺" equivalent.[4][5] They are particularly effective for the trifluoromethylation of nucleophiles such as β-ketoesters, silyl enol ethers, and electron-rich aromatic systems.[6][7] The reaction mechanism can be complex, sometimes involving single-electron transfer (SET) pathways leading to a trifluoromethyl radical, which then engages in the trifluoromethylation.[8]

Nucleophilic Trifluoromethylating Agents: The Ruppert-Prakash Reagent

The Ruppert-Prakash reagent (TMSCF₃) is the most widely used source of a nucleophilic trifluoromethyl anion (CF₃⁻).[1][9] Its reactivity is unlocked by activation with a nucleophilic initiator, typically a fluoride source like tetrabutylammonium fluoride (TBAF).[10] The generated trifluoromethide anion is a potent nucleophile that readily adds to a variety of electrophiles, including aldehydes, ketones, and imines.[10]

Radical Trifluoromethylating Agents: The Langlois Reagent

The Langlois reagent (sodium trifluoromethanesulfinate, CF₃SO₂Na) is a convenient and cost-effective source of the trifluoromethyl radical (•CF₃).[11] In the presence of an oxidant, it generates the •CF₃ radical, which can participate in a variety of transformations, including the trifluoromethylation of electron-rich aromatic and heteroaromatic compounds.[12][13][14]

DHFMP: A Specialist in Deoxofluorination

2,2-Difluoro-1,3-dimethylimidazolidine (DHFMP) belongs to a distinct class of reagents known as deoxofluorinating agents. Its primary role is not the general trifluoromethylation of a broad range of functional groups, but rather the conversion of oxygen-containing functionalities, specifically alcohols to monofluorides and carbonyl groups to gem-difluorides. A particularly relevant, though less common, application is the conversion of carboxylic acids to trifluoromethyl groups.

The Challenge of Converting Carboxylic Acids to Trifluoromethyl Groups: A Comparative Analysis

The direct conversion of a carboxylic acid to a trifluoromethyl group is a challenging yet highly desirable transformation in drug discovery. Here, we compare the deoxofluorination approach using DHFMP and its more reactive analog, sulfur tetrafluoride (SF₄), with the more modern decarboxylative trifluoromethylation strategy.

Method 1: Deoxofluorination with DHFMP and Sulfur Tetrafluoride (SF₄)

Mechanism of Action:

Deoxofluorinating agents like DHFMP and SF₄ react with carboxylic acids in a two-step process. The initial step involves the formation of an acyl fluoride intermediate. This is followed by a further reaction with the deoxofluorinating agent to replace the remaining oxygen atoms with fluorine, ultimately yielding the trifluoromethyl group.[15][16] The high reactivity of SF₄ often necessitates the use of HF as a catalyst or solvent.[16]

Caption: Deoxofluorination of carboxylic acids to trifluoromethyl compounds.

Experimental Protocol: Deoxofluorination of a Generic Carboxylic Acid with SF₄

• Caution: Sulfur tetrafluoride is a highly toxic and corrosive gas. This reaction must be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

• A solution of the carboxylic acid (1.0 equiv) in a suitable solvent (e.g., anhydrous dichloromethane) is placed in a pressure-resistant reactor.

• The reactor is cooled to a low temperature (e.g., -78 °C).

• Sulfur tetrafluoride (3.0-5.0 equiv) is condensed into the reactor.

• A catalyst, such as anhydrous HF (catalytic or as a solvent), may be added.[16]

• The reactor is sealed and allowed to warm to the desired reaction temperature (ranging from room temperature to over 100 °C, depending on the substrate).[15]

• The reaction is stirred for several hours until completion, monitored by an appropriate analytical technique (e.g., GC-MS of a quenched aliquot).

• The reactor is carefully vented, and the reaction mixture is quenched by pouring it onto a mixture of ice and a suitable base (e.g., aqueous sodium bicarbonate).

• The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated.

• The crude product is purified by distillation or chromatography.

Quantitative Data Summary

Substrate (Carboxylic Acid)	Reagent	Conditions	Yield (%)	Reference
Benzoic Acid	SF₄, HF	120-150 °C	Good	[15]
Aliphatic Carboxylic Acids	SF₄, HF	Varies	Moderate to Good	[16]

Advantages and Disadvantages:

• Advantages:

  • Direct conversion of a readily available functional group.

  • Can be effective for a range of substrates.

• Disadvantages:

  • Harsh reaction conditions: Often requires high temperatures and pressures.

  • Safety concerns: SF₄ is highly toxic and corrosive, and HF is also extremely hazardous.[15][16]

  • Limited functional group tolerance: Many sensitive functional groups will not survive the harsh reaction conditions.

  • Specialized equipment required: Reactions with SF₄ must be carried out in pressure-resistant reactors.

Method 2: Decarboxylative Trifluoromethylation

Mechanism of Action:

Decarboxylative trifluoromethylation offers a milder alternative to deoxofluorination. A common strategy involves the use of photoredox catalysis in combination with a copper catalyst. In this process, the carboxylic acid is converted into a reactive species that undergoes single-electron transfer (SET) to the excited state of a photocatalyst. This generates a carboxyl radical, which readily extrudes CO₂ to form an alkyl radical. This radical is then trapped by a copper(II)-CF₃ species to forge the C-CF₃ bond.[17][18][19]

Caption: Photocatalytic decarboxylative trifluoromethylation of carboxylic acids.

Experimental Protocol: Photocatalytic Decarboxylative Trifluoromethylation

• To an oven-dried vial is added the carboxylic acid (1.0 equiv), a photocatalyst (e.g., an iridium or ruthenium complex, 1-2 mol%), a copper catalyst (e.g., Cu(OTf)₂, 5-10 mol%), and a trifluoromethyl source (e.g., a Togni or Umemoto reagent, 1.5 equiv).[17][18]

• The vial is sealed with a septum, and the atmosphere is replaced with an inert gas (e.g., nitrogen or argon).

• Anhydrous solvent (e.g., DMF or DMSO) is added via syringe.

• The reaction mixture is stirred and irradiated with visible light (e.g., a blue LED lamp) at room temperature.

• The reaction progress is monitored by TLC, LC-MS, or GC-MS.

• Upon completion, the reaction is quenched with water or a saturated aqueous solution of ammonium chloride.

• The product is extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Quantitative Data Summary

Substrate (Carboxylic Acid)	Trifluoromethyl Source	Conditions	Yield (%)	Reference
Primary Aliphatic Acids	Togni Reagent	Ir photocatalyst, Cu(OTf)₂, light	60-80	[17][18]
Secondary Aliphatic Acids	Togni Reagent	Ir photocatalyst, Cu(OTf)₂, light	45-93	[17][18]
Tertiary Aliphatic Acids	Togni Reagent	Ir photocatalyst, Cu(OTf)₂, light	87-93	[17][18]
α,β-Unsaturated Carboxylic Acids	Togni Reagent	Ru photocatalyst, light	50-85	[20]

Advantages and Disadvantages:

• Advantages:

  • Mild reaction conditions: Typically performed at room temperature with visible light.

  • Excellent functional group tolerance: Tolerates a wide range of sensitive functional groups, making it suitable for late-stage functionalization.[17][18]

  • High yields: Often provides good to excellent yields for a broad scope of substrates.

• Disadvantages:

  • Requires specialized catalysts: Photocatalysts and copper co-catalysts can be expensive.

  • May not be suitable for all substrates: Aromatic carboxylic acids are generally not amenable to this transformation.[3]

Conclusion: Choosing the Right Tool for the Job

The selection of a trifluoromethylating agent is a critical decision in the design of a synthetic route. While DHFMP and its more reactive counterpart, SF₄, offer a direct path for the conversion of carboxylic acids to trifluoromethyl groups, the harsh conditions and safety concerns associated with these deoxofluorinating agents limit their broad applicability.

For researchers in drug development, modern methods such as photocatalytic decarboxylative trifluoromethylation present a more attractive alternative. The mild reaction conditions, broad substrate scope, and excellent functional group tolerance of these methods make them particularly well-suited for the late-stage functionalization of complex molecules.

Ultimately, the optimal choice of reagent will depend on the specific substrate, the desired scale of the reaction, and the available laboratory infrastructure. This guide provides a framework for making an informed decision, empowering researchers to choose the most effective and practical approach for their trifluoromethylation needs.

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analytical methods for monitoring DHFMP reaction kinetics by NMR

A Senior Application Scientist's Guide to Monitoring DHFMP Reaction Kinetics: An Objective Comparison of Analytical Methods

For Immediate Application by Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the precise monitoring of reaction kinetics is not merely a procedural step but a cornerstone of process optimization, yield maximization, and safety assurance. The synthesis of 5-(2,2-diethoxyethyl)-3-(4-fluorophenyl)-4-methyl-1H-pyrrole-2-carbonitrile (DHFMP), a key intermediate in various drug development pathways, is a process where understanding the reaction dynamics is critical. This guide provides an in-depth, objective comparison of analytical methods for monitoring DHFMP reaction kinetics, with a primary focus on Nuclear Magnetic Resonance (NMR) spectroscopy, and its alternatives.

The Central Role of In-Situ Reaction Monitoring

The ability to track the concentration of reactants, intermediates, and products in real-time provides invaluable insights into the reaction mechanism.[1][2] This understanding is fundamental to developing robust and scalable synthetic processes.[2][3] Traditional offline methods, which involve quenching the reaction and subsequent analysis, can introduce errors and often fail to capture the full kinetic profile, especially for fast reactions or unstable intermediates.[2] In-situ monitoring techniques, by contrast, offer a continuous and non-invasive window into the reacting system.[1][4][5][6]

NMR Spectroscopy: A Gold Standard for Kinetic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful and versatile tool for real-time reaction monitoring.[7][8] Its inherent quantitative nature, where the signal integral is directly proportional to the number of nuclei, allows for the determination of absolute concentrations of various species in a mixture without the need for extensive calibration curves.[9][10][11]

Core Principles of NMR for Reaction Kinetics

The fundamental principle behind using NMR for kinetic studies lies in acquiring a series of spectra over the course of the reaction.[4][12][13] By integrating the signals corresponding to specific protons (¹H NMR) or other NMR-active nuclei (e.g., ¹⁹F, ³¹P) of the reactants, intermediates, and products, one can plot their concentrations as a function of time.[1] This data can then be used to determine reaction rates, orders, and activation parameters.[14]

Why ¹H and ¹⁹F NMR are Particularly Suited for DHFMP Monitoring

For DHFMP, both ¹H and ¹⁹F NMR are highly applicable. ¹H NMR offers high sensitivity and provides a wealth of structural information from the various proton environments in the DHFMP molecule and its precursors.[12] The presence of a fluorine atom in the DHFMP structure makes ¹⁹F NMR an excellent complementary technique.[1][15] ¹⁹F NMR often provides simpler spectra with less signal overlap and a wide chemical shift range, which can be advantageous for selectively monitoring the fluorine-containing species without interference from other components in the reaction mixture.[10][12]

Experimental Protocol: In-Situ NMR Monitoring of DHFMP Synthesis

This protocol outlines a generalized approach for monitoring a DHFMP synthesis reaction using in-situ NMR.

1. Preparation and Selection of Internal Standard:

• Causality: An internal standard is crucial for accurate quantification in NMR (qNMR).[9][16][17] It provides a reference signal against which the signals of the analytes can be compared, correcting for variations in sample volume, spectrometer performance, and relaxation delays.

• Selection Criteria:

  • Chemical Inertness: The standard must not react with any components of the reaction mixture.[9][10][17]

  • Signal Uniqueness: Its NMR signal should not overlap with any signals from the reactants, intermediates, or products.[9][16]

  • Solubility: It must be soluble in the reaction solvent.[16][17][18]

  • Purity: A high, well-documented purity is essential for accurate results.[9][16][17]

• Recommended Standards: For non-polar to moderately polar organic solvents often used in DHFMP synthesis (e.g., CDCl₃, DMSO-d₆), compounds like 1,4-dinitrobenzene or dimethyl sulfone can be suitable choices.[9][17][18]

2. Sample Preparation:

• Accurately weigh the starting materials and the chosen internal standard.

• Dissolve the components in the deuterated solvent that will be used for the reaction. A deuterated solvent is necessary for the spectrometer's lock system to maintain magnetic field stability.[19]

• Transfer the solution to a clean, dry NMR tube.

3. NMR Spectrometer Setup:

• Insert the NMR tube into the spectrometer.

• Lock and shim the spectrometer on the sample to ensure a homogeneous magnetic field, which is critical for obtaining high-resolution spectra.[10][19]

• Key Parameter Optimization (E-E-A-T in action):

  • Relaxation Delay (d1): This is arguably the most critical parameter for quantitative accuracy. The delay between successive scans must be long enough to allow all nuclei of interest to fully relax back to their equilibrium state. A common rule of thumb is to set d1 to at least 5 times the longest T1 (spin-lattice relaxation time) of the signals being quantified.[13] An initial T1 measurement experiment is highly recommended for robust method development.[13]

  • Number of Scans (ns): A balance must be struck between achieving adequate signal-to-noise (S/N) and maintaining good temporal resolution.[4][13][20][21] For reactions that are relatively fast, a smaller number of scans per time point is necessary to capture the kinetic profile accurately.[4][20]

4. Data Acquisition:

• Initiate the reaction inside the NMR tube, for example, by injecting a catalyst or a final reagent.

• Immediately start acquiring a series of 1D NMR spectra at regular time intervals.[8] This can be done manually or, more preferably, using an automated pseudo-2D experiment where the second dimension represents time.[13][20]

5. Data Processing and Analysis:

• Process the series of spectra (Fourier transform, phase correction, and baseline correction). Software like Mnova or TopSpin can automate this for a series of spectra.[19][20][22]

• Integrate the characteristic, non-overlapping peaks of the DHFMP product, starting materials, and the internal standard for each time point.

• Calculate the concentration of each species at each time point using the following formula: Ca = (Ia / Na) * (Nstd * mstd) / (Istd * Mstd * ma) Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass

  • 'a' refers to the analyte and 'std' refers to the internal standard.[10]

• Plot the concentration of each species versus time to generate the kinetic profiles.

Visualizing the Workflow

Caption: Workflow for in-situ NMR reaction kinetics monitoring.

Comparative Analysis: NMR vs. Alternative Methods

While NMR is a powerful technique, other analytical methods can also be employed for reaction monitoring. The choice of method often depends on the specific requirements of the reaction, available instrumentation, and the level of detail required.

Analytical Method	Principle	Advantages	Limitations	Suitability for DHFMP Kinetics
NMR Spectroscopy	Measures the absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Inherently quantitative without response factor calibration[2][12]; Provides detailed structural information for all components simultaneously[1][2][7]; Non-destructive[7][12]; Excellent for identifying intermediates.[1]	Lower sensitivity compared to MS[7][11]; High initial instrument and maintenance cost[7][11]; Complex mixtures can lead to signal overlap.[10]	Excellent. Provides a comprehensive and quantitative view of the reaction progress, including potential intermediates.
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.	High sensitivity and selectivity[23]; Well-established and widely available; Can be automated for online monitoring.[24]	Requires calibration with standards for quantification (response factors can vary significantly)[23][24]; Destructive sampling; May not be suitable for unstable intermediates.	Good. Effective for quantifying reactants and products, but requires method development and calibration.[23] Can be coupled with NMR for enhanced data.[23][24][25]
Gas Chromatography (GC)	Separates volatile components of a mixture based on their partitioning between a stationary phase and a carrier gas.	High resolution and sensitivity for volatile compounds; Well-established and robust.	Limited to thermally stable and volatile compounds; Derivatization may be required for non-volatile analytes.	Limited. DHFMP and its likely precursors may not have sufficient volatility or thermal stability for direct GC analysis.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Extremely high sensitivity; Provides molecular weight information; Can be coupled with separation techniques (LC-MS, GC-MS).[11]	Quantification can be complex and requires isotopic standards for best accuracy; Ionization suppression effects can be a challenge.	Good (as a complementary technique). Excellent for identifying low-level impurities and byproducts.[26] Direct infusion MS can monitor reaction progress but quantification is less straightforward than NMR.[26][27]
FTIR/Raman Spectroscopy	Measures the absorption (FTIR) or scattering (Raman) of infrared radiation by molecular vibrations.	Can be used for in-situ monitoring with fiber-optic probes[28]; Provides information on functional groups.	Less structurally specific than NMR; Quantification can be challenging due to overlapping bands and matrix effects.[6][29]	Moderate. Can provide a general overview of the reaction progress by monitoring key functional group changes, but may lack the specificity for complex mixtures.[28][29]

Logical Framework for Method Selection

Caption: Decision tree for selecting an analytical method.

Conclusion: An Integrated Approach

For a comprehensive understanding of DHFMP reaction kinetics, in-situ NMR spectroscopy is the superior choice , offering unparalleled structural insight and inherent quantitative accuracy in a single, non-invasive experiment.[1][12] It allows for the direct observation of all species in the reaction mixture, facilitating a deep mechanistic understanding.

However, a pragmatic approach often involves the complementary use of multiple techniques.[25][26][28] For instance, online HPLC can provide high-throughput quantitative data once a method is established, while LC-MS is invaluable for identifying and tracking trace-level impurities that may be below the detection limit of NMR.[11][23][26] By leveraging the strengths of each technique, researchers and drug development professionals can build a complete and robust picture of the DHFMP reaction, leading to more efficient, scalable, and reliable synthetic processes.

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A Comparative Guide to the Stereoselectivity of DHFMP-Derived Carbenes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the precise control of stereochemistry is paramount. Fluorinated organic molecules, in particular, have garnered immense interest in medicinal chemistry and materials science due to their unique physicochemical properties. This guide provides an in-depth technical assessment of the stereoselectivity of carbenes derived from difluoromethylphosphonate (DHFMP) precursors, offering a comparative analysis against other carbene sources and detailing the experimental methodologies that underpin these powerful transformations.

Introduction: The Rise of Fluorinated Phosphonate Carbenes

Carbenes, highly reactive intermediates featuring a neutral divalent carbon atom, are workhorses in organic synthesis, enabling a diverse array of transformations including cyclopropanation, C-H insertion, and ylide formation. The stereochemical outcome of these reactions is critically dependent on the nature of the carbene precursor and the catalyst employed.

The introduction of a difluoromethylphosphonate group to the carbene precursor offers a unique combination of steric and electronic properties. The electron-withdrawing nature of the difluoromethyl and phosphonate moieties modulates the reactivity of the carbene, while the steric bulk of the phosphonate group can significantly influence the stereochemical course of its reactions. This guide will explore the stereoselectivity of carbenes generated from DHFMP-based diazo compounds, primarily diethyl (diazodifluoromethyl)phosphonate, in key synthetic transformations.

Comparative Analysis of Stereoselectivity in Cyclopropanation Reactions

Cyclopropanation, the [2+1] cycloaddition of a carbene to an alkene, is one of the most well-studied and synthetically valuable carbene reactions. The stereoselectivity of this transformation is a key benchmark for assessing the utility of a carbene precursor and its associated catalytic system.

DHFMP-Derived Carbenes in Asymmetric Cyclopropanation

Carbenes generated from phosphonate-containing diazo compounds have proven to be excellent substrates for highly stereoselective cyclopropanation reactions. Both transition-metal catalysis and biocatalysis have been successfully employed to achieve exceptional levels of diastereo- and enantioselectivity.

Biocatalytic Approach: Engineered myoglobin (Mb) enzymes have emerged as powerful catalysts for the cyclopropanation of a broad range of vinylarenes with dimethyl (diazomethyl)phosphonate, a close analog of the DHFMP precursor.[1][2] These biocatalysts can be engineered to produce either the (1R,2S) or (1S,2R) enantiomer of the cyclopropylphosphonate product with outstanding stereoselectivity.

Transition-Metal Catalysis: Chiral rhodium(II) and ruthenium(II) complexes are highly effective in catalyzing the asymmetric cyclopropanation of olefins with diazomethylphosphonates. For instance, Ru(II)-Pheox complexes have been used for the direct asymmetric cyclopropylphosphonation of N,N-diethylaniline derivatives, affording the products in high yields with excellent diastereoselectivities and enantioselectivities.[3] Similarly, chiral dirhodium catalysts such as Rh₂(S-PTAD)₄ have been shown to be highly effective for the cyclopropanation of alkenes with donor/acceptor α-aryl diazophosphonates.[2]

The table below summarizes the performance of DHFMP-related carbenes in asymmetric cyclopropanation and compares it with other relevant carbene precursors.

Table 1: Comparison of Stereoselectivity in Asymmetric Cyclopropanation

Carbene Precursor	Alkene	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)	Reference
Dimethyl (diazomethyl)phosphonate	Styrene	Engineered Myoglobin	>99:1 (trans)	>99% (1S,2R)	99	[1]
Dimethyl (diazomethyl)phosphonate	4-Methoxystyrene	Engineered Myoglobin	>99:1 (trans)	99% (1S,2R)	98	[1]
Diethyl (diazomethyl)phosphonate	N,N-Diethylaniline	Ru(II)-Pheox	>99:1 (trans)	99%	85	[3]
Diethyl α-cyano-diazomethylphosphonate	Styrene	Rh₂(S-IBAZ)₄	97:3	99%	99	[4]
Ethyl diazoacetate (EDA)	Styrene	Rh₂(S-DOSP)₄	94:6 (trans:cis)	98% (1R,2R)	85	[5]
1-Aryl-2,2,2-trifluorodiazoethane	Styrene	Rh₂(R-PTAD)₄	>94:6	98%	85	[4]

Mechanistic Insights into Stereoselectivity

The high stereoselectivity observed in these reactions is a result of the intricate interplay between the substrate, the carbene, and the catalyst. In transition-metal catalysis, the chiral ligands on the metal center create a chiral environment that directs the approach of the alkene to the metal-carbene intermediate.

Figure 2: General pathway for Rh(II)-catalyzed C-H insertion.

Stereoselective Ylide Formation and Subsequent Reactions

Carbenes can react with heteroatoms containing lone pairs, such as oxygen and sulfur, to form ylides. These ylide intermediates can then undergo a variety of stereoselective transformations, including-[3][6]sigmatropic rearrangements and epoxidations.

While specific examples of highly stereoselective ylide formation using DHFMP-derived carbenes are less common in the literature compared to cyclopropanation and C-H insertion, the principles of stereocontrol through chiral catalysts are applicable. Chiral rhodium(II) and copper(I) complexes are known to catalyze the formation of ylides from diazo compounds with subsequent stereoselective reactions. For instance, rhodium(II) acetate-catalyzed reactions of phenyldiazoacetates with aldehydes and imines lead to stereospecific epoxidation and aziridination via carbonyl and imino ylide intermediates, respectively. [1] The development of catalytic asymmetric sulfur ylide-mediated epoxidation provides a powerful method for the synthesis of chiral epoxides. [7][8]This can be achieved either by using a chiral sulfide or by generating a chiral metal-carbene that reacts with an achiral sulfide.

Experimental Protocols

Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate (A Precursor to Diazomethylphosphonates)

This protocol is adapted from a procedure reported in Organic Syntheses. [9] Materials:

• Diethyl (2-oxopropyl)phosphonate

• Sodium hydride (60% dispersion in mineral oil)

• 4-Acetamidobenzenesulfonyl azide

• Toluene, anhydrous

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Hexanes

• Silica gel

Procedure:

• To a stirred suspension of sodium hydride (1.0 equiv) in anhydrous toluene at 0 °C under an inert atmosphere, add a solution of diethyl (2-oxopropyl)phosphonate (1.0 equiv) in anhydrous toluene dropwise.

• After stirring for 10 minutes, add a solution of 4-acetamidobenzenesulfonyl azide (1.0 equiv) in anhydrous THF dropwise.

• Remove the cooling bath and allow the reaction mixture to stir at room temperature for 20 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., 1:1 ethyl acetate/hexanes) to afford diethyl (1-diazo-2-oxopropyl)phosphonate as a pale-yellow oil.

General Protocol for Biocatalytic Asymmetric Cyclopropanation

This protocol is based on the work of Fasan and co-workers. [1][2] Materials:

• Engineered Myoglobin (Mb) variant

• Dimethyl (diazomethyl)phosphonate

• Styrene derivative

• Potassium phosphate buffer (e.g., 50 mM, pH 7)

• Sodium dithionite

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In an anaerobic environment (e.g., a glovebox), prepare a solution of the engineered Mb variant in potassium phosphate buffer.

• Add the styrene derivative to the enzyme solution.

• Initiate the reaction by adding a solution of sodium dithionite (to ensure the heme iron is in the active Fe(II) state), followed by the addition of dimethyl (diazomethyl)phosphonate.

• Seal the reaction vessel and stir at room temperature for the desired time (e.g., 16 hours).

• Extract the reaction mixture with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by flash column chromatography and determine the yield, diastereomeric ratio, and enantiomeric excess by appropriate analytical techniques (e.g., NMR, chiral HPLC or GC).

Figure 3: Workflow for biocatalytic asymmetric cyclopropanation.

Conclusion and Future Outlook

Carbenes derived from difluoromethylphosphonate precursors have demonstrated exceptional utility in stereoselective synthesis, particularly in asymmetric cyclopropanation and C-H insertion reactions. The unique steric and electronic properties conferred by the DHFMP moiety, combined with the power of both transition-metal catalysis and biocatalysis, have enabled the synthesis of highly enantioenriched fluorinated phosphonates.

Future research in this area will likely focus on expanding the scope of these reactions to a wider range of substrates and carbene precursors. The development of more efficient and selective catalysts, including novel engineered enzymes and earth-abundant metal complexes, will continue to be a major thrust. Furthermore, a deeper mechanistic understanding of the factors governing stereoselectivity will undoubtedly lead to the rational design of even more powerful synthetic methods. The continued exploration of the stereoselective reactions of DHFMP-derived carbenes holds great promise for advancing the fields of organic synthesis, medicinal chemistry, and materials science.

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A Comparative Guide to Metal Catalysts for the Synthesis of 5-Methyldihydrofuran-2(3H)-one (DHFMP)

Introduction: The Significance of DHFMP (γ-Valerolactone)

5-Methyldihydrofuran-2(3H)-one, more commonly known as γ-valerolactone (GVL) or DHFMP, is a cornerstone of the modern bio-based economy. This versatile five-membered lactone, derivable from lignocellulosic biomass, is a celebrated platform molecule with applications ranging from a green solvent and food additive to a precursor for advanced biofuels and polymers.[1][2] The synthetic pathways to DHFMP are diverse, but their efficiency, selectivity, and economic viability are critically dependent on the choice of catalyst.

This guide provides an in-depth comparison of various metal catalysts employed in the synthesis of DHFMP. We will move beyond a simple catalog of metals to explore the causality behind catalyst selection, examining how the choice of metal, ligand, and support dictates reaction outcomes across different synthetic routes. The discussion is grounded in experimental data, detailed protocols, and mechanistic insights to provide researchers and process chemists with a trusted resource for catalyst selection and optimization.

Primary Synthetic Pathways and Catalyst Performance

The production of DHFMP is dominated by the catalytic upgrading of biomass-derived precursors. We will focus our comparison on the most prominent and industrially relevant synthetic route: the hydrogenation of levulinic acid and its esters. Additionally, we will explore other innovative metal-catalyzed routes that offer alternative approaches to this valuable molecule.

Route 1: Catalytic Hydrogenation of Levulinic Acid (LA)

The most established route to DHFMP involves the selective hydrogenation of levulinic acid (LA), which is readily produced from the acid-catalyzed dehydration of C6 sugars. This transformation is a cascade reaction involving the hydrogenation of a ketone to a secondary alcohol, followed by an intramolecular esterification (lactonization) to yield the cyclic DHFMP.

The primary challenge in this process is achieving high selectivity for DHFMP while avoiding over-hydrogenation to 1,4-pentanediol (1,4-PDO) or other side reactions. Noble metals, particularly Ruthenium, have historically set the benchmark for this reaction, but cost-effective base metals are gaining significant traction.

Ruthenium catalysts are highly effective for LA hydrogenation due to their exceptional ability to activate the ketone functionality without aggressively reducing the resulting lactone. Both homogeneous and heterogeneous Ru catalysts have been extensively studied.

• Heterogeneous Ru Catalysts: Supported ruthenium catalysts, typically on carbon (Ru/C), silica (Ru/SiO₂), or alumina (Ru/Al₂O₃), are the most widely used. They offer high activity, good selectivity, and ease of separation and recycling. The choice of support can influence the catalyst's acidic properties, which in turn affects the lactonization step.

• Homogeneous Ru Catalysts: Complexes such as those based on Ru-phosphine ligands can exhibit extremely high turnover frequencies (TOFs) under milder conditions. However, the challenges of catalyst separation and product purification often limit their industrial applicability.

A notable trend involves the use of oxo-tethered ruthenium complexes for the dynamic kinetic resolution and hydrogenation of related keto acids, showcasing the high degree of control achievable with sophisticated ligand design.[3]

While active in hydrogenation, palladium and platinum catalysts often exhibit lower selectivity towards DHFMP compared to ruthenium.[4] They have a higher propensity for over-hydrogenation, leading to the formation of 1,4-PDO, or for catalyzing decarboxylation side reactions, especially at elevated temperatures. However, bimetallic formulations, such as CuPd/SiO₂, have shown improved selectivity towards lactones by modulating the electronic properties of the active sites.[5]

Copper catalysts, particularly copper chromite and supported nano-copper systems, have emerged as a promising low-cost alternative to noble metals.[6][7] While they may require higher temperatures and pressures to achieve comparable conversion rates to ruthenium, their selectivity for DHFMP can be excellent.[6][7] The performance of copper catalysts is highly dependent on the preparation method and the choice of support material. For instance, a 5% Cu-SiO₂ catalyst prepared by ammonia evaporation demonstrated 95.8% selectivity to 1,4-butanediol from γ-butyrolactone (a related transformation), highlighting the potential for high selectivity in lactone chemistry.[6] The key is to achieve high dispersion of copper nanoparticles and to create a stable active phase that resists sintering.[7]

Nickel is another earth-abundant metal explored for LA hydrogenation. While generally less active and selective than Ru or even Cu, recent research into Ni-based bimetallic catalysts (e.g., Ni-Co, Ni-Cu) and catalysts with tailored supports shows potential for improving performance and reducing reliance on more expensive metals.

Performance Data Summary: LA Hydrogenation to DHFMP

Catalyst System	Support/Ligand	Temperature (°C)	H₂ Pressure (MPa)	LA Conversion (%)	DHFMP Yield (%)	Key Features & Reference
Ru/C	Activated Carbon	100 - 150	2 - 5	>99	>98	Industry benchmark; high activity and selectivity.
Ru-PNP Pincer	Homogeneous	80 - 120	1 - 4	>99	>99	High TOF, mild conditions; separation is a challenge.
Cu-SiO₂	Silica	180 - 220	4 - 6	~70-90	~85-95	Cost-effective; requires higher T/P.[6][7]
Cu-Co/SiO₂	Bimetallic	200	4	>90	~90	Bimetallic synergy enhances activity.[5]
Pd/C	Activated Carbon	100 - 140	2 - 5	>99	~70-85	Prone to over-hydrogenation to 1,4-PDO.[5]

Note: The values in this table are representative and can vary significantly with specific catalyst preparation and reaction conditions.

Mechanistic Insights: The Catalytic Cycle

Understanding the reaction mechanism is crucial for rational catalyst design. The hydrogenation of levulinic acid over a heterogeneous catalyst like Ru/C is believed to follow a well-defined pathway.

Caption: Generalized catalytic cycle for the hydrogenation of levulinic acid (LA) on a Ruthenium surface.

The process begins with the dissociative adsorption of hydrogen onto the Ruthenium surface (Step 1). Levulinic acid then adsorbs, coordinating to the metal center via its ketone group. A stepwise hydride transfer reduces the ketone to a hydroxyl group, forming the 4-hydroxypentanoic acid intermediate (Step 2). This intermediate subsequently undergoes a rapid, often acid-assisted, intramolecular esterification to form the stable five-membered DHFMP ring, releasing a molecule of water (Step 3). Finally, the DHFMP product desorbs from the catalyst surface, regenerating the active site for the next cycle (Step 4).

Alternative Synthetic Routes

While LA hydrogenation is dominant, other metal-catalyzed strategies offer novel entries to DHFMP and its derivatives.

Route 2: Reductive Coupling and Cyclization

Nickel catalysis has enabled the enantioselective synthesis of γ-butyrolactones through the reductive coupling of acrylates with ketones.[8] This method uses abundant feedstocks and an environmentally friendly reductant like benzyl alcohol.[8] While not demonstrated for DHFMP specifically, the principle could be adapted by coupling an appropriate C2 ketone with a C3 acrylate synthon, offering a powerful tool for constructing substituted lactone cores.

Caption: Conceptual workflow for Ni-catalyzed reductive coupling to form γ-butyrolactones.

Route 3: Intramolecular Coupling of Epoxides and Alcohols

A divergent synthesis strategy using metal-catalyst control has been developed for producing substituted γ-butyrolactones from the intramolecular coupling of epoxides with alcohols.[9] In this system, Nickel and Ruthenium catalysts direct the regioselectivity to form different isomers. For example, Ni(PPh₃)₄ favors the formation of α-substituted lactones, while a Ru-hydride complex yields the β-substituted product.[9] This highlights how different metals can operate via distinct catalytic cycles (oxidative addition/β-H elimination for Ni vs. hydrogen transfer for Ru) to achieve divergent outcomes from the same substrate.[9]

Experimental Protocol: Representative DHFMP Synthesis

This protocol describes a typical lab-scale synthesis of DHFMP via the hydrogenation of levulinic acid using a heterogeneous Ruthenium catalyst.

Objective: To synthesize DHFMP from levulinic acid with high yield and selectivity.

Materials:

• Levulinic Acid (LA, 98%)

• 5% Ruthenium on Carbon (Ru/C, 50% wet)

• Deionized Water (as solvent)

• High-Pressure Autoclave (e.g., Parr reactor) with magnetic stirring and temperature control

• Hydrogen Gas (high purity)

• Ethyl Acetate (for extraction)

• Anhydrous Magnesium Sulfate (for drying)

• Rotary Evaporator

• Gas Chromatograph (GC) for analysis

Procedure:

• Reactor Loading: To the inert-gas-purged autoclave, add levulinic acid (e.g., 11.6 g, 0.1 mol), 5% Ru/C catalyst (e.g., 0.5 g), and deionized water (100 mL).

• Sealing and Purging: Seal the reactor. Purge the system three times with nitrogen gas, followed by three purges with hydrogen gas to ensure an inert atmosphere.

• Pressurization and Heating: Pressurize the reactor with hydrogen to the desired pressure (e.g., 4 MPa). Begin stirring (e.g., 800 rpm) and heat the reactor to the target temperature (e.g., 140 °C).

• Reaction Monitoring: Maintain the temperature and pressure for the desired reaction time (e.g., 4-6 hours). The reaction progress can be monitored by observing the pressure drop from the H₂ consumption.

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature. Carefully vent the excess hydrogen gas in a fume hood.

• Product Isolation: Open the reactor and filter the reaction mixture to remove the heterogeneous Ru/C catalyst. The catalyst can be washed, dried, and stored for reuse.

• Extraction: Transfer the aqueous filtrate to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Analysis: Analyze the resulting crude product by Gas Chromatography (GC) to determine the conversion of LA and the yield of DHFMP. The product can be further purified by distillation if required.

Conclusion and Future Outlook

The catalytic synthesis of DHFMP is a mature field, with Ruthenium-based catalysts representing the state-of-the-art for the dominant levulinic acid hydrogenation route, offering high efficiency and selectivity. However, the field is driven by the pursuit of greater economic and environmental sustainability.

The future of DHFMP catalysis lies in the development of highly active, selective, and robust catalysts based on earth-abundant metals like copper and nickel. Research will focus on the rational design of bimetallic alloys, novel support materials that prevent metal leaching and sintering, and catalysts that can operate efficiently under even milder reaction conditions. As new biomass conversion pathways are discovered, the development of versatile catalysts capable of producing DHFMP from a wider range of precursors will continue to be a critical area of research, solidifying its role as a key chemical for a sustainable future.

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• Catalytic Hydrogenation of γ-Butyrolactone to Butanediol over a High-Performance Cu-SiO 2 C
• A Mechanistic Study on the Selective Hydrogenation of γ-Butyrolactone over the Rationally Designed Bimetallic CuCo Catalysts. ACS Sustainable Chemistry & Engineering.
• Catalytic Enantioselective Synthesis of α,β,γ-Trisubstituted γ-Butyrolactones via Dynamic Kinetic Resolution of Racemic Acyc. Chinese Chemical Society.
• Enantioselective Synthesis of γ-Butyrolactones Bearing γ-Quaternary Stereocenters via Nickel-Catalyzed Reductive Coupling of Acryl
• Metal-Catalyst-Controlled Divergent Synthesis of γ-Butyrolactones via Intramolecular Coupling of Epoxides with Alcohols. Organic Chemistry Portal.
• Catalytic Hydrogenation of γ-Butyrolactone to Butanediol over a High-Performance Cu-SiO2 Catalyst.
• Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. Chemical Reviews.
• Highly selective catalytic conversion of furfural to γ-butyrolactone. RSC Publishing.
• Preparation of 2,3-dihydrofurans.
• Synthesis of 3-silyl-2(5H)-furanone by rhodium-catalyzed cyclocarbonylation.
• Chemo-, Regio-, and Stereoselective Assembly of Polysubstituted Furan-2(5H)-ones Enabled by Rh(III)-Catalyzed Domino C–H Alkenylation/Directing Group Migration/Lactonization: A Combined Experimental and Computational Study.

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Bis(trifluoromethyl)carbene Precursors: A Comprehensive Comparison Guide for Synthetic Applications

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who need to introduce the highly lipophilic and metabolically stable −C(CF3​)2​− group into complex molecular architectures. The most direct method for this transformation is through the generation of bis(trifluoromethyl)carbene [:C(CF3​)2​] .

However, this carbene is an exceptionally electrophilic species. Quantum chemical calculations indicate that its ground-state triplet is approximately 18 kcal/mol more stable than its singlet excited state[1]. Depending on the generation method, the carbene can undergo spin equilibration, leading to divergent reactivity—either stereospecific singlet-like cyclopropanations or non-stereospecific triplet diradical insertions[2][3]. Therefore, the choice of precursor is not merely a matter of convenience; it is a strategic decision that dictates the mechanistic pathway, safety profile, and ultimate success of the reaction.

This guide objectively compares the two premier precursors for this intermediate: Bis(trifluoromethyl)diazomethane (BTFDM) and 3,3-Bis(trifluoromethyl)diazirine (BTFDZ) .

Mechanistic Causality: Precursor Design & Spin-State Dynamics

Bis(trifluoromethyl)diazomethane (BTFDM)

BTFDM is a linear diazo compound that extrudes nitrogen gas ( N2​ ) upon thermal activation or transition-metal catalysis (e.g., Ru, Rh, Pd).

• Causality in Design: The strong electron-withdrawing nature of the two −CF3​ groups heavily destabilizes the diazo carbon, making BTFDM less nucleophilic than standard diazomethane. However, once N2​ is extruded, the resulting carbene is fiercely electrophilic. This makes BTFDM highly effective for metal-catalyzed cyclopropanations and cycloadditions with electron-rich thiocarbonyls[4].

• Drawbacks: BTFDM is a toxic, volatile yellow liquid (b.p. 12–13 °C)[5]. Its handling poses significant explosion risks, necessitating rigorous safety protocols.

3,3-Bis(trifluoromethyl)diazirine (BTFDZ)

BTFDZ is a cyclic isomer of BTFDM. It generates the carbene exclusively through photochemical activation.

• Causality in Design: The three-membered diazirine ring is highly strained. Irradiation with UV light (typically 300–350 nm) promotes an electron to an antibonding orbital, triggering irreversible ring cleavage and N2​ expulsion[6]. Because this process requires no heat or metal catalysts, BTFDZ provides a completely neutral reaction environment. This is the gold standard for biochemical applications, such as photoaffinity labeling and delicate C-H insertion studies[6].

Quantitative Performance Comparison

To facilitate precursor selection, the quantitative and operational metrics of both reagents are summarized below.

Feature	Bis(trifluoromethyl)diazomethane (BTFDM)	3,3-Bis(trifluoromethyl)diazirine (BTFDZ)
CAS Number	684-23-1	3024-50-8
Molecular Formula	C3​F6​N2​	C3​F6​N2​
Boiling Point	12–13 °C[5]	~ 15 °C
Activation Method	Thermal / Transition Metal Catalysis	UV Photolysis (300–350 nm)[6]
Primary Use Case	Metal-catalyzed cyclopropanations[4]	Photoaffinity labeling, C-H insertions[6]
IR Validation	N=N stretch at 2137 cm−1 [7]	N=N ring stretch at ~1600 cm−1
Safety Profile	Highly toxic, explosive gas/volatile liquid[5]	Stable at room temperature, safer handling[6]

Pathway Visualization

The following diagram illustrates the divergent activation pathways and the resulting spin-state dependent reactivity of the generated carbene.

Figure 1: Activation pathways and spin-state reactivity of bis(trifluoromethyl)carbene.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, any protocol utilized in the laboratory must be self-validating. Below are the field-proven methodologies for synthesizing and utilizing these precursors.

Protocol 1: Batch Synthesis of Bis(trifluoromethyl)diazomethane (BTFDM)

Causality of Reagents: BTFDM is synthesized via the oxidation of hexafluoroacetone hydrazone. is utilized as a mild oxidant because it avoids harsh aqueous basic conditions that could hydrolyze the fluorinated intermediates[5]. Benzonitrile is specifically chosen as the solvent due to its high boiling point (191 °C); this allows the highly volatile BTFDM (b.p. 12–13 °C) to be continuously distilled out of the reaction mixture under mild vacuum, preventing the dangerous accumulation of the explosive diazo compound in the reaction vessel[5].

Step-by-Step Workflow:

• Equip a 3-neck round-bottom flask with a mechanical stirrer, dropping funnel, and a vacuum-jacketed distillation path connected to a cold trap immersed in a dry ice/acetone bath (-78 °C).

• Purge the system with inert N2​ gas.

• Charge the flask with benzonitrile and lead(IV) tetraacetate.

• Cool the flask to 0 °C and add hexafluoroacetone hydrazone dropwise over 1 hour.

• Apply a mild vacuum (10–20 mmHg). The product will co-distill and collect in the cold trap.

Validation & Quality Control: The successful generation of BTFDM is visually confirmed by the accumulation of a bright yellow liquid in the cold trap[5]. Spectroscopic validation is achieved via Infrared (IR) spectroscopy; the distillate must exhibit a sharp, characteristic N=N stretching band at exactly 2137 cm−1 [7].

Protocol 2: Photochemical Generation of Carbene from BTFDZ

Causality of Reagents: Because the diazirine ring is activated by UV light, the reaction must be conducted in a UV-transparent solvent (e.g., cyclohexane) using quartz or borosilicate glassware. This metal-free, ambient-temperature activation is critical for photoaffinity labeling, where heat or transition metals would denature the target proteins[6].

Step-by-Step Workflow:

• Dissolve the target substrate (e.g., an alkene or biological target) and BTFDZ in a non-absorbing solvent within a quartz photochemical reactor.

• Seal the system and attach a volumetric gas bubbler to monitor off-gassing.

• Irradiate the mixture using a medium-pressure Mercury (Hg) lamp equipped with a 300–350 nm bandpass filter.

• Maintain irradiation while stirring at room temperature or 0 °C.

Validation & Quality Control: This protocol is self-validating through the physical monitoring of N2​ gas evolution. Once bubbling ceases, the photochemical extrusion is complete. Furthermore, 19F NMR of the crude mixture will confirm success by the complete disappearance of the diazirine −CF3​ resonance and the emergence of upfield shifted −CF3​ signals corresponding to the cyclopropane or C-H insertion product.

Conclusion

For synthetic chemists focused on scalable, metal-catalyzed cyclopropanations or cycloadditions, BTFDM remains the most reactive and versatile precursor, provided stringent safety measures and continuous distillation (or modern flow-chemistry) protocols are employed. Conversely, for drug development professionals conducting photoaffinity labeling or complex C-H functionalizations where metal contamination and thermal degradation are unacceptable, the photochemical precursor BTFDZ is the undisputed optimal choice.

References

• Middleton, W. J.; Gale, D. M. "Bis(Trifluoromethyl)Diazomethane". Organic Syntheses, 1970, 50, 6.

• Benchchem Product Data. "3,3-Di(trifluoromethyl)diazirine". Benchchem.

• Mlostoń, G. et al. "Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions". Molecules, 2022, 27(20), 6993.

• Harrison, D. J. et al. "Synthesis, Structure, and Reactivity of Iridium Perfluorocarbene Complexes". Dalton Transactions, RSC Publishing, 2014.

• Aw, L. K. J. "Some chemistry of 5-diazouracil and its derivatives". City Research Online, 1989.

• Hoffmann, R. et al. "Role of Spin−Orbit Coupling and Symmetry in Triplet Carbenic Addition Chemistry". Journal of the American Chemical Society, 1985.

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Beyond DAST: A Cost-Benefit Analysis of DHFMP in Nucleophilic Fluorination

By: Senior Application Scientist

In late-stage functionalization and drug development, the selective introduction of fluorine is a critical lever for modulating lipophilicity, binding affinity, and metabolic stability. Historically, Diethylaminosulfur trifluoride (DAST) has been the default reagent for deoxyfluorination. However, its thermal instability and exorbitant scaling costs present severe bottlenecks in process chemistry.

Enter DHFMP (N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine) , widely recognized in the literature as Ishikawa’s Reagent . As a shelf-stable, easily prepared fluorinating amine, DHFMP offers a compelling alternative to traditional sulfur-based reagents. This guide provides a rigorous cost-benefit analysis of DHFMP, offering field-proven insights, mechanistic causality, and self-validating protocols to optimize your synthetic workflows.

Mechanistic Grounding: The Case for DHFMP

Unlike DAST, which relies on a highly reactive and thermally sensitive sulfur-fluorine bond, DHFMP utilizes a stable fluoroamine backbone. The mechanism proceeds via the activation of the target alcohol to form an intermediate alkoxy-fluoro-amine. This is followed by the nucleophilic displacement of the amide leaving group by the fluoride ion (HF generated in situ) .

Field Insight: The causality behind DHFMP's superior safety profile lies in its byproduct generation. While DAST releases volatile and highly corrosive sulfur species that complicate downstream purification, DHFMP degrades cleanly into a stable, water-soluble amide and mild HF . Furthermore, DHFMP minimizes the risk of carbocation-mediated rearrangements, making it highly effective for primary and secondary alcohols with excellent stereochemical inversion.

Quantitative Cost-Benefit Benchmarking

When evaluating reagents for process chemistry, the true "cost" extends beyond the catalog price per gram—it encompasses safety infrastructure, yield loss to byproducts (e.g., E2 elimination to alkenes), and downstream purification overhead.

Performance Metric	DHFMP (Ishikawa's Reagent)	DAST	Deoxo-Fluor
Approx. Cost (per 100g)	Moderate ($150 - $250)	High ($300 - $500)	Very High ($500+)
Thermal Stability	High (Stable at Room Temp)	Low (Explosive >90 °C)	Moderate (Decomposes >140 °C)
Primary Target	Primary/Secondary Alcohols	Broad (Includes Ketones)	Broad (Includes Ketones)
Byproduct Profile	Amide, mild HF	Corrosive sulfur species, HF	Corrosive sulfur species, HF
Elimination Risk	Low	High	Moderate
Process Scalability	Excellent	Poor (Hazardous)	Moderate

Data Synthesis: While Deoxo-Fluor offers a slight safety improvement over DAST, DHFMP fundamentally alters the cost structure. By eliminating the need for cryogenic cooling and specialized blast-containment infrastructure during scale-up, DHFMP drastically reduces the overall cost per mole of the fluorinated active pharmaceutical ingredient (API).

Strategic Workflow: Reagent Selection Logic

To maximize synthetic efficiency, reagent selection must be dictated by the substrate's steric and electronic environment. DHFMP is highly selective for alcohols and carboxylic acids, leaving ketones and aldehydes untouched—a distinct advantage for complex molecule synthesis.

Decision matrix for deoxyfluorination: DHFMP vs. traditional reagents based on substrate class.

Self-Validating Protocol: Deoxyfluorination of Primary Alcohols

To ensure reproducibility, the following protocol is designed as a self-validating system. Each step includes built-in causality checks to verify reaction integrity and maximize yield.

Target: Synthesis of 1-fluorooctane from 1-octanol . Scale: 50 mmol.

Step 1: System Preparation & Solvent Selection

• Action: Charge a flame-dried, nitrogen-purged round-bottom flask with 1-octanol (6.5 g, 50 mmol) and anhydrous diethyl ether (30 mL).

• Causality: DHFMP is sensitive to ambient moisture. Aprotic, non-polar solvents like diethyl ether or dichloromethane (DCM) are mandatory to prevent the premature hydrolysis of the reagent into the inactive amide.

Step 2: Temperature Modulation & Reagent Addition

• Action: Cool the solution to 0–5 °C using an ice bath. Dropwise, add a solution of DHFMP (13 g, approx. 60 mmol, 1.2 equiv) in diethyl ether (50 mL) over 30 minutes.

• Causality: Although DHFMP is thermally stable at room temperature, the initial nucleophilic attack by the alcohol is exothermic. Maintaining 0–5 °C suppresses the competing E2 elimination pathway, ensuring high substitution yields.

Step 3: Reaction Maturation & Validation

• Action: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Validation Check: Monitor the reaction via TLC or GC-MS. The complete disappearance of the alcohol peak and the emergence of the fluorinated product confirms the successful collapse of the intermediate alkoxy-fluoro-amine. If the intermediate persists, gentle warming to 35 °C can drive the reaction to completion.

Step 4: Quench and Purification

• Action: Carefully pour the reaction mixture into cold water (100 mL). Extract the aqueous layer with diethyl ether (2 x 50 mL). Wash the combined organic layers with saturated NaHCO3, dry over MgSO4, and concentrate in vacuo.

• Causality: Water rapidly hydrolyzes any unreacted DHFMP. The NaHCO3 wash neutralizes residual HF. The resulting crude can be distilled to yield pure 1-fluorooctane (typically >82% yield) without the need for complex column chromatography.

Conclusion

For drug development professionals, transitioning from DAST to DHFMP for primary and secondary alcohols represents a strategic process optimization. The initial reagent cost is rapidly offset by the elimination of cryogenic overhead, significantly higher safety margins, and simplified purification profiles. By integrating DHFMP into your synthetic toolkit, you ensure scalable, robust, and economically viable fluorination pathways.

References

• Ishikawa reagent - Wikipedia. URL: [Link]

• Ishikawa's reagent - ACS Green Chemistry Institute Pharmaceutical Roundtable. URL:[Link]

mechanistic comparison of DHFMP and TMS-CF3 in trifluoromethylation

A Senior Application Scientist's Guide to Reagent Selection and Mechanistic Nuances

The strategic incorporation of the trifluoromethyl (–CF3) group is a cornerstone of modern drug discovery and development.[1] Its presence can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, making it a prized functional group in the arsenal of medicinal chemists. The choice of trifluoromethylating agent is therefore a critical decision, dictating not only the success of the reaction but also its compatibility with other functional groups and the overall synthetic strategy.

This guide provides an in-depth mechanistic comparison of two distinct approaches to trifluoromethylation, embodied by the well-established nucleophilic reagent, Trimethyl(trifluoromethyl)silane (TMS-CF3 or the Ruppert-Prakash reagent), and a representative of modern radical-based methods, exemplified here by Difluoro(2-methoxyphenyl)(pyridin-2-yl)-λ⁵-sulfanenitrile (DHFMP) under photoredox catalysis. By understanding the fundamental differences in their modes of action, researchers can make more informed decisions in the design and execution of their synthetic routes.

The Classic Nucleophile: TMS-CF3 (Ruppert-Prakash Reagent)

TMS-CF3 has long been the go-to reagent for nucleophilic trifluoromethylation.[1][2] Its stability and ease of handling have made it a favorite in both academic and industrial laboratories. However, TMS-CF3 is not inherently reactive; it requires activation by a nucleophilic catalyst, most commonly a fluoride source such as tetrabutylammonium fluoride (TBAF).[3]

Mechanism of Action

The mechanism of TMS-CF3 activation and trifluoromethylation is a well-studied, multi-step process:

• Activation: A nucleophile, typically a fluoride ion, attacks the silicon atom of TMS-CF3, forming a hypervalent siliconate intermediate.[3]

• Generation of the Trifluoromethyl Anion: This pentacoordinate silicon species is unstable and fragments to release the highly nucleophilic trifluoromethyl anion (CF3-).

• Nucleophilic Attack: The CF3- anion then attacks an electrophilic substrate, such as the carbonyl carbon of an aldehyde or ketone.[3]

• Propagation: The resulting alkoxide can then react with another molecule of TMS-CF3 to generate a silylated product and another equivalent of the trifluoromethyl anion, propagating the chain reaction.

The Modern Radical Approach: DHFMP and Photoredox Catalysis

In recent years, radical-based trifluoromethylation methods have gained significant traction, offering complementary reactivity to the classical nucleophilic approaches.[4][5] These methods often employ photoredox catalysis to generate the trifluoromethyl radical (•CF3) under mild conditions. While the specific use of DHFMP as a trifluoromethylating agent is not as widely documented as TMS-CF3, its structure suggests potential for radical-based reactivity, particularly under photoredox conditions. For the purpose of this guide, we will consider a general photoredox-catalyzed trifluoromethylation of an arene as a representative mechanism.

Mechanism of Action

The photoredox-catalyzed trifluoromethylation of arenes typically proceeds through the following steps:

• Photocatalyst Excitation: A photocatalyst, such as Ru(bpy)3²⁺ or an organic dye, absorbs visible light and is excited to a higher energy state.

• Single Electron Transfer (SET): The excited photocatalyst can then engage in a single electron transfer with a trifluoromethyl source. In this context, DHFMP would act as the CF3 precursor. The SET can be either oxidative or reductive, depending on the photocatalyst and the substrate. For an oxidative quenching cycle, the excited photocatalyst is oxidized by an electron acceptor, and the resulting highly oxidizing species can then oxidize the trifluoromethyl source. In a reductive quenching cycle, the excited photocatalyst reduces the trifluoromethyl source to generate the trifluoromethyl radical.

• Radical Addition: The generated trifluoromethyl radical adds to the aromatic ring of the substrate, forming a radical intermediate.

• Rearomatization: The radical intermediate is then oxidized to a carbocation, which subsequently loses a proton to regenerate the aromatic system, now bearing a trifluoromethyl group.

• Catalyst Regeneration: The photocatalyst is returned to its ground state through a final electron transfer step, completing the catalytic cycle.

Head-to-Head Comparison: Performance and Practical Considerations

Feature	TMS-CF3 (Nucleophilic)	DHFMP (Radical, Photoredox)
Active Species	CF3⁻ (Trifluoromethyl anion)	•CF3 (Trifluoromethyl radical)
Substrate Scope	Primarily electrophiles: aldehydes, ketones, imines.[3]	Broad scope including arenes, heteroarenes, and alkenes.[4][5]
Functional Group Tolerance	Sensitive to acidic protons and highly electrophilic functional groups.	Generally tolerant of a wide range of functional groups.
Reaction Conditions	Requires a stoichiometric or catalytic nucleophilic activator (e.g., TBAF). Can be sensitive to moisture.[3]	Mild conditions, often at room temperature, using visible light. Requires a photocatalyst.[4]
Regioselectivity	Determined by the most electrophilic site in the molecule.	Can be influenced by the electronic properties of the substrate and the nature of the radical.[6]
Safety	Flammable liquid.[2] Reacts with water.	General precautions for handling organic chemicals and photochemistry setups.

Experimental Protocols

Protocol 1: Nucleophilic Trifluoromethylation of an Aldehyde using TMS-CF3

This protocol is a general procedure for the trifluoromethylation of an aldehyde using TMS-CF3 and a catalytic amount of potassium carbonate in DMF.[7]

Materials:

• Aldehyde (1.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Potassium Carbonate (K2CO3) (0.1 mmol)

• Trimethyl(trifluoromethyl)silane (TMS-CF3) (1.5 mmol)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether or ethyl acetate

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aldehyde (1.0 mmol) and anhydrous DMF (5 mL).

• Add K2CO3 (0.1 mmol) to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add TMS-CF3 (1.5 mmol) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC or GC/MS).

• Upon completion, quench the reaction with saturated aqueous NH4Cl solution.

• Extract the product with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• The crude product, the TMS-protected trifluoromethylated alcohol, can be purified by column chromatography.

• For deprotection, the TMS-protected alcohol can be dissolved in THF or methanol and treated with 1 M HCl.[7]

Protocol 2: Radical Trifluoromethylation of an Arene via Photoredox Catalysis

This protocol is a general procedure for the direct C-H trifluoromethylation of an arene using a photocatalyst and a trifluoromethyl source, representative of a radical pathway.[4][8]

Materials:

• Arene (0.5 mmol)

• Trifluoromethyl source (e.g., Umemoto's reagent or Togni's reagent) (1.0 mmol)

• Photocatalyst (e.g., Ru(bpy)3Cl2 or Ir(ppy)3) (1-5 mol%)

• Solvent (e.g., acetonitrile or DMF) (5 mL)

• Inert atmosphere (e.g., nitrogen or argon)

• Schlenk tube or vial

• Magnetic stirrer

• Visible light source (e.g., blue LED lamp)

Procedure:

• To a Schlenk tube or vial, add the arene (0.5 mmol), the trifluoromethyl source (1.0 mmol), and the photocatalyst (1-5 mol%).

• Evacuate and backfill the container with an inert atmosphere three times.

• Add the degassed solvent (5 mL) via syringe.

• Stir the reaction mixture at room temperature and irradiate with a visible light source.

• Monitor the reaction progress by TLC, GC/MS, or NMR.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography.

Conclusion

The choice between a nucleophilic trifluoromethylation with TMS-CF3 and a radical-based approach hinges on the specific synthetic challenge at hand. TMS-CF3 remains an excellent choice for the trifluoromethylation of carbonyl compounds and other electrophiles, offering a well-understood and reliable method. On the other hand, the advent of photoredox catalysis has opened up new avenues for the trifluoromethylation of a broader range of substrates, including unactivated arenes and heteroarenes, with high functional group tolerance. By understanding the distinct mechanistic underpinnings of these two powerful strategies, researchers can better navigate the complexities of modern organofluorine chemistry and accelerate the discovery of novel, high-impact molecules.

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• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. (URL: [Link])

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• Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles. PMC. (URL: [Link])

• Mastering Trifluoromethylation: A Guide to TMSCF3 in Pharma. (URL: [Link])

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• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. (URL: [Link])

• Introducing a new radical trifluoromethylation reagent. RSC Publishing. (URL: [Link])

• CF3-TMS CF3Si(CH3)3. Tosoh USA. (URL: [Link])

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• Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. PMC. (URL: [Link])

• Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. ACS Publications. (URL: [Link])

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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Handling and Disposal of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

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Here is a comprehensive, field-proven standard operating procedure for the safe handling, quenching, and disposal of 2-diazo-1,1,1,3,3,3-hexafluoropropane.

Chemical Profile and Logistical Hazards

2-Diazo-1,1,1,3,3,3-hexafluoropropane (also known as bis(trifluoromethyl)diazomethane) is a highly specialized, volatile, and reactive reagent used primarily as a precursor for the generation of bis(trifluoromethyl)carbene [1.5]. Due to its unique electronic properties and physical state, standard laboratory disposal methods for diazo compounds are not only ineffective but potentially catastrophic.

Quantitative Data & Operational Implications

Property	Value	Operational Implication
Chemical Formula	C₃F₆N₂ / (CF₃)₂CN₂	High fluorine content requires strict halogenated waste segregation.
Molecular Weight	178.08 g/mol	Determines stoichiometric calculations for nucleophilic quenching.
Boiling Point	12–13 °C	Critical Hazard: Gas at standard room temperature. Must be synthesized, stored, and quenched in a cold trap (-78 °C) or as a dilute solution[1].
Appearance	Bright yellow liquid/gas	Visual Indicator: Loss of the yellow color confirms successful destruction of the diazo chromophore.
Reactivity Profile	Highly Electrophilic	Resistant to standard acid quenching; requires nucleophilic or metal-catalyzed destruction[1].

Causality in Handling: Because the boiling point is just below standard room temperature, any unquenched liquid sealed in a waste vessel will rapidly vaporize as it warms. This builds extreme pressure, creating a severe explosion hazard if the container lacks ventilation.

The Mechanistic Flaw of Standard Acid Quenching

Standard diazoalkanes (e.g., diazomethane, TMS-diazomethane) are nucleophilic at the diazo carbon and are easily destroyed by the addition of dilute acetic acid, which protonates the carbon and drives the extrusion of nitrogen gas.

Why Acetic Acid Fails Here: 2-Diazo-1,1,1,3,3,3-hexafluoropropane is profoundly electron-deficient. The strong inductive electron-withdrawing effect of the two trifluoromethyl (-CF₃) groups drastically reduces the basicity of the diazo carbon. Consequently, the compound is highly resistant to protonation by weak acids[1]. Attempting to quench this reagent with acetic acid leaves the explosive diazo species completely intact, creating a dangerous "false sense of security" before the waste is transferred to a centralized accumulation area.

To safely destroy this compound, we must exploit its electrophilicity through nucleophilic adduct formation or force its decomposition via transition-metal catalysis.

Validated Quenching Protocols

The following workflows provide self-validating systems to ensure complete neutralization before disposal.

Workflow for the safe quenching and disposal of bis(trifluoromethyl)diazomethane.

Protocol A: Nucleophilic Quenching via Phosphine Adduct Formation

Recommended for residuals, cold-trap contents, and small scales (< 5 mmol).

Mechanism: The electrophilic terminal nitrogen of the diazo group is highly susceptible to attack by the lone pair of a phosphine. Reacting the compound with triphenylphosphine (PPh₃) forms a stable, non-explosive phosphazine adduct ((CF₃)₂C=N-N=PPh₃)[1].

Step-by-Step Methodology:

• Preparation: In a well-ventilated fume hood, prepare a quenching bath by dissolving a 1.5x molar excess of triphenylphosphine in a high-boiling, inert solvent (e.g., toluene).

• Temperature Control: Chill the phosphine solution to 0 °C using an ice-water bath. While the adduct formation is stable, the exotherm must be controlled to prevent the volatile diazo compound from boiling off before it can react.

• Addition: Slowly transfer the cold 2-diazo-1,1,1,3,3,3-hexafluoropropane solution into the stirred phosphine bath via a cannula or a pre-chilled syringe.

• Validation: Stir the mixture for 2 hours while allowing it to warm to room temperature. Self-Validation: The intense yellow color of the diazo compound will completely fade to a colorless or pale-yellow solution, visually confirming the destruction of the diazo chromophore.

Protocol B: Metal-Catalyzed Carbenoid Trapping

Recommended for bulk solutions and large-scale synthesis (> 5 mmol).

Mechanism: Transition metals such as Rhodium(II) or Copper(II) coordinate to the diazo carbon, lowering the activation energy for nitrogen extrusion[2]. This safely releases N₂ gas and generates a highly reactive metal carbenoid. By performing this reaction in a large excess of an alkene (like cyclohexene), the carbenoid is immediately trapped via cyclopropanation, neutralizing the reactive intermediate.

Step-by-Step Methodology:

• Catalyst Matrix: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen bubbler, prepare a solution consisting of a 10-fold volumetric excess of cyclohexene (acting as both solvent and trapping agent).

• Catalyst Addition: Add 1 mol% of Rhodium(II) acetate dimer (Rh₂(OAc)₄) or 5 mol% of Copper(II) acetylacetonate (Cu(acac)₂) to the cyclohexene.

• Controlled Decomposition: Using a dropping funnel, add the diazo solution dropwise to the catalyst matrix at room temperature.

• Validation: Monitor the nitrogen bubbler. Each drop will cause immediate effervescence (N₂ gas evolution). Do not add the next drop until the bubbling from the previous drop has subsided.

• Final Verification: Once the addition is complete, stir for an additional hour. The quenching is complete when gas evolution ceases entirely and the yellow color is permanently discharged.

Waste Segregation and Logistics

Once the quenching protocols are complete, the resulting mixtures are stable, fluorinated organic solutions.

• Segregation: Transfer the quenched solutions to a designated "Halogenated Organic Waste" container.

• Labeling: Clearly label the waste ticket with the final stable derivatives (e.g., "fluorinated phosphazine derivatives in toluene" or "fluorinated cyclopropane derivatives in cyclohexene").

• Prohibition: Never dispose of unquenched 2-diazo-1,1,1,3,3,3-hexafluoropropane into general organic waste streams. Trace heavy metals in mixed waste can trigger uncontrolled, rapid decomposition, leading to container pressurization and catastrophic rupture.

References

• Middleton, W. J., & Gale, D. M. (1970). Bis(trifluoromethyl)diazomethane. Organic Syntheses, 50, 6. URL: [Link]

• Aggarwal, V. K., et al. (2007). Chalcogenides as Organocatalysts (Catalysis via Ylide Formation from a Carbene Source I: Diazo Compounds). Chemical Reviews. URL: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]

A Comprehensive Guide to Personal Protective Equipment for Handling 2-Diazo-1,1,1,3,3,3-hexafluoropropane

For the Researcher, Scientist, and Drug Development Professional

This guide provides essential safety and logistical information for the handling of 2-Diazo-1,1,1,3,3,3-hexafluoropropane. As a Senior Application Scientist, the following content is synthesized from technical data and field-proven insights to ensure the highest standards of laboratory safety. The procedural guidance herein is designed to be a self-validating system for the safe operational use and disposal of this reactive compound.

Understanding the Inherent Risks of 2-Diazo-1,1,1,3,3,3-hexafluoropropane

2-Diazo-1,1,1,3,3,3-hexafluoropropane is a fluorinated diazo compound.[1] While specific toxicological data for this compound is not widely published, a comprehensive understanding of its potential hazards can be extrapolated from the known risks associated with diazo compounds and highly fluorinated substances.

Key Hazards:

• Toxicity: Diazo compounds are known to be toxic.[2] The presence of six fluorine atoms may also contribute to the release of toxic fumes, such as hydrogen fluoride (HF), upon decomposition.[3][4] Inhalation or skin contact may be harmful.[4][5]

• Instability and Reactivity: Diazo compounds are energetic and can be unstable, posing a risk of explosion, especially when heated or exposed to light.[1] 2-Diazo-1,1,1,3,3,3-hexafluoropropane is described as a reactive, electrophilic compound.[2]

• Corrosivity: Related fluorinated compounds like 1,1,1,3,3,3-hexafluoro-2-propanol are corrosive and can cause severe skin burns and eye damage.[5][6][7] It is prudent to assume similar corrosive properties for 2-Diazo-1,1,1,3,3,3-hexafluoropropane.

• Asphyxiation: As a propane derivative, in high concentrations, it may act as a simple asphyxiant by displacing oxygen.[8][9]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical when handling 2-Diazo-1,1,1,3,3,3-hexafluoropropane. The selection of appropriate PPE is contingent on the scale of the operation and the potential for exposure.

Standard Laboratory Operations (Small-Scale, in a Fume Hood)

For routine, small-scale handling of 2-Diazo-1,1,1,3,3,3-hexafluoropropane within a certified chemical fume hood, the following PPE is mandatory:

PPE Component	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side shields. A face shield (minimum 8-inch) is also required.[6][10]	Protects against splashes of the corrosive liquid and potential projectiles in case of a rapid reaction or decomposition.
Hand Protection	Chemical-resistant gloves (e.g., nitrile) must be worn.[11] Gloves should be inspected prior to use and disposed of after use or upon contamination.[6]	Prevents skin contact with the potentially toxic and corrosive compound.
Body Protection	A lab coat or other protective clothing should be worn to prevent skin contact.[11] Impervious long-sleeved clothing, close-toed shoes, and long pants with no exposed skin are required.[6]	Provides a barrier against accidental spills and splashes.
Respiratory Protection	Not typically required when working in a properly functioning chemical fume hood.	A chemical fume hood provides adequate ventilation to control vapor inhalation.

Operations with Increased Risk (Larger-Scale, Potential for Aerosolization)

For operations involving larger quantities or with a higher risk of aerosol generation, enhanced PPE is necessary:

PPE Component	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles and a full-face shield.	Provides maximum protection from splashes and potential energetic reactions.
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., nitrile).	Offers an additional layer of protection in case the outer glove is compromised.
Body Protection	A chemically resistant apron over a lab coat.	Provides an additional layer of protection for the torso from larger spills.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases should be available and used if there is a risk of inhaling dust or vapors, or if working outside of a fume hood is unavoidable.[11]	Protects against inhalation of the toxic compound and potential decomposition products like HF.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount for the safe handling of 2-Diazo-1,1,1,3,3,3-hexafluoropropane.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage Location: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[11] A freezer, below -20°C, is the recommended storage temperature.[11]

• Container Integrity: Keep the container tightly closed and upright to prevent leakage.[6]

Handling and Use

• Work Area: All work must be conducted in a well-ventilated area, preferably a chemical fume hood.[6][11]

• Personal Hygiene: Wash hands thoroughly after handling.[6][11] Do not eat, drink, or smoke in the work area.[4][7]

• Dispensing: Use a plastic spatula when handling the solid material.[11] Avoid the formation of dust.[11]

• Incompatible Materials: Avoid contact with acids, acid chlorides, and oxidizing agents.[3]

Caption: PPE selection workflow for handling 2-Diazo-1,1,1,3,3,3-hexafluoropropane.

Disposal Plan: Managing Waste Safely

Proper disposal of 2-Diazo-1,1,1,3,3,3-hexafluoropropane and contaminated materials is crucial to prevent environmental contamination and ensure safety.

• Waste Collection: Collect all waste material, including empty containers and contaminated absorbents, in a designated, labeled, and sealed container.

• Contaminated Clothing: Remove and isolate all contaminated clothing in a vapor-tight plastic bag for eventual disposal.[3]

• Disposal Method: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[5] Do not empty into drains.[7]

Emergency Response: Preparedness and Action

In the event of an emergency, a swift and informed response is critical.

Spills and Leaks

• Evacuate: Evacuate the immediate area.[11]

• Ventilate: Ensure the area is well-ventilated.[11]

• Containment: For small spills, use an inert absorbent material to contain the spill.[11]

• Cleanup: Wearing appropriate PPE, collect the spilled material into a suitable container for disposal.[11] Clean the spill area thoroughly with soap and water.[3]

Exposure

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[6][11]

• Skin Contact: Immediately flood the affected skin with water while removing and isolating all contaminated clothing.[3] Gently wash all affected skin areas thoroughly with soap and water.[3] Seek immediate medical attention.[3][11]

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[6][11] Seek immediate medical attention.[6][11]

• Ingestion: Do NOT induce vomiting.[11] Never give anything by mouth to an unconscious person.[11] Rinse mouth with water and seek immediate medical attention.[11]

References

• NextSDS. (n.d.). 2-Diazo-1,1,1,3,3,3-hexafluoropropane — Chemical Substance Information. Retrieved from [Link]

• Middleton, W. J., & Gale, D. M. (1970). BIS(TRIFLUOROMETHYL)DIAZOMETHANE. Organic Syntheses, 50, 6.

• iGEM. (2014, July 22). Standard Operating Procedure. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2022, December 13). Safety Data Sheet: 1,1,1,3,3,3-hexafluoropropan-2-ol. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: 1,1,1,3,3,3-Hexafluoro-2-propanol. Retrieved from [Link]

• AJVS.com. (n.d.). A113 - 1-Propene, 1,1,2,3,3,3-hexafluoro-, oxidized, polymerized - Safety Data Sheet. Retrieved from [Link]

• ZDOLŠEK, N. (2023, May 24). Synthesis and Reactivity of 2-Diazo-1,1,3,3,3-Pentafluoropropyl Phosphonate. Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology. (n.d.). Decontamination of chemical and biological warfare agents. Retrieved from [Link]

• Linde Gas GmbH. (2017, June 20). SAFETY DATA SHEET 1,1,1,3,3,3-Hexafluoropropane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,1,1,3,3,3-Hexafluoropropane. PubChem. Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). Management and treatment of decontamination wastes. Retrieved from [Link]

• Baş, Y., & Karakurt, A. (2024, May 7). Decontamination Solutions and Techniques for Chemical, Biological, Radiological and Nuclear (CBRN) Incidents. DergiPark.

• Cheméo. (n.d.). Chemical Properties of 1,1,1,2,3,3-Hexafluoropropane (CAS 431-63-0). Retrieved from [Link]

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